[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

• CAS: 1228182-61-3

Core Science & Biosynthesis

An In-Depth Technical Guide to [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (CAS: 1228182-61-3)

A Keystone Intermediate for Advanced Pharmaceutical and Agrochemical Discovery

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of [3-chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, a fluorinated pyridine derivative of significant interest to researchers, scientists, and professionals in drug development and agrochemical synthesis. Its unique substitution pattern, featuring a chlorine atom, a trifluoromethyl group, and a hydroxymethyl moiety on the pyridine ring, makes it a valuable and versatile building block for accessing novel chemical entities with enhanced biological activity and optimized physicochemical properties.

This document will delve into the core chemical and physical characteristics of this compound, provide detailed synthetic methodologies with mechanistic insights, explore its applications in medicinal chemistry, and outline essential analytical and safety protocols. The information presented herein is intended to be a practical and authoritative resource, empowering researchers to effectively utilize this important synthetic intermediate.

Compound Identity and Physicochemical Properties

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a specialty chemical intermediate characterized by the presence of key functional groups that influence its reactivity and potential applications. The trifluoromethyl group, a strong electron-withdrawing moiety, significantly impacts the electronic properties of the pyridine ring, often enhancing metabolic stability and increasing the lipophilicity of derivative compounds. The chloro and hydroxymethyl groups provide reactive handles for a variety of chemical transformations, making it a versatile precursor in multi-step syntheses.

Table 1: Physicochemical Properties of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Property	Value	Source
CAS Number	1228182-61-3
Molecular Formula	C₇H₅ClF₃NO
Molecular Weight	211.57 g/mol	[1]
IUPAC Name	[3-chloro-4-(trifluoromethyl)-2-pyridinyl]methanol	[1]
Physical Form	Liquid	[1]
Melting Point	140 °C at 0.9 mmHg	[1]
InChI Key	UZGLGJAXMRKALC-UHFFFAOYSA-N	[1]

Strategic Synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

The synthesis of [3-chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a multi-step process that requires careful control of reaction conditions to achieve high yield and purity. A logical and efficient synthetic strategy involves a two-step sequence starting from the corresponding picoline derivative:

• Oxidation of 3-chloro-4-(trifluoromethyl)-2-picoline to 3-chloro-4-(trifluoromethyl)picolinic acid.

• Reduction of the resulting picolinic acid to the target pyridinylmethanol.

This approach is advantageous as it utilizes readily available starting materials and employs well-established chemical transformations.

Diagram 1: Overall Synthetic Pathway

Caption: A two-step synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

Step 1: Oxidation of 3-Chloro-4-(trifluoromethyl)-2-picoline

The oxidation of the methyl group of 2-picoline derivatives to a carboxylic acid is a common and effective transformation. Potassium permanganate (KMnO₄) is a powerful oxidizing agent frequently employed for this purpose. The reaction proceeds via a complex mechanism involving the abstraction of a benzylic proton followed by further oxidation.

Experimental Protocol: Oxidation of 3-Chloro-4-(trifluoromethyl)-2-picoline

• Materials:

  • 3-Chloro-4-(trifluoromethyl)-2-picoline

  • Potassium permanganate (KMnO₄)

  • Water

  • Concentrated Hydrochloric Acid (HCl)

  • Ethanol (95%)

• Procedure:

  • In a three-necked flask equipped with a reflux condenser and a mechanical stirrer, dissolve 3-chloro-4-(trifluoromethyl)-2-picoline (1.0 eq) in water.

  • Add potassium permanganate (1.1 eq) to the solution and heat the mixture on a steam bath until the purple color of the permanganate has discharged (approximately 1-2 hours).

  • Add a second portion of potassium permanganate (1.1 eq) and continue heating until the purple color disappears (approximately 2-3 hours).

  • Allow the reaction mixture to cool and filter the precipitated manganese dioxide. Wash the filter cake thoroughly with hot water.

  • Combine the filtrate and washings and concentrate under reduced pressure.

  • Acidify the concentrated solution to Congo red with concentrated hydrochloric acid.

  • Evaporate the acidified solution to dryness under reduced pressure.

  • Extract the solid residue with hot 95% ethanol and filter. Repeat the extraction.

  • Combine the ethanolic extracts and pass dry hydrogen chloride gas through the solution until saturation, inducing the precipitation of the picolinic acid hydrochloride.

  • Collect the crystalline product by filtration and air-dry.

• Causality of Experimental Choices:

  • The portion-wise addition of KMnO₄ helps to control the exothermic reaction and prevent potential side reactions.

  • Acidification with HCl is necessary to protonate the carboxylate and facilitate the isolation of the picolinic acid.

  • Extraction with ethanol is an effective method to separate the organic product from inorganic salts.

  • Precipitation as the hydrochloride salt provides a convenient method for purification and isolation.

Step 2: Reduction of 3-Chloro-4-(trifluoromethyl)picolinic Acid

The reduction of the carboxylic acid functional group to a primary alcohol is the final step in the synthesis. Sodium borohydride (NaBH₄) is a versatile and selective reducing agent suitable for this transformation, particularly when the carboxylic acid is first converted to its methyl ester in situ or in a separate step. The use of a sodium borohydride-methanol system in a solvent like tetrahydrofuran (THF) is an effective method.[2]

Experimental Protocol: Reduction of 3-Chloro-4-(trifluoromethyl)picolinic Acid

• Materials:

  • 3-Chloro-4-(trifluoromethyl)picolinic acid

  • Methanol (MeOH)

  • Concentrated Sulfuric Acid (H₂SO₄) (catalytic amount)

  • Sodium borohydride (NaBH₄)

  • Tetrahydrofuran (THF)

  • 2N Hydrochloric Acid (HCl)

  • Ethyl acetate

• Procedure:

  • Esterification (One-Pot Approach): Dissolve 3-chloro-4-(trifluoromethyl)picolinic acid (1.0 eq) in methanol and add a catalytic amount of concentrated sulfuric acid. Reflux the mixture to form the methyl ester.

  • After cooling, carefully neutralize the mixture.

  • Reduction: To the solution/suspension of the methyl ester in THF, add sodium borohydride (excess, e.g., 4-5 eq) portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and then reflux for several hours, monitoring the reaction progress by TLC.

  • After completion, cool the reaction mixture to 0 °C and cautiously quench with 2N HCl.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude [3-chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

  • Purify the crude product by column chromatography.

• Causality of Experimental Choices:

  • The in-situ or prior esterification of the carboxylic acid is often necessary as NaBH₄ reduces esters more readily than carboxylic acids.

  • The use of THF as a solvent is beneficial as it is inert to NaBH₄ and has good solvating properties for the reactants.

  • Portion-wise addition of NaBH₄ at low temperature helps to control the initial exothermic reaction.

  • Acidic workup is required to neutralize any remaining borohydride and to protonate the resulting alkoxide.

Applications in Drug Discovery and Medicinal Chemistry

The trifluoromethylpyridine scaffold is a privileged structure in modern medicinal chemistry.[3] The incorporation of a trifluoromethyl group can significantly enhance a molecule's metabolic stability, binding affinity, and cell permeability.[4] [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol serves as a key building block for the synthesis of a diverse range of biologically active compounds. The hydroxymethyl group can be readily oxidized to an aldehyde or carboxylic acid, or converted to other functional groups, providing a versatile handle for further derivatization.

Diagram 2: Potential Derivatizations and Applications

Caption: Derivatization pathways for creating novel bioactive molecules.

Potential Biological Activities

While specific biological activity data for [3-chloro-4-(trifluoromethyl)-2-pyridinyl]methanol itself is not extensively published, derivatives of trifluoromethylpyridines have shown a wide range of biological activities, including:

• Anticancer Activity: Many pyridine derivatives are investigated for their potential as anticancer agents. Cytotoxicity assays, such as the MTT assay, are commonly used to evaluate the efficacy of these compounds against various cancer cell lines.

• Antifungal Activity: Trifluoromethyl-containing heterocycles are prominent in the development of new antifungal agents for both agricultural and pharmaceutical applications.[5][6][7] Their efficacy is often tested against a panel of pathogenic fungi.[8]

• Antiviral and Antibacterial Activity: The pyridine nucleus is a common feature in many antiviral and antibacterial drugs.

Analytical Characterization

The structural confirmation and purity assessment of [3-chloro-4-(trifluoromethyl)-2-pyridinyl]methanol are crucial for its use in further synthetic applications. A combination of spectroscopic techniques is employed for its characterization.

Table 2: Expected Spectroscopic Data

Technique	Expected Features
¹H NMR	Aromatic protons on the pyridine ring, a singlet for the methylene protons of the CH₂OH group, and a broad singlet for the hydroxyl proton.
¹³C NMR	Resonances for the carbon atoms of the pyridine ring, the trifluoromethyl carbon (as a quartet due to C-F coupling), and the methylene carbon of the CH₂OH group.[4]
IR Spectroscopy	Characteristic absorption bands for O-H stretching (broad, ~3300 cm⁻¹), C-H stretching (aromatic and aliphatic), C=N and C=C stretching of the pyridine ring, and strong C-F stretching bands.
Mass Spectrometry	A molecular ion peak corresponding to the molecular weight of the compound, along with characteristic fragmentation patterns.

Safety and Handling

As with all laboratory chemicals, [3-chloro-4-(trifluoromethyl)-2-pyridinyl]methanol should be handled with appropriate safety precautions.

• Hazard Identification: This compound is expected to be harmful if swallowed, in contact with skin, or if inhaled. It may cause skin and eye irritation.[1]

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and a face shield.

• Handling: Use only in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors, or spray. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.

Conclusion

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a strategically important building block for the synthesis of novel compounds in the pharmaceutical and agrochemical industries. Its synthesis, while requiring careful execution, is based on well-understood organic transformations. The presence of the trifluoromethyl group, combined with the reactive chloro and hydroxymethyl functionalities, provides a powerful platform for the development of new chemical entities with potentially enhanced biological activities. This guide provides the foundational knowledge and practical protocols necessary for researchers to effectively utilize this valuable intermediate in their discovery programs.

References

• Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry. Available at: [Link]

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• Design, Synthesis, and Antifungal Activity of Novel 1,2,4-Triazolo[4,3-c]trifluoromethylpyrimidine Derivatives Bearing the Thioether Moiety. Frontiers in Chemistry. Available at: [Link]

• Design, Synthesis, and Bioactivities of Novel Trifluoromethyl Pyrimidine Derivatives Bearing an Amide Moiety. Frontiers in Chemistry. Available at: [Link]

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• US Patent 2,109,957: Preparation of pyridine-carboxylic acids and the like. Google Patents.

• Studies on the conditions of synthesis of picolinic acid by heterogeneous catalytic oxidation of 2-picoline. ResearchGate. Available at: [Link]

• CN Patent 103408486A: Preparation method of 4-pyridinemethanol. Google Patents.

• Sodium borohydride reduction of aromatic carboxylic acids via methyl esters. Indian Academy of Sciences. Available at: [Link]

• Table 2 . 1 H-NMR (δ-ppm) and IR (Cm -1 ) spectra of some 2-11 derivatives. ResearchGate. Available at: [Link]

• Basic 1H- and 13C-NMR Spectroscopy. Available at: [Link]

• Novel Trifluoromethyl Pyrimidinone Compounds With Activity Against Mycobacterium tuberculosis. National Institutes of Health. Available at: [Link]

• Cytotoxicity results of pyridine analogous in the MTT assessment. ResearchGate. Available at: [Link]

• Efficient method for the synthesis of 3-pyridyl methanol from nicotinic acid using sodium borohydride-methanol system. Scholars Research Library. Available at: [Link]

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An In-Depth Technical Guide to the Solubility of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol in Organic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, a key intermediate in pharmaceutical and agrochemical research. In the absence of extensive published quantitative solubility data for this specific compound, this guide offers a robust framework for researchers, scientists, and drug development professionals to understand, predict, and experimentally determine its solubility in a range of common organic solvents. The guide delves into the physicochemical properties of the molecule, the theoretical underpinnings of solubility based on the principle of "like dissolves like," and provides detailed, field-proven experimental protocols for accurate solubility determination. This document is structured to empower the reader with both the theoretical knowledge and the practical tools necessary to effectively work with this compound in various solvent systems.

Introduction: The Critical Role of Solubility in a Research and Development Context

The solubility of an active pharmaceutical ingredient (API) or a key intermediate like [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a fundamental physicochemical property that dictates its fate in a variety of chemical and biological systems. From reaction kinetics and purification strategies to formulation development and bioavailability, understanding and controlling solubility is paramount for the successful progression of a chemical entity through the research and development pipeline.

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, with its substituted pyridine core, presents an interesting case study in solubility. The presence of a chloro group, a trifluoromethyl group, and a hydroxymethyl group imparts a unique combination of polar and nonpolar characteristics, making its interaction with different solvents a subject of critical investigation for any researcher handling this molecule. This guide will provide the necessary insights to navigate these complexities.

Physicochemical Profile of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol and Related Analogues

Table 1: Predicted Physicochemical Properties of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol and a Close Analogue

Property	Predicted Value for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (CAS 1346809-57-1)	Predicted Value for [2-(Trifluoromethyl)-4-pyridinyl]methanol (Analogue)	Source
Molecular Weight	~211.57 g/mol	177.12 g/mol	PubChem
XLogP3-AA (Lipophilicity)	Not available	0.9	PubChem[1]
Topological Polar Surface Area	~33.1 Ų	33.1 Ų	PubChem[1]
Hydrogen Bond Donor Count	1	1	PubChem[1]
Hydrogen Bond Acceptor Count	~5	5	PubChem[1]

Note: The values for the target compound are estimated based on its constituent functional groups and comparison with the provided analogue. The presence of the chloro group in the target compound is expected to slightly increase its lipophilicity (LogP) and molecular weight compared to the analogue.

The key takeaways from this predicted profile are:

• Moderate Polarity: The topological polar surface area (TPSA) of approximately 33.1 Ų suggests that the molecule possesses a degree of polarity, primarily due to the nitrogen in the pyridine ring and the hydroxyl group.

• Hydrogen Bonding Capability: With one hydrogen bond donor (the hydroxyl group) and multiple potential hydrogen bond acceptors (the nitrogen atom and the oxygen of the hydroxyl group), this molecule can participate in hydrogen bonding, which will significantly influence its solubility in protic solvents.

• Lipophilic Character: The trifluoromethyl group and the aromatic ring contribute to the molecule's lipophilicity. The predicted XLogP3-AA of a close analogue is 0.9, suggesting a degree of solubility in less polar organic solvents. The addition of a chlorine atom to the ring is expected to increase this value, further enhancing its lipophilic nature.

Theoretical Framework for Solubility Prediction: "Like Dissolves Like"

The adage "like dissolves like" remains a powerful guiding principle in predicting solubility. This principle is rooted in the intermolecular forces between solute and solvent molecules. For dissolution to occur, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of solute-solvent interactions.

Based on the physicochemical profile, we can make the following predictions about the solubility of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol:

• Polar Protic Solvents (e.g., Methanol, Ethanol): These solvents can act as both hydrogen bond donors and acceptors. Given the compound's ability to participate in hydrogen bonding, good solubility is anticipated in these solvents. The hydroxyl group of the solute can interact favorably with the hydroxyl groups of the alcohols.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Acetonitrile): These solvents have significant dipole moments but lack O-H or N-H bonds for hydrogen bond donation. They can, however, act as hydrogen bond acceptors. The polarity of these solvents should allow for favorable dipole-dipole interactions with the polar regions of the solute. Moderate to good solubility is expected.

• Nonpolar Solvents (e.g., Toluene, Hexane): These solvents have low dielectric constants and minimal dipole moments. The primary intermolecular forces at play are London dispersion forces. While the trifluoromethyl group and the pyridine ring offer some lipophilicity, the polar hydroxyl group will likely limit solubility in highly nonpolar solvents. Low solubility is predicted in solvents like hexane.

Table 2: Properties of Common Organic Solvents for Solubility Studies

Solvent	Class	Polarity Index	Dielectric Constant (at 20°C)	Hydrogen Bonding
Methanol	Polar Protic	5.1	32.7	Donor & Acceptor
Ethanol	Polar Protic	4.3	24.6	Donor & Acceptor
Isopropanol	Polar Protic	3.9	19.9	Donor & Acceptor
Acetone	Polar Aprotic	5.1	20.7	Acceptor
Acetonitrile	Polar Aprotic	5.8	37.5	Acceptor
Ethyl Acetate	Polar Aprotic	4.4	6.0	Acceptor
Dichloromethane	Polar Aprotic	3.1	8.9	Weak Acceptor
Chloroform	Polar Aprotic	4.1	4.8	Weak Donor
Toluene	Nonpolar	2.4	2.4	None
Hexane	Nonpolar	0.1	1.9	None

Data compiled from various sources, including publicly available solvent property tables.[2][3][4]

Experimental Determination of Solubility: A Step-by-Step Guide

While theoretical predictions are valuable, empirical determination of solubility is essential for accurate and reliable data. The shake-flask method is a widely accepted and robust technique for determining thermodynamic solubility.[5]

The Shake-Flask Method: A Gold Standard Protocol

This method involves agitating an excess of the solid compound in the solvent of interest at a constant temperature until equilibrium is reached. The concentration of the dissolved compound in the saturated solution is then determined analytically.

Diagram 1: Experimental Workflow for the Shake-Flask Solubility Determination

Caption: Workflow for determining solubility using the shake-flask method.

Detailed Protocol:

• Preparation of Saturated Solution:

  • Accurately weigh an amount of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol that is in clear excess of its estimated solubility into a series of glass vials with screw caps. A visual excess of solid should remain at the end of the experiment.

  • Add a precise volume of the desired organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation, especially with volatile solvents.

• Equilibration:

  • Place the vials in a constant temperature shaker or water bath (e.g., 25 °C ± 0.5 °C).

  • Agitate the samples for a predetermined period to ensure equilibrium is reached. A typical duration is 24 to 48 hours. It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration has reached a plateau, indicating equilibrium.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the experimental temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a pipette.

  • To ensure all undissolved solids are removed, filter the supernatant through a chemically compatible syringe filter (e.g., a 0.22 µm PTFE filter for most organic solvents). This step is critical to avoid artificially high solubility readings.

• Analysis of the Saturated Solution:

  • The concentration of the dissolved compound in the clear filtrate is determined using a suitable analytical technique. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and accurate method.[6][7]

  • HPLC Method Development (General Guidance):

    • Column: A C18 reverse-phase column is a good starting point.

    • Mobile Phase: A gradient of acetonitrile and water (or a suitable buffer) is typically used. The specific gradient will need to be optimized to achieve good peak shape and resolution.

    • Detection: The wavelength of maximum absorbance (λmax) for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol should be determined by scanning a dilute solution with a UV-Vis spectrophotometer. This λmax will then be used for HPLC detection.

  • Quantification:

    • Prepare a series of standard solutions of the compound of known concentrations in the same solvent.

    • Generate a calibration curve by plotting the peak area from the HPLC chromatograms against the concentration of the standard solutions.

    • Determine the concentration of the saturated solution by interpolating its peak area on the calibration curve. Remember to account for any dilutions made during sample preparation.

Diagram 2: Logic for Solvent Selection and Solubility Prediction

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The Ascendancy of the Trifluoromethylpyridine Scaffold: A Technical Guide to Research Applications

Foreword: The Strategic Advantage of Fluorine in Chemical Design

The deliberate incorporation of fluorine into molecular scaffolds has become a cornerstone of modern chemical research and development. Among the plethora of fluorinated motifs, the trifluoromethyl group (–CF3) stands out for its profound impact on a molecule's physicochemical and biological properties. When appended to a pyridine ring, a privileged heterocycle in its own right, the resulting trifluoromethylpyridine (TFMP) derivatives unlock a vast and fertile landscape for scientific exploration. This guide provides an in-depth technical overview of the synthesis, properties, and multifaceted research applications of these remarkable compounds, tailored for researchers, scientists, and professionals in drug development and materials science. We will delve into the causality behind their efficacy, explore validated synthetic protocols, and survey their application in creating next-generation pharmaceuticals, advanced agrochemicals, and functional materials.

The Trifluoromethylpyridine Core: A Synergy of Potent Properties

The remarkable utility of TFMP derivatives stems from the synergistic interplay between the trifluoromethyl group and the pyridine ring. Understanding these fundamental contributions is critical to appreciating their broad applicability.

1.1. The Trifluoromethyl Group: More Than a Lipophilic Bulge

The –CF3 group is a powerful modulator of molecular properties:

• High Electronegativity: The fluorine atoms create a strongly electron-withdrawing group, significantly impacting the electron density of the pyridine ring. This alters the pKa of the pyridine nitrogen, influencing its ability to form hydrogen bonds and interact with biological targets.[1][2] The Hammett constant (σp) of the trifluoromethyl group is 0.54, indicating its strong electron-withdrawing nature.[1]

• Increased Lipophilicity: The –CF3 group enhances a molecule's ability to partition into lipid environments, which can improve its penetration of biological membranes, a crucial attribute for both pharmaceuticals and agrochemicals.[3][4]

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong (approximately 116 kcal/mol), rendering the –CF3 group highly resistant to metabolic degradation by enzymes such as cytochrome P450s.[4] This can lead to an extended biological half-life and improved pharmacokinetic profiles for drug candidates.

• Bioisosteric Mimicry: The trifluoromethyl group can act as a bioisostere for other chemical groups, such as the methyl group, but with vastly different electronic properties. This allows for fine-tuning of a molecule's interaction with its target.[1]

1.2. The Pyridine Ring: A Versatile Heterocyclic Hub

The pyridine ring itself is a key pharmacophore and a versatile synthetic platform:

• Hydrogen Bonding: The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, a critical interaction for binding to many biological targets.

• Aromatic System: The π-electron system of the pyridine ring allows for a variety of chemical modifications, including electrophilic and nucleophilic aromatic substitution reactions, providing numerous handles for further derivatization.

• Solubility Enhancement: The polar nature of the pyridine nitrogen can improve the aqueous solubility of a molecule, which is often a desirable property for drug candidates.

The combination of these features makes trifluoromethylpyridines a highly sought-after scaffold in chemical research, offering a unique toolkit for modulating the properties of bioactive molecules and functional materials.

Synthetic Strategies for Accessing Trifluoromethylpyridine Derivatives

The efficient synthesis of TFMP derivatives is crucial for their exploration in various research applications. Several robust methods have been developed, each with its own advantages and limitations.

2.1. Halogen Exchange (Halex) Reactions

One of the most common industrial methods for synthesizing TFMPs involves the fluorination of a trichloromethylpyridine precursor using a fluorine source, typically hydrogen fluoride (HF).[1][5] This reaction is often carried out at high temperatures and pressures, and may employ a catalyst.

• Rationale: This method is advantageous for large-scale synthesis due to the relatively low cost of starting materials. The trichloromethylpyridines can be prepared by the chlorination of picolines (methylpyridines).[1][6]

• Example: The synthesis of 2-chloro-5-(trifluoromethyl)pyridine, a key intermediate for numerous agrochemicals, can be achieved by the fluorination of 2-chloro-5-(trichloromethyl)pyridine.[7]

2.2. Cyclocondensation Reactions

Another powerful strategy involves the construction of the pyridine ring from acyclic precursors that already contain the trifluoromethyl group.[1][2][8]

• Rationale: This approach offers a high degree of flexibility in accessing a wide range of substitution patterns on the pyridine ring. The choice of the trifluoromethyl-containing building block is critical to the success of the synthesis.

• Common Building Blocks:

  • Ethyl 4,4,4-trifluoroacetoacetate

  • Trifluoroacetic anhydride

  • (E)-4-ethoxy-1,1,1-trifluorobut-3-en-2-one[1]

2.3. Direct C-H Trifluoromethylation

More recently, methods for the direct trifluoromethylation of a pre-formed pyridine ring have been developed.[9][10] These reactions often involve the use of specialized trifluoromethylating reagents and a transition metal catalyst.

• Rationale: Direct C-H functionalization is a highly atom-economical approach that avoids the need for pre-functionalized starting materials, thus shortening synthetic sequences.

• Challenges: Regioselectivity can be a challenge in direct C-H trifluoromethylation, and the development of methods that provide high selectivity for a specific position on the pyridine ring is an active area of research.

Applications in Pharmaceutical Research and Drug Development

The unique properties of the TFMP scaffold have made it a valuable component in the design of novel therapeutic agents across a range of disease areas.

3.1. Oncology: Targeting Key Signaling Pathways

The TFMP moiety is present in several approved and investigational anti-cancer drugs. Its ability to enhance potency, selectivity, and pharmacokinetic properties is a key driver of its use in this field.

Apalutamide: A Non-Steroidal Androgen Receptor Antagonist

Apalutamide is an FDA-approved drug for the treatment of non-metastatic castration-resistant prostate cancer.[11] The trifluoromethylpyridine core plays a crucial role in its high binding affinity for the androgen receptor.

Experimental Protocol: Synthesis of Apalutamide (Illustrative)

The synthesis of Apalutamide is a multi-step process. An illustrative, plausible route is described below, based on literature precedents.[8][11][12][13]

• Nitration of 2-hydroxy-5-bromopyridine: 2-hydroxy-5-bromopyridine is nitrated using a mixture of nitric acid and sulfuric acid to yield 5-bromo-2-hydroxy-3-nitropyridine.

• Cyanation: The bromo group is displaced with a cyano group using a cyanide source, such as sodium cyanide, in the presence of a copper(I) catalyst to give 2-hydroxy-3-nitro-5-cyanopyridine.

• Trifluoromethylation: The hydroxyl group is converted to a trifluoromethyl group. This can be a multi-step process involving conversion to a chloro or bromo intermediate followed by a fluorination reaction.

• Reduction of the Nitro Group: The nitro group is reduced to an amine, for example, using iron powder in acetic acid, to afford 3-amino-5-cyano-2-(trifluoromethyl)pyridine.

• Amide Coupling: The resulting amine is coupled with a suitable carboxylic acid derivative, such as 4-(1-cyanocyclobutylamino)-2-fluorobenzoic acid, using a coupling agent like 1,1'-carbonyldiimidazole (CDI).

• Cyclization: The final thiohydantoin ring is formed by reacting the intermediate with an isothiocyanate, followed by cyclization under appropriate conditions.

Kinase Inhibitors

The TFMP scaffold has been incorporated into numerous kinase inhibitors. The electron-withdrawing nature of the trifluoromethyl group can enhance the binding of the inhibitor to the ATP-binding pocket of the kinase.

Table 1: Illustrative Structure-Activity Relationship (SAR) of Pyridine-Based Kinase Inhibitors

R-Group at Pyridine C4	Kinase Target	IC50 (nM)	Rationale for Activity
-H	VEGFR	500	Baseline activity
-Cl	VEGFR	150	Small lipophilic substituent enhances binding
-OCH3	VEGFR	80	Hydrogen bond acceptor improves potency
-CF3	PYK2	50	Strong electron-withdrawing group enhances binding affinity

Note: Data is illustrative and compiled from general principles of kinase inhibitor SAR.[14][15][16][17]

3.2. Central Nervous System (CNS) Disorders

The ability of the trifluoromethyl group to increase lipophilicity can be advantageous for designing drugs that need to cross the blood-brain barrier (BBB).[14][15]

• Rationale for CNS Applications: Fluorine substitution is a well-established strategy to enhance BBB penetration.[14][15] The TFMP motif can therefore be used to deliver therapeutic agents to the brain for the treatment of a variety of neurological and psychiatric disorders.

Agrochemical Innovations: Enhancing Crop Protection

Trifluoromethylpyridine derivatives are a cornerstone of the modern agrochemical industry, with numerous commercialized herbicides, insecticides, and fungicides incorporating this key structural motif.[1][2][18][19][20]

4.1. Herbicides: Selective Weed Control

TFMP-containing herbicides are known for their high efficacy and, in many cases, excellent crop selectivity.

Fluazifop-butyl: An ACCase Inhibitor

Fluazifop-butyl was one of the first herbicides to feature a TFMP substructure and is an effective acetyl-CoA carboxylase (ACCase) inhibitor.[1]

Table 2: Comparative Efficacy of Selected Herbicides on Key Weed Species

Herbicide	Mode of Action	Application Rate (g ai/ha)	Weed Species	Percent Control (28 DAA)
Trifludimoxazin	PPO Inhibitor	25	Amaranthus tuberculatus	95%
Saflufenacil	PPO Inhibitor	50	Amaranthus tuberculatus	83%
Atrazine	Photosystem II Inhibitor	1000	Various broadleaf weeds	85-95%
Pendimethalin	Microtubule Assembly Inhibitor	1120	Various grasses and broadleaf weeds	80-90%

Data compiled from publicly available sources.[21][22][23][24]

4.2. Insecticides: Novel Modes of Action

The TFMP scaffold is also prevalent in modern insecticides, contributing to the development of compounds with novel modes of action that can help to manage insect resistance.

Flonicamid: A Selective Aphicide

Flonicamid is a selective insecticide that is particularly effective against aphids.[19] It has a unique mode of action, disrupting the feeding behavior of the insects.

Experimental Protocol: Synthesis of Flonicamid (Illustrative)

The synthesis of Flonicamid typically starts from 4-trifluoromethylnicotinic acid.[9][18][19][25][26]

• Acyl Chloride Formation: 4-trifluoromethylnicotinic acid is reacted with a chlorinating agent, such as thionyl chloride or oxalyl chloride, often with a catalytic amount of N,N-dimethylformamide (DMF), to form 4-trifluoromethylnicotinoyl chloride.

• Amidation: The acyl chloride is then reacted with aminoacetonitrile hydrochloride in the presence of a base (e.g., sodium carbonate or triethylamine) in an aqueous or biphasic solvent system to yield Flonicamid.

• Purification: The crude product is then purified, typically by filtration and washing, to give the final product.

Frontiers in Materials Science

While the applications of TFMP derivatives in pharmaceuticals and agrochemicals are well-established, their use in materials science is an emerging and exciting field of research.[5] The unique electronic properties and high thermal stability conferred by the TFMP core make these compounds attractive candidates for a range of advanced materials.[5]

5.1. Organic Light-Emitting Diodes (OLEDs)

The electron-withdrawing nature of the trifluoromethylpyridine moiety can be harnessed to create materials with tailored electronic properties for use in OLEDs.[27][28][29]

• Rationale for OLED Applications: By incorporating TFMP units into the structure of host or emitter molecules, it is possible to tune the energy levels of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO). This allows for the development of materials with improved charge transport properties and efficient light emission, particularly in the challenging blue region of the spectrum.[30]

5.2. Liquid Crystals

Fluorinated compounds are widely used in the liquid crystal industry, and TFMP derivatives represent a promising class of building blocks for new liquid crystalline materials.[31][32][33][34][35]

• Rationale for Liquid Crystal Applications: The strong dipole moment of the TFMP unit can be used to control the dielectric anisotropy of the liquid crystal material, a key parameter for display applications. The rigid nature of the pyridine ring also contributes to the formation of stable mesophases.

5.3. Advanced Polymers

The incorporation of TFMP units into polymer backbones can lead to materials with enhanced thermal stability, chemical resistance, and specific gas separation properties.[3]

• Rationale for Polymer Applications: The high strength of the C-F bond contributes to the thermal and chemical robustness of the resulting polymers. The altered electronic properties and free volume of the polymer chains can also be exploited for applications such as gas separation membranes.

Visualizing Key Processes

To further elucidate the concepts discussed in this guide, the following diagrams illustrate key synthetic pathways and logical relationships.

Diagram 1: General Synthetic Strategies for Trifluoromethylpyridines

Caption: Overview of major synthetic routes to trifluoromethylpyridines.

Diagram 2: Workflow for the Development of a TFMP-Based Kinase Inhibitor

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The Trifluoromethylpyridine Moiety: A Cornerstone of Modern Agrochemical and Pharmaceutical Innovation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of the Trifluoromethylpyridine Scaffold

The strategic incorporation of fluorine into bioactive molecules has become a paramount strategy in contemporary drug and agrochemical discovery. Among the various fluorinated motifs, the trifluoromethylpyridine (TFMP) moiety stands out for its profound and often transformative impact on a compound's physicochemical and biological properties. This guide provides a comprehensive technical overview of the biological activities associated with TFMP-containing compounds, delving into their mechanisms of action, structure-activity relationships, and the experimental methodologies crucial for their evaluation.

The unique attributes of the trifluoromethyl (-CF3) group—high electronegativity, metabolic stability, and its ability to modulate lipophilicity and pKa—combined with the versatile and privileged nature of the pyridine ring, create a powerful synergistic effect.[1][2] This combination can enhance binding affinity to biological targets, improve membrane permeability, and increase resistance to metabolic degradation, ultimately leading to more potent and durable therapeutic and crop protection agents.[3][4]

Diverse Biological Activities of Trifluoromethylpyridine Compounds

The TFMP scaffold is a versatile pharmacophore and toxophore, found in a wide array of commercial products spanning fungicides, herbicides, insecticides, and pharmaceuticals. This diversity underscores the moiety's ability to interact with a broad range of biological targets.

Fungicidal Activity: Disrupting Fungal Respiration

A prominent class of TFMP-containing fungicides are the succinate dehydrogenase inhibitors (SDHIs). These compounds target Complex II of the mitochondrial respiratory chain, a critical enzyme in the tricarboxylic acid (TCA) cycle and electron transport chain of fungi.

Case Study: Fluopyram

Fluopyram is a broad-spectrum fungicide and nematicide that belongs to the pyridinyl-ethyl-benzamide chemical class.[2][3] Its primary mode of action is the inhibition of succinate dehydrogenase (SDH).[2] By binding to the SDH complex, fluopyram blocks the oxidation of succinate to fumarate, thereby disrupting the production of ATP, the cell's primary energy currency.[2][5] This energy deficit leads to the cessation of fungal growth and development, impacting all stages from spore germination to mycelial growth and sporulation.[2]

Signaling Pathway: Inhibition of Fungal Mitochondrial Respiration by Fluopyram

Caption: Mechanism of action of Fluopyram in fungal mitochondria.

Herbicidal Activity: Halting Fatty Acid Synthesis

In the realm of herbicides, TFMP derivatives have been successfully employed to inhibit critical metabolic pathways in weeds, particularly fatty acid biosynthesis.

Case Study: Fluazifop-butyl

Fluazifop-butyl is a selective, post-emergence herbicide used to control grass weeds in broadleaf crops.[4][6] It is a pro-herbicide that is rapidly absorbed by the leaves and hydrolyzed to its active form, fluazifop acid.[4] The primary target of fluazifop acid is the enzyme acetyl-CoA carboxylase (ACCase).[6][7] ACCase catalyzes the first committed step in the biosynthesis of fatty acids, which are essential components of cell membranes.[7][8] By inhibiting ACCase, fluazifop acid halts the production of these vital lipids, leading to the cessation of growth, necrosis of meristematic tissues, and ultimately, the death of the grass weed.[7][9]

Experimental Workflow: ACCase Inhibition Assay

Caption: Workflow for an ACCase inhibition assay using the malachite green method.

Pharmaceutical Activity: Combating Viral Replication

The TFMP moiety is also a key structural feature in several pharmaceuticals, including antiviral agents. Its ability to form strong and specific interactions with enzyme active sites is crucial for its therapeutic efficacy.

Case Study: Tipranavir

Tipranavir is a non-peptidic protease inhibitor used in the treatment of HIV-1 infection.[10][11] It is particularly effective against strains of HIV that have developed resistance to other protease inhibitors.[2] The HIV-1 protease is a critical enzyme in the viral life cycle, responsible for cleaving large viral polyproteins into smaller, functional proteins necessary for the assembly of new, infectious virions.[11][12] Tipranavir binds with high affinity to the active site of the HIV-1 protease, preventing this cleavage and thereby halting viral maturation.[1][13] The trifluoromethyl group contributes to its potent inhibitory activity and its ability to maintain binding affinity to mutant proteases.[2]

Logical Relationship: HIV-1 Protease Inhibition by Tipranavir

Caption: Tipranavir's role in preventing the maturation of HIV virions.

Quantitative Data Summary

The following table summarizes the inhibitory activities of the case study compounds against their respective targets.

Compound	Target	Biological Activity	Potency (IC50 / Ki)	Reference(s)
Fluopyram	Succinate Dehydrogenase (SDH)	Fungicidal / Nematicidal	Varies by species	[2][3][5]
Fluazifop-p-butyl	Acetyl-CoA Carboxylase (ACCase)	Herbicidal	Varies by species	[6][7][8]
Tipranavir	HIV-1 Protease	Antiviral	Ki = 8-19 pM	[1][2][10]

Experimental Protocols

Protocol 1: In Vitro Antifungal Assay (Mycelial Growth Inhibition)

This protocol outlines a method for determining the in vitro efficacy of a TFMP-containing compound against a fungal pathogen.

1. Materials and Reagents:

• Test compound (e.g., Fluopyram)

• Reference fungicide (e.g., Azoxystrobin)

• Dimethyl sulfoxide (DMSO)

• Potato Dextrose Agar (PDA)

• Sterile petri dishes (90 mm)

• Fungal isolate

• Sterile cork borer (5 mm)

• Incubator

2. Procedure:

• Prepare Fungicide Stock Solutions: Dissolve the test compound and reference fungicide in DMSO to create high-concentration stock solutions (e.g., 10 mg/mL).

• Prepare Amended Media: Autoclave PDA and cool to 45-50°C. Add appropriate volumes of the stock solutions to the molten PDA to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). Also, prepare a control plate with DMSO only. Pour the amended PDA into sterile petri dishes.

• Inoculation: From the margin of an actively growing culture of the fungal isolate, take a 5 mm mycelial plug using a sterile cork borer. Place the mycelial plug, mycelium-side down, in the center of each PDA plate.[14][15]

• Incubation: Incubate the plates at a suitable temperature (e.g., 25°C) in the dark.

• Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at regular intervals (e.g., every 24 hours) until the colony in the control plate reaches the edge of the dish.

• Data Analysis: Calculate the percentage of mycelial growth inhibition for each concentration relative to the control. Plot the inhibition percentage against the logarithm of the concentration and determine the EC50 value (the concentration that causes 50% inhibition).[15]

Protocol 2: HIV-1 Protease Inhibition Assay (FRET-based)

This protocol describes a fluorometric assay to determine the inhibitory activity of a compound against HIV-1 protease.[16]

1. Materials and Reagents:

• Test compound (e.g., Tipranavir)

• Recombinant HIV-1 Protease

• FRET-based peptide substrate (e.g., containing a fluorophore and a quencher)

• Assay buffer (e.g., 50 mM sodium acetate, pH 5.5, 1 M NaCl, 1 mM EDTA, 1 mM DTT)

• DMSO

• Black 96-well microplate

• Fluorescence microplate reader

2. Procedure:

• Prepare Solutions: Dilute the test compound in DMSO to create a range of concentrations. Prepare the HIV-1 protease and FRET substrate in the assay buffer.

• Assay Setup: To each well of the black microplate, add the test compound dilution (or DMSO for control). Then, add the HIV-1 protease solution.

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the reaction by adding the FRET substrate solution to each well.

• Kinetic Measurement: Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. Measure the increase in fluorescence intensity over time (e.g., every minute for 60 minutes) at the appropriate excitation and emission wavelengths for the FRET pair.[17]

• Data Analysis: Determine the initial reaction velocity (rate of fluorescence increase) for each concentration. Calculate the percentage of inhibition relative to the DMSO control. Plot the percentage of inhibition against the inhibitor concentration and fit the data to a suitable model to determine the IC50 or Ki value.[17]

Conclusion and Future Perspectives

The trifluoromethylpyridine moiety has unequivocally established itself as a privileged structural motif in the design of highly effective agrochemicals and pharmaceuticals. Its unique electronic and steric properties confer significant advantages in terms of biological activity, metabolic stability, and pharmacokinetic profiles. The diverse mechanisms of action of TFMP-containing compounds, from the disruption of fungal respiration to the inhibition of viral replication and fatty acid synthesis, highlight the remarkable versatility of this scaffold.

As our understanding of molecular biology and disease pathways deepens, the rational design of novel TFMP derivatives will continue to be a fruitful area of research. Future efforts will likely focus on the development of compounds with even greater target specificity, reduced off-target effects, and improved resistance profiles. The synthesis of novel TFMP building blocks and the application of advanced computational modeling will undoubtedly accelerate the discovery of the next generation of innovative products based on this remarkable chemical entity.

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The Emergence of a Key Building Block: A Technical Guide to [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Pyridines

The introduction of fluorine-containing moieties into organic molecules has been a transformative strategy in the fields of medicinal chemistry and agrochemicals.[1][2][3] The trifluoromethyl group (-CF3), in particular, is prized for its ability to enhance a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets.[2] When appended to a pyridine ring, a privileged scaffold in numerous bioactive compounds, the trifluoromethyl group gives rise to a class of molecules with significant potential for the development of novel drugs and crop protection agents.[1][2] This guide provides an in-depth technical overview of a key exemplar of this class: [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. We will explore its historical context, detail its synthesis with underpinning chemical principles, and discuss its applications as a crucial intermediate.

Historical Context: The Rise of Trifluoromethylpyridines

The journey to synthesizing complex molecules like [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is built upon a rich history of organofluorine chemistry. The first synthesis of an aromatic compound bearing a trifluoromethyl group was reported in 1898.[1] However, it was not until 1947 that a trifluoromethyl group was successfully introduced into a pyridine ring.[1] Early methods for producing trifluoromethylpyridines often involved harsh conditions, such as high-temperature, vapor-phase reactions.[1]

Over the decades, advancements in synthetic methodologies have made a wider variety of substituted trifluoromethylpyridines accessible. This has, in turn, fueled their exploration in various research and development programs. While the specific discovery of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is not prominently documented as a singular event, it is understood to have emerged as a valuable intermediate within broader research efforts aimed at creating more complex, patented molecules for the pharmaceutical and agrochemical industries. Its existence is a testament to the ongoing quest for novel molecular building blocks with tailored properties.

Synthetic Pathways: From Precursors to the Final Product

The synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a multi-step process that hinges on the initial construction of the substituted pyridine ring. A logical and well-documented approach involves the synthesis of a key intermediate, 2-chloro-4-(trifluoromethyl)pyridine, followed by the introduction of the hydroxymethyl group at the 2-position.

Part 1: Synthesis of the 2-Chloro-4-(trifluoromethyl)pyridine Precursor

A robust and scalable synthesis of 2-chloro-4-(trifluoromethyl)pyridine has been detailed in the patent literature, notably in CN116425671A.[4] This pathway begins with readily available starting materials and proceeds through several key transformations. The causality behind each experimental choice is crucial for ensuring high yields and purity.

Experimental Protocol: Synthesis of 2-Chloro-4-(trifluoromethyl)pyridine [4]

Step 1: Synthesis of 4-butoxy-1,1,1-trifluoro-3-en-2-one

• To a reaction vessel containing vinyl n-butyl ether and pyridine in dichloromethane, cool the mixture to -10°C.

• Slowly add trifluoroacetic anhydride, maintaining the temperature between -10°C and 0°C.

• After the addition is complete, allow the reaction to warm to 25°C and stir for 2 hours.

• Work-up involves cooling, filtration, washing with water, extraction, drying, and solvent removal to yield the product.

• Rationale: This step involves the acylation of an enol ether. Pyridine acts as a base to neutralize the trifluoroacetic acid byproduct. The low temperature is critical to control the reactivity of the anhydride and prevent side reactions.

Step 2: Synthesis of methyl 5-butoxy-5-methoxy-3-(trifluoromethyl)pent-2-enoate and its isomers

• In a separate vessel, prepare a solution of sodium methoxide in methanol and cool to -10°C.

• Add trimethylphosphonoacetate under a nitrogen atmosphere.

• Slowly add the 4-butoxy-1,1,1-trifluoro-3-en-2-one from the previous step.

• Allow the reaction to warm to 25°C and stir for 4 hours.

• Work-up includes solvent removal, dissolution in water, extraction with petroleum ether, drying, and solvent removal.

• Rationale: This is a Horner-Wadsworth-Emmons reaction. The sodium methoxide deprotonates the trimethylphosphonoacetate to form a phosphonate ylide, which then reacts with the ketone to form the alkene. The nitrogen atmosphere prevents unwanted side reactions with atmospheric components.

Step 3: Synthesis of 2-hydroxy-4-trifluoromethylpyridine

• Combine the product from Step 2 with ammonium acetate in formamide.

• Heat the mixture to 160°C for 8 hours under a nitrogen atmosphere.

• Cool the reaction, add water and saturated sodium chloride solution to precipitate the product.

• Filter and dry the solid product.

• Rationale: This is a cyclization reaction to form the pyridine ring. Ammonium acetate serves as the nitrogen source. Formamide is a high-boiling polar solvent suitable for this high-temperature reaction.

Step 4: Synthesis of 2-chloro-4-trifluoromethylpyridine

• Suspend the 2-hydroxy-4-trifluoromethylpyridine in 1,2-dichloroethane with a catalytic amount of DMF.

• Add thionyl chloride dropwise at room temperature.

• Reflux the mixture at 110°C for 4 hours.

• After cooling, the reaction mixture is quenched in ice water, neutralized with sodium hydroxide, extracted, dried, and the solvent is removed to yield the final product.

• Rationale: This is a chlorination reaction to convert the hydroxyl group to a chlorine atom. Thionyl chloride is a common and effective chlorinating agent for this transformation. DMF acts as a catalyst to facilitate the reaction.

Quantitative Data Summary for Precursor Synthesis

Step	Product	Starting Materials	Key Reagents	Typical Yield
1	4-butoxy-1,1,1-trifluoro-3-en-2-one	Vinyl n-butyl ether	Trifluoroacetic anhydride, Pyridine	~95%[4]
2	Methyl 5-butoxy-5-methoxy-3-(trifluoromethyl)pent-2-enoate	4-butoxy-1,1,1-trifluoro-3-en-2-one	Trimethylphosphonoacetate, Sodium methoxide	~94%[4]
3	2-hydroxy-4-trifluoromethylpyridine	Methyl 5-butoxy-5-methoxy-3-(trifluoromethyl)pent-2-enoate	Ammonium acetate	~74%[4]
4	2-chloro-4-trifluoromethylpyridine	2-hydroxy-4-trifluoromethylpyridine	Thionyl chloride, DMF	~92%[4]

Diagram of the Synthetic Workflow for the Precursor

Caption: Synthetic workflow for 2-chloro-4-trifluoromethylpyridine.

Part 2: Synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

With the 2-chloro-4-(trifluoromethyl)pyridine precursor in hand, the final step is the introduction of the hydroxymethyl group at the 2-position. A common and effective method for this transformation is the reduction of a corresponding carboxylic acid.

Experimental Protocol: Synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Step 1: Carboxylation of 2-chloro-4-(trifluoromethyl)pyridine (Hypothetical Intermediate Step)

While not explicitly detailed in the found literature for this specific molecule, a common method to introduce a carboxylic acid group at the 2-position of a pyridine is through lithiation followed by quenching with carbon dioxide.

• Dissolve 2-chloro-4-(trifluoromethyl)pyridine in an anhydrous aprotic solvent like THF and cool to -78°C under an inert atmosphere.

• Slowly add a strong base such as n-butyllithium or lithium diisopropylamide (LDA).

• Stir the mixture at low temperature to allow for deprotonation at the 2-position.

• Bubble dry carbon dioxide gas through the solution or add crushed dry ice.

• Allow the reaction to warm to room temperature and quench with water.

• Acidify the aqueous layer and extract the product, 2-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid.

• Rationale: The strong base selectively deprotonates the most acidic proton on the pyridine ring, which is adjacent to the nitrogen atom. The resulting organolithium species is a potent nucleophile that reacts with carbon dioxide to form a carboxylate upon workup.

Step 2: Reduction of 2-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid

• Dissolve the 2-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid in an anhydrous solvent such as tetrahydrofuran (THF) under an inert atmosphere.

• Cool the solution in an ice bath.

• Slowly add a reducing agent such as lithium aluminum hydride (LiAlH₄) or borane-THF complex.

• Allow the reaction to warm to room temperature and stir until the reaction is complete (monitored by TLC).

• Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and then more water.

• Filter the resulting precipitate and concentrate the filtrate.

• Purify the crude product by column chromatography to yield [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

• Rationale: Lithium aluminum hydride is a powerful reducing agent capable of reducing carboxylic acids to primary alcohols. The reaction must be carried out under anhydrous conditions as LiAlH₄ reacts violently with water. The quenching procedure is critical for safely destroying the excess reducing agent and precipitating the aluminum salts for easy removal.

Diagram of the Final Synthetic Step

Caption: Final steps to synthesize the target molecule.

Applications in Research and Development

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is not typically an end-product itself but rather a valuable building block in the synthesis of more complex molecules with potential biological activity. Its utility lies in the strategic placement of reactive sites and the presence of the trifluoromethyl group.

• Pharmaceutical Development: The pyridine methanol moiety can be further functionalized, for example, through esterification, etherification, or conversion of the hydroxyl group to a leaving group for nucleophilic substitution. These reactions allow for the incorporation of this fluorinated pyridine core into larger drug candidates.

• Agrochemical Synthesis: In the development of new pesticides and herbicides, this intermediate can be used to construct molecules with enhanced efficacy and desired physicochemical properties for optimal uptake and translocation in plants or pests.[5] The trifluoromethyl group is known to contribute to the potency of many commercial agrochemicals.[1][5]

Conclusion

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol stands as a significant, albeit often unheralded, intermediate in the ongoing development of advanced agrochemicals and pharmaceuticals. Its synthesis, rooted in fundamental principles of organic chemistry, provides a reliable pathway to a versatile building block. The strategic incorporation of both a chlorine atom and a trifluoromethyl group on the pyridine ring offers a wealth of opportunities for further chemical modification, enabling researchers to fine-tune the properties of new chemical entities. As the demand for more effective and safer chemical solutions continues to grow, the importance of such well-designed, functionalized intermediates will undoubtedly increase.

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Spectroscopic Characterization of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol: A Technical Guide

Introduction

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a functionalized pyridine derivative of significant interest in medicinal chemistry and materials science. As with any novel compound, unambiguous structural confirmation is paramount. This guide provides a comprehensive overview of the expected spectroscopic data—Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)—for this molecule. In the absence of published experimental spectra for this specific compound, this document serves as a predictive guide, synthesizing data from closely related structures and foundational spectroscopic principles. It is designed for researchers, scientists, and drug development professionals, offering not just data, but the causality behind spectral features and the robust experimental protocols required to obtain high-fidelity results.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of small molecule characterization, providing detailed information about the chemical environment, connectivity, and stereochemistry of nuclei. For [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, ¹H, ¹³C, and ¹⁹F NMR are indispensable.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is anticipated to show distinct signals for the pyridine ring protons, the methylene protons, and the hydroxyl proton. The electron-withdrawing nature of the chloro and trifluoromethyl groups will significantly influence the chemical shifts of the aromatic protons, moving them downfield.

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale
H-5	~ 7.60	Doublet (d)	~ 5.0	1H	Coupled to H-6. Deshielded by the adjacent trifluoromethyl group.
H-6	~ 8.60	Doublet (d)	~ 5.0	1H	Coupled to H-5. Significantly deshielded by the adjacent nitrogen atom.
-CH₂-	~ 4.80	Singlet (s)	-	2H	Methylene protons adjacent to the aromatic ring and hydroxyl group. The signal may broaden with D₂O exchange.
-OH	~ 3.50	Broad Singlet (br s)	-	1H	Labile proton; chemical shift is concentration and solvent dependent. Disappears upon D₂O exchange.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will reveal the carbon skeleton of the molecule. The trifluoromethyl group will appear as a quartet due to ¹J-coupling with the three fluorine atoms.

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Carbon	Predicted Chemical Shift (δ, ppm)	Multiplicity (due to C-F coupling)	Rationale
C-2	~ 155	Singlet	Carbon bearing the methanol group, adjacent to nitrogen.
C-3	~ 130	Singlet	Carbon bearing the chloro group.
C-4	~ 135	Quartet (q), ²JCF ≈ 35 Hz	Carbon bearing the trifluoromethyl group.
C-5	~ 122	Singlet	Aromatic CH.
C-6	~ 150	Singlet	Aromatic CH, adjacent to nitrogen.
-CH₂OH	~ 60	Singlet	Methylene carbon.
-CF₃	~ 123	Quartet (q), ¹JCF ≈ 275 Hz	Trifluoromethyl carbon.

Experimental Protocol for NMR Data Acquisition

A standardized protocol ensures reproducibility and high-quality data.

• Sample Preparation :

  • Accurately weigh 5-10 mg of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.[1]

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial.[1]

  • Transfer the solution to a 5 mm NMR tube, ensuring the liquid height is at least 4 cm.[1]

  • Cap the NMR tube securely.

• Instrument Setup :

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. This can be done manually or using automated routines.

• Data Acquisition :

  • Tune and match the probe for the desired nucleus (¹H, ¹³C, ¹⁹F).

  • Acquire a standard one-dimensional ¹H spectrum.

  • For ¹³C NMR, acquire a proton-decoupled spectrum to obtain singlets for all carbon atoms (except the CF₃ group).

  • For ¹⁹F NMR, acquire a proton-decoupled spectrum.

  • Process the data using appropriate software (e.g., Fourier transformation, phase correction, baseline correction).

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and non-destructive technique used to identify functional groups within a molecule.[2] The spectrum of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol will be characterized by absorptions corresponding to the O-H, C-H, C=N, C-Cl, and C-F bonds.

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibration	Rationale
3400 - 3200	Broad, Medium	O-H stretch	Characteristic of the hydroxyl group, broadened due to hydrogen bonding.[2]
3100 - 3000	Weak	Aromatic C-H stretch	Typical for C-H bonds on a pyridine ring.
2950 - 2850	Weak	Aliphatic C-H stretch	Corresponding to the methylene (-CH₂-) group.
1600 - 1450	Medium to Strong	C=C and C=N ring stretching	Characteristic vibrations of the pyridine ring.[2]
1300 - 1100	Strong	C-F stretch	The trifluoromethyl group will produce very strong, characteristic absorption bands in this region.
1100 - 1000	Medium	C-O stretch	From the primary alcohol.
800 - 600	Medium	C-Cl stretch	Characteristic absorption for the carbon-chlorine bond.

Experimental Protocol for ATR-FTIR Spectroscopy

Attenuated Total Reflectance (ATR) is a convenient sampling technique for solid and liquid samples.

• Instrument Preparation :

  • Ensure the ATR crystal (e.g., diamond) is clean. Record a background spectrum of the clean, empty crystal.[3]

• Sample Analysis :

  • Place a small amount of the solid sample onto the ATR crystal.

  • Apply pressure using the press arm to ensure good contact between the sample and the crystal.[4]

  • Acquire the sample spectrum.

• Data Processing :

  • The software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

  • Clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft cloth.[3]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which aids in its structural elucidation. For [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, Electrospray Ionization (ESI) is a suitable soft ionization technique.

Predicted Mass Spectrum (ESI+)

The molecular formula of the compound is C₇H₅ClF₃NO. The monoisotopic mass is approximately 211.00 g/mol .

• Molecular Ion Peak ([M+H]⁺) : The most prominent peak in the positive ion mode ESI mass spectrum is expected to be the protonated molecule at m/z 212. Due to the presence of chlorine, an isotopic peak at m/z 214 with approximately one-third the intensity of the m/z 212 peak will be observed, corresponding to the ³⁷Cl isotope.

• Key Fragmentation Pathways :

  • Loss of H₂O : A fragment at m/z 194 (and its ³⁷Cl isotope at m/z 196) corresponding to the loss of a water molecule from the protonated molecular ion.

  • Loss of CH₂OH : Cleavage of the methanol group could lead to a fragment at m/z 181 (and its ³⁷Cl isotope at m/z 183).

  • Pyridine Ring Fragmentation : Further fragmentation of the pyridine ring can occur, though these fragments are often less intense in ESI compared to electron impact (EI) ionization.[5]

Experimental Protocol for ESI-MS

• Sample Preparation :

  • Prepare a dilute solution of the sample (approximately 10 µg/mL) in a suitable solvent such as methanol or acetonitrile.[6] High concentrations can lead to signal suppression and contamination of the instrument.[6]

  • A small amount of an acid like formic acid (e.g., 0.1%) can be added to the solvent to promote protonation for positive ion mode analysis.[6]

• Instrument Setup and Data Acquisition :

  • Infuse the sample solution into the ESI source at a constant flow rate using a syringe pump.[7]

  • Optimize the ESI source parameters (e.g., capillary voltage, drying gas flow rate, and temperature) to obtain a stable and strong signal for the molecular ion.

  • Acquire the mass spectrum over an appropriate m/z range (e.g., 50-500).

  • For structural confirmation, tandem mass spectrometry (MS/MS) can be performed by isolating the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID) to observe the characteristic fragment ions.

Visualization of Experimental Workflows

The following diagrams illustrate the generalized workflows for the spectroscopic techniques described.

Caption: Generalized workflow for NMR data acquisition.

Caption: Workflow for ATR-FTIR spectroscopic analysis.

Caption: Generalized workflow for ESI-MS analysis.

Conclusion

This technical guide provides a predictive yet comprehensive spectroscopic characterization of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. By integrating foundational principles with data from analogous structures, researchers are equipped with a robust framework for confirming the synthesis and purity of this compound. The detailed, self-validating protocols for NMR, IR, and MS ensure that high-quality, reproducible data can be obtained, forming a critical component of any research or development pipeline involving novel chemical entities.

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• Hafez, M. S., et al. (1976). Study of the Infrared Absorption Spectra of Some Pyridine Derivatives-Iodine Complexes. Journal of Inorganic and Nuclear Chemistry, 38(3), 545-548.

• How Does Benzyl Alcohol Produce a Peak at m/z = 79?. Chemistry Stack Exchange. (2019). Available at: [Link]

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Unlocking the Therapeutic Potential of the [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol Scaffold: A Technical Guide to Derivative Synthesis and Evaluation for Drug Discovery

Abstract

The [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol scaffold represents a privileged starting point for the discovery of novel therapeutics. The unique combination of a reactive hydroxymethyl group, a modifiable chloro substituent, and the electronically distinct trifluoromethylated pyridine core offers a rich molecular landscape for synthetic exploration. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive roadmap for the strategic derivatization of this core structure. We will delve into the rationale behind experimental design, provide detailed, field-proven protocols for key transformations, and outline a strategic workflow for the biological evaluation and in silico assessment of novel derivatives. The overarching goal is to empower researchers to efficiently navigate the path from this core molecule to promising drug candidates with enhanced potency, selectivity, and pharmacokinetic profiles.

Strategic Analysis of the Core Scaffold

The therapeutic potential of the [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol scaffold is rooted in the strategic placement of its functional groups, each offering distinct opportunities for molecular modification.

• The 2-Hydroxymethyl Group: This primary alcohol is a versatile handle for introducing a wide array of functionalities. Esterification and etherification can be employed to explore different lipophilic and hydrogen-bonding interactions within a target's binding pocket. Furthermore, oxidation to the corresponding aldehyde or carboxylic acid opens up avenues for reductive amination, amide bond formation, and other diverse coupling chemistries.

• The 3-Chloro Group: The presence of a chlorine atom on the pyridine ring provides a key site for carbon-carbon and carbon-heteroatom bond formation through modern cross-coupling methodologies. This allows for the introduction of various aryl, heteroaryl, and alkyl groups, enabling the exploration of structure-activity relationships (SAR) in a highly controlled manner.

• The 4-Trifluoromethyl Group: The trifluoromethyl group is a well-established bioisostere for a methyl group, but with significantly different electronic properties. Its strong electron-withdrawing nature can profoundly influence the pKa of the pyridine nitrogen and the reactivity of the entire ring system. Moreover, the CF3 group often enhances metabolic stability and membrane permeability, desirable properties for drug candidates.[1][2]

• The Pyridine Core: The pyridine ring itself is a common motif in a vast number of approved drugs. Its ability to participate in hydrogen bonding and π-stacking interactions, coupled with its favorable pharmacokinetic properties, makes it a desirable scaffold in medicinal chemistry.[3]

Derivatization Strategies and Experimental Protocols

This section outlines detailed synthetic protocols for the derivatization of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. The causality behind the choice of reagents and conditions is explained to ensure reproducibility and facilitate adaptation to specific synthetic goals.

Modification of the 2-Hydroxymethyl Group

The formation of esters from the primary alcohol offers a straightforward method to introduce a variety of acyl groups, thereby modulating the compound's steric and electronic properties.

Protocol 1: General Procedure for Esterification using POCl₃

This protocol describes a mild and efficient method for the esterification of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol with a range of carboxylic acids.[4]

• Materials: [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, desired carboxylic acid, phosphorus oxychloride (POCl₃), anhydrous pyridine, anhydrous dichloromethane (DCM).

• Procedure:

  • To an ice-cooled solution of the carboxylic acid (1.2 equivalents) in anhydrous DCM, add anhydrous pyridine (2.0 equivalents).

  • Slowly add POCl₃ (1.1 equivalents) dropwise, maintaining the temperature at 0 °C.

  • Stir the mixture at 0 °C for 30 minutes.

  • Add a solution of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 equivalent) in anhydrous DCM.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring progress by TLC or LC-MS.

  • Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel.

Rationale: POCl₃ acts as a dehydrating agent, activating the carboxylic acid for nucleophilic attack by the alcohol. Pyridine serves as a base to neutralize the HCl generated during the reaction. This method is generally high-yielding and tolerant of a wide range of functional groups.

The synthesis of ethers introduces a more stable linkage compared to esters and can significantly alter the compound's lipophilicity and hydrogen bonding capacity. The Williamson ether synthesis is a classic and reliable method for this transformation.[5][6][7]

Protocol 2: Williamson Ether Synthesis

• Materials: [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, sodium hydride (NaH), desired alkyl halide (e.g., benzyl bromide, ethyl iodide), anhydrous tetrahydrofuran (THF).

• Procedure:

  • To a suspension of NaH (1.5 equivalents) in anhydrous THF at 0 °C, add a solution of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 equivalent) in anhydrous THF dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes.

  • Cool the reaction mixture back to 0 °C and add the alkyl halide (1.2 equivalents) dropwise.

  • Stir at room temperature for 12-24 hours, monitoring the reaction by TLC or LC-MS.

  • Carefully quench the reaction by the slow addition of water.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel.

Rationale: NaH is a strong base that deprotonates the alcohol to form a nucleophilic alkoxide. This alkoxide then displaces the halide from the alkyl halide in an SN2 reaction. Anhydrous conditions are crucial to prevent quenching of the NaH and the alkoxide.

Oxidation of the primary alcohol to an aldehyde or a carboxylic acid provides a gateway to a vast array of further derivatizations.

Protocol 3: Oxidation to the Aldehyde using Pyridinium Chlorochromate (PCC)

PCC is a mild oxidizing agent that selectively oxidizes primary alcohols to aldehydes without significant over-oxidation to the carboxylic acid.[8][9][10][11]

• Materials: [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, pyridinium chlorochromate (PCC), anhydrous dichloromethane (DCM), silica gel.

• Procedure:

  • To a stirred suspension of PCC (1.5 equivalents) in anhydrous DCM, add a solution of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 equivalent) in anhydrous DCM.

  • Stir the reaction at room temperature for 2-4 hours, monitoring by TLC.

  • Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel to remove the chromium byproducts.

  • Wash the silica gel pad with additional diethyl ether.

  • Concentrate the filtrate in vacuo to afford the crude aldehyde, which can be used directly in the next step or purified by column chromatography.

Rationale: PCC is a convenient and selective reagent for this transformation. The reaction is typically performed under anhydrous conditions to prevent the formation of the corresponding carboxylic acid.

Protocol 4: Oxidation to the Carboxylic Acid

Stronger oxidizing agents, such as potassium permanganate or Jones reagent, can be used to oxidize the primary alcohol directly to the carboxylic acid.

• Materials: [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, potassium permanganate (KMnO₄), water, acetone, sulfuric acid.

• Procedure (using KMnO₄):

  • Dissolve [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 equivalent) in a mixture of acetone and water.

  • Cool the solution in an ice bath and add a solution of KMnO₄ (2.5 equivalents) in water dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 4-8 hours.

  • To quench the excess KMnO₄, add a saturated solution of sodium bisulfite until the purple color disappears.

  • Acidify the mixture with dilute sulfuric acid to a pH of ~2.

  • Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude carboxylic acid by recrystallization or column chromatography.

Rationale: KMnO₄ is a powerful oxidizing agent that will readily oxidize the primary alcohol to the carboxylic acid. The reaction is performed in an aqueous environment.

Modification of the 3-Chloro Group

The chloro substituent at the 3-position is amenable to palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide range of substituents.

Protocol 5: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a versatile and widely used method for the formation of C-C bonds between an organohalide and an organoboron compound.[12][13][14][15][16]

• Materials: [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol derivative (from section 2.1), desired boronic acid or boronate ester (1.2 equivalents), palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), base (e.g., K₂CO₃, Na₂CO₃, 2.0 equivalents), solvent system (e.g., 1,4-dioxane/water, toluene/ethanol/water).

• Procedure:

  • To a reaction vessel, add the [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol derivative (1.0 equivalent), the boronic acid or boronate ester, the palladium catalyst, and the base.

  • Degas the solvent system by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

  • Add the degassed solvent to the reaction vessel.

  • Heat the reaction mixture to 80-100 °C and stir for 6-24 hours, monitoring by TLC or LC-MS.

  • After cooling to room temperature, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel.

Rationale: The palladium catalyst facilitates the cross-coupling of the chloropyridine with the organoboron reagent. The choice of catalyst, ligand, base, and solvent can be crucial for achieving high yields and may require optimization for specific substrates.

Biological Rationale and Target-Oriented Derivatization

The trifluoromethylpyridine scaffold is a prominent feature in numerous biologically active compounds, particularly those targeting kinases. This provides a strong rationale for focusing derivatization efforts towards the discovery of novel kinase inhibitors.

Kinase Inhibition

Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a hallmark of many diseases, including cancer. Several classes of kinases are known to be targeted by trifluoromethylpyridine-containing molecules:

• Receptor Tyrosine Kinases (RTKs): Derivatives of the core scaffold could be designed to target RTKs such as KDR (VEGFR2) and EGFR, which are crucial for angiogenesis and tumor cell proliferation.[17][18]

• Non-Receptor Tyrosine Kinases: PYK2 is another attractive target involved in cell migration and invasion.[19]

• PI3K/mTOR Pathway: The PI3K/mTOR signaling pathway is frequently hyperactivated in cancer, making it a prime target for therapeutic intervention.[20]

• Cyclin-Dependent Kinases (CDKs) and Aurora Kinases: These kinases are essential for cell cycle progression, and their inhibition can lead to cell cycle arrest and apoptosis in cancer cells.

Strategic Derivatization for Kinase Inhibitors:

• Ester and Ether Derivatives: Modification of the hydroxymethyl group can be used to probe the solvent-exposed regions of the ATP-binding site or to introduce functionalities that form additional hydrogen bonds.

• Aryl and Heteroaryl Derivatives (via Suzuki Coupling): The introduction of various aromatic and heteroaromatic groups at the 3-position can be used to target the hydrophobic pocket of the kinase active site and to form key π-stacking interactions.

Antimicrobial and Anticancer Activity

Pyridine derivatives have a long history of use as antimicrobial and anticancer agents.[1][2][3][21] The unique electronic properties of the [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol scaffold make it an attractive starting point for the development of novel agents in these therapeutic areas.

Strategic Derivatization for Antimicrobial and Anticancer Agents:

• Amine and Amide Derivatives: Oxidation of the methanol to a carboxylic acid followed by amide coupling allows for the introduction of diverse amine-containing fragments, which are often found in antimicrobial and anticancer compounds.

• Cationic Derivatives: Quaternization of the pyridine nitrogen can lead to compounds with enhanced membrane activity, a common mechanism for antimicrobial agents.

In Silico Guided Drug Discovery Workflow

Computational tools are indispensable in modern drug discovery for prioritizing synthetic efforts and predicting the drug-like properties of novel compounds.[17][20][21][22][23]

Diagram 1: In Silico Drug Discovery Workflow

Caption: A streamlined workflow for in silico guided drug discovery.

ADMET Prediction

Early prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is crucial to avoid late-stage failures in drug development. Several computational tools are available for this purpose.[3][5][19]

Table 1: Key ADMET Properties and Prediction Tools

Property	Importance in Drug Discovery	Recommended In Silico Tools
Aqueous Solubility	Affects absorption and formulation.	ADMET Predictor®, pkCSM, ADMETlab 2.0
Lipophilicity (LogP/LogD)	Influences absorption, distribution, and metabolism.	ADMET Predictor®, pkCSM, ADMETlab 2.0
Blood-Brain Barrier (BBB) Penetration	Crucial for CNS-targeting drugs.	ADMET Predictor®, pkCSM
CYP450 Inhibition	Predicts potential for drug-drug interactions.[8][24][25]	ADMET Predictor®, pkCSM, CypRules
hERG Inhibition	Assesses risk of cardiotoxicity.[9][14][15][26][27]	Pred-hERG, hERGCentral™
Mutagenicity/Carcinogenicity	Predicts potential for genetic toxicity.[28][29][30]	Derek Nexus®, CASE Ultra

Molecular Docking and Virtual Screening

Molecular docking can be used to predict the binding mode and affinity of the proposed derivatives to the active site of a biological target, such as a kinase.[6][7][31][32][33][34] This allows for the prioritization of compounds for synthesis that are most likely to be active.

Diagram 2: Molecular Docking Workflow

Caption: A typical workflow for molecular docking studies.

Conclusion and Future Perspectives

The [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol scaffold offers a fertile ground for the discovery of novel drug candidates. By leveraging the synthetic strategies and the integrated in silico and biological evaluation workflows outlined in this guide, researchers can systematically explore the chemical space around this core structure. The strategic derivatization of the hydroxymethyl and chloro groups, guided by a clear biological rationale, holds the promise of yielding potent and selective modulators of key biological targets. The future of drug discovery with this scaffold lies in the continued application of innovative synthetic methodologies, a deeper understanding of its structure-activity relationships, and the intelligent use of computational tools to accelerate the journey from hit to lead and beyond.

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Protocols & Analytical Methods

synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol from 2-chloro-4-(trifluoromethyl)pyridine

An Application Note for the Synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Abstract

This application note provides a comprehensive, two-step protocol for the synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, a valuable fluorinated building block for pharmaceutical and agrochemical research. The synthetic strategy hinges on a highly regioselective Directed ortho-Metalation (DoM) of 3-chloro-4-(trifluoromethyl)pyridine, followed by formylation to yield an aldehyde intermediate. Subsequent mild reduction affords the target pyridinylmethanol. This guide is designed for researchers in organic synthesis and drug development, offering detailed mechanistic rationale, step-by-step procedures, safety protocols, and characterization guidance to ensure reliable and reproducible outcomes.

Introduction

Pyridine derivatives containing a trifluoromethyl (CF₃) group are privileged structural motifs in modern chemistry, lending unique properties such as enhanced metabolic stability, increased lipophilicity, and altered binding affinities to bioactive molecules.[1] Specifically, pyridinylmethanols serve as versatile intermediates, enabling further structural elaboration. The target molecule, [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, combines these key features, making it a high-value synthon.

This document outlines a robust pathway for its synthesis starting from 3-chloro-4-(trifluoromethyl)pyridine. It is important to note that the specified starting material, 2-chloro-4-(trifluoromethyl)pyridine, would logically lead to functionalization at the C3 position, resulting in a different isomer. For the regioselective synthesis of the desired title compound, this protocol presumes the use of the 3-chloro isomer as the chemically logical precursor. The core of this synthesis is a Directed ortho-Metalation (DoM), a powerful C-H functionalization technique that leverages the coordinating ability of a directing group to deprotonate an adjacent position with high precision.[2]

Part 1: Mechanistic Rationale and Synthetic Strategy

The transformation is achieved in two distinct operational stages:

• Directed ortho-Metalation and Formylation: Introduction of a carbonyl group at the C2 position.

• Reduction: Conversion of the carbonyl group to a hydroxymethyl group.

The Principle of Directed ortho-Metalation (DoM)

DoM relies on the principle of complex-induced proximity. A directing metalation group (DMG), typically a Lewis-basic heteroatom-containing substituent, coordinates to a Lewis-acidic organolithium base. This coordination pre-assembles the base adjacent to the ortho-proton, dramatically lowering the kinetic barrier for its abstraction over other potentially acidic protons on the ring.[2]

In the substrate, 3-chloro-4-(trifluoromethyl)pyridine, the chloro group at the C3 position serves as an effective, albeit moderately strong, DMG. It directs the deprotonation exclusively to the C2 position.

Rationale for Reagent Selection

• Base (Lithium Diisopropylamide - LDA): While n-butyllithium (n-BuLi) is a common base for DoM, its use with electron-deficient pyridine rings is fraught with complications, including competitive nucleophilic addition to the C=N bond or halogen-metal exchange.[3][4] LDA, a sterically hindered and non-nucleophilic strong base, is the reagent of choice.[5][6] It efficiently deprotonates the C2 position at low temperatures without engaging in deleterious side reactions.[5][7]

• Formylating Agent (N,N-Dimethylformamide - DMF): DMF is an efficient and widely used one-carbon electrophile for quenching organolithium species to generate aldehydes. The reaction proceeds through a stable tetrahedral intermediate which collapses upon aqueous workup.

• Reducing Agent (Sodium Borohydride - NaBH₄): NaBH₄ is a mild and selective chemoselective reducing agent, ideal for converting aldehydes to primary alcohols. It is operationally simple to use and does not affect the trifluoromethyl or chloro substituents on the pyridine ring.

Overall Synthetic Workflow

The complete synthetic pathway is illustrated below.

Caption: Overall workflow for the synthesis of the target molecule.

Part 2: Detailed Experimental Protocols

Critical Safety Precautions

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, safety goggles or a face shield, and appropriate chemical-resistant gloves.[8]

• Organolithium Reagents: n-Butyllithium is pyrophoric and reacts violently with water and air.[9] All manipulations must be performed under a dry, inert atmosphere (Nitrogen or Argon) using oven-dried glassware and syringe/cannula techniques.[7][10] Prepare quench stations (e.g., isopropanol, dry ice) before starting.[11][12]

• Halogenated Pyridines: Trifluoromethyl-substituted pyridines are toxic and should be handled in a well-ventilated fume hood.[13][14] Avoid inhalation and skin contact.

• Reaction Conditions: The lithiation step is highly exothermic and must be maintained at -78 °C (dry ice/acetone bath) to prevent side reactions and ensure safety.

Materials and Equipment

Reagent/Material	Grade	Supplier
3-Chloro-4-(trifluoromethyl)pyridine	≥97%	Commercial Source
n-Butyllithium (n-BuLi)	2.5 M in hexanes	Commercial Source
Diisopropylamine	≥99.5%, redistilled	Commercial Source
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Commercial Source
Sodium Borohydride (NaBH₄)	≥98%	Commercial Source
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Commercial Source
Diethyl Ether (Et₂O)	Anhydrous	Commercial Source
Methanol (MeOH)	ACS Grade	Commercial Source
Saturated aq. NH₄Cl Solution	-	Lab Prepared
Saturated aq. NaCl Solution (Brine)	-	Lab Prepared
Anhydrous Magnesium Sulfate (MgSO₄)	-	Commercial Source
Silica Gel	60 Å, 230-400 mesh	Commercial Source

Equipment: Oven-dried round-bottom flasks, magnetic stirrers, syringes, needles, rubber septa, inert gas line (N₂/Ar), low-temperature thermometer, dry ice/acetone bath, rotary evaporator.

Protocol 2.1: Synthesis of 3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde

• LDA Preparation: To an oven-dried 100 mL three-neck flask equipped with a magnetic stir bar, nitrogen inlet, and rubber septum, add anhydrous THF (20 mL) and diisopropylamine (1.54 mL, 11.0 mmol, 1.1 equiv). Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add n-BuLi (4.4 mL of 2.5 M solution in hexanes, 11.0 mmol, 1.1 equiv) dropwise via syringe over 10 minutes, ensuring the internal temperature does not rise above -70 °C.

• Stir the resulting colorless to pale yellow solution at -78 °C for 15 minutes, then warm to 0 °C for 15 minutes to ensure complete LDA formation.[5] Cool the freshly prepared LDA solution back down to -78 °C.

• Lithiation: In a separate oven-dried 250 mL flask, dissolve 3-chloro-4-(trifluoromethyl)pyridine (1.81 g, 10.0 mmol, 1.0 equiv) in anhydrous THF (30 mL). Cool this solution to -78 °C.

• Using a cannula, slowly transfer the LDA solution from the first flask into the pyridine solution over 20 minutes, maintaining the temperature at -78 °C.

• Stir the resulting dark-colored solution at -78 °C for 1 hour to ensure complete lithiation.

• Formylation (Quench): Add anhydrous DMF (1.16 mL, 15.0 mmol, 1.5 equiv) dropwise to the reaction mixture. A slight exotherm may be observed.

• Continue stirring at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature over 2 hours.

• Work-up: Quench the reaction by slowly adding 20 mL of saturated aqueous NH₄Cl solution.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with water (2 x 50 mL) and then brine (1 x 50 mL).

• Dry the organic phase over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel (eluting with a gradient of 5% to 20% ethyl acetate in hexanes) to afford the aldehyde as a solid.

Caption: Mechanism of DoM-formylation.

Protocol 2.2: Synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

• Setup: To a 100 mL round-bottom flask, add the 3-chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde (e.g., 1.05 g, 5.0 mmol, 1.0 equiv) and methanol (25 mL). Stir until fully dissolved.

• Reduction: Cool the solution to 0 °C in an ice-water bath. Add sodium borohydride (0.28 g, 7.5 mmol, 1.5 equiv) portion-wise over 15 minutes, controlling any effervescence.

• Reaction Monitoring: After the addition is complete, remove the ice bath and stir the reaction at room temperature for 2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Work-up: Carefully quench the reaction by the slow addition of water (10 mL) at 0 °C.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the remaining aqueous residue with ethyl acetate (3 x 30 mL).

• Combine the organic layers, wash with brine (1 x 30 mL), and dry over anhydrous MgSO₄.

• Filter and concentrate the solution under reduced pressure to yield the crude product.

• Purification: If necessary, the product can be purified by flash column chromatography (eluting with 20-40% ethyl acetate in hexanes) or recrystallization to afford the final alcohol as a pure solid.

Part 3: Data and Characterization

This protocol is designed to provide the target compounds in good yield. The following table summarizes the expected results.

Step	Product	Theoretical Yield	Typical Isolated Yield
1	3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde	2.09 g (from 10 mmol)	65-75%
2	[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol	1.06 g (from 5 mmol)	85-95%

Characterization: The identity and purity of the final product should be confirmed using standard analytical techniques.

• ¹H NMR: Expect signals for the CH₂OH group (a singlet or doublet coupled to the OH proton), the OH proton itself (a broad singlet), and two aromatic protons on the pyridine ring.

• ¹⁹F NMR: A sharp singlet corresponding to the CF₃ group.

• Mass Spectrometry (MS): The molecular ion peak corresponding to the calculated mass should be observed.

• Infrared (IR) Spectroscopy: A broad absorption band in the region of 3200-3500 cm⁻¹ characteristic of the O-H stretch.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield in Step 1	Incomplete LDA formation; wet reagents/glassware; temperature too high during lithiation.	Titrate n-BuLi before use; ensure all glassware is rigorously dried; maintain temperature strictly at -78 °C.
Recovery of starting material	Inefficient lithiation; insufficient amount of LDA.	Increase reaction time for lithiation; use 1.1-1.2 equivalents of freshly prepared LDA.
Incomplete reduction in Step 2	Deactivated NaBH₄; insufficient reagent.	Use fresh NaBH₄ from a sealed container; add an additional 0.5 equivalents of NaBH₄ and monitor by TLC.

Conclusion

This application note details a reliable and scalable two-step synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. The methodology, centered on a regioselective Directed ortho-Metalation, provides a clear and efficient route to this valuable fluorinated building block. By adhering to the detailed protocols and safety guidelines, researchers can confidently produce this compound for applications in medicinal chemistry and materials science.

References

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reaction mechanism for the synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

An in-depth guide to the , designed for researchers and drug development professionals. This document provides a detailed exploration of the synthetic pathway, focusing on the underlying chemical principles and practical experimental protocols.

Introduction: The Significance of a Fluorinated Pyridine Intermediate

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a key heterocyclic building block in modern medicinal and agricultural chemistry. Its structure, featuring a pyridine core substituted with both a chloro and a trifluoromethyl group, makes it a valuable precursor for the synthesis of complex molecules with specific biological activities. The trifluoromethyl group is particularly important as it can enhance metabolic stability, binding affinity, and lipophilicity of the final active pharmaceutical ingredient (API) or agrochemical. Understanding the precise mechanism and protocols for its synthesis is crucial for process optimization, yield improvement, and ensuring the purity of the final product.

This guide provides a senior application scientist's perspective on the synthesis, moving beyond a simple list of steps to explain the causality behind experimental choices and to ground the protocol in established chemical principles.

Synthetic Strategy: From Cyanopyridine to Pyridinylmethanol

The most common and efficient pathway to synthesize [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol involves the reduction of its corresponding 2-cyanopyridine precursor, 3-chloro-2-cyano-4-(trifluoromethyl)pyridine . The conversion of a nitrile group at the 2-position of a pyridine ring to a hydroxymethyl group is the key transformation.

There are several general approaches for the reduction of nitriles.[1] Strong reducing agents like lithium aluminum hydride (LiAlH₄) typically reduce nitriles all the way to primary amines.[2][3] Milder reagents, such as diisobutylaluminum hydride (DIBAL-H), can be used to stop the reduction at the aldehyde stage after an aqueous workup hydrolyzes an intermediate imine.[1][4]

However, for the direct conversion of a nitrile to a primary alcohol, a more sophisticated approach is required. This guide will focus on a highly efficient, one-pot catalytic method: the Nickel-Catalyzed Reductive Hydrolysis of the nitrile. This modern approach offers high selectivity and is suitable for functionalized heterocyclic compounds.

PART 1: Reaction Mechanism - Nickel-Catalyzed Reductive Hydrolysis

The conversion of the nitrile to the primary alcohol in this system is not a simple, single-step reduction. It is a domino reaction sequence that leverages a nickel catalyst in the presence of molecular hydrogen (H₂) and water.[5]

The proposed mechanism involves three key stages:

• Hydrogenation of Nitrile to Imine: The nitrile coordinates to the nickel catalyst, activating the C≡N triple bond. Catalytic hydrogenation then reduces the nitrile to a primary imine intermediate.

• Hydrolysis of Imine to Aldehyde: The water present in the reaction medium hydrolyzes the imine intermediate. This step cleaves the C=N bond, releasing ammonia and forming the corresponding aldehyde, 3-chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde.

• Hydrogenation of Aldehyde to Alcohol: The in-situ generated aldehyde is then immediately and rapidly reduced via catalytic hydrogenation on the same nickel catalyst to yield the final product, [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

This cascade reaction is highly efficient because the aldehyde intermediate is consumed as it is formed, minimizing potential side reactions.

Visualizing the Mechanism

Caption: Domino reaction pathway for the Ni-catalyzed reductive hydrolysis of a nitrile.

PART 2: Experimental Protocol

This protocol is based on established procedures for the nickel-catalyzed reductive hydrolysis of heterocyclic nitriles.[5]

Materials and Reagents

Reagent	CAS Number	Supplier	Notes
3-Chloro-2-cyano-4-(trifluoromethyl)pyridine	136009-99-5	Various	Starting material
Nickel(II) triflate (Ni(OTf)₂)	60871-84-3	Sigma-Aldrich	Catalyst precursor
1,1,1-Tris(diphenylphosphinomethyl)ethane (triphos)	22031-12-5	Strem Chemicals	Ligand
2,2,2-Trifluoroethanol (TFE)	75-89-8	Acros Organics	Solvent
Deionized Water	7732-18-5	-	Reagent for hydrolysis
Hydrogen (H₂) gas	1333-74-0	Airgas	High purity (≥99.99%)
Ethyl acetate	141-78-6	Fisher	For extraction
Brine (Saturated NaCl solution)	7647-14-5	-	For washing
Anhydrous Sodium Sulfate (Na₂SO₄)	7757-82-6	-	Drying agent

Step-by-Step Procedure

• Catalyst Preparation:

  • In a glovebox, add Ni(OTf)₂ (4 mol%) and the triphos ligand (5 mol%) to a high-pressure autoclave reactor equipped with a magnetic stir bar.

  • Expert Insight: The use of a glovebox is critical to prevent the deactivation of the catalyst by atmospheric oxygen and moisture. The triphos ligand is crucial for stabilizing the nickel center and promoting the desired catalytic activity.[5]

• Reaction Setup:

  • Add the starting material, 3-chloro-2-cyano-4-(trifluoromethyl)pyridine (1.0 eq, e.g., 0.5 mmol).

  • Add the solvent, 2,2,2-Trifluoroethanol (TFE, e.g., 2 mL), and deionized water (e.g., 0.1 mL).

  • Expert Insight: TFE is an excellent solvent for this reaction due to its polarity and ability to stabilize the catalytic species. The controlled amount of water is essential for the hydrolysis step; excess water can lead to side reactions or catalyst decomposition.

• Hydrogenation:

  • Seal the autoclave securely.

  • Remove the reactor from the glovebox and connect it to a hydrogen gas line.

  • Pressurize the reactor with hydrogen gas to 40 bar.

  • Place the reactor in a heating mantle on a magnetic stir plate and heat to 120 °C.

  • Stir the reaction mixture vigorously for 16 hours.

  • Expert Insight: The high pressure and temperature are necessary to achieve a sufficient rate of hydrogenation. Vigorous stirring is essential to ensure good gas-liquid mass transfer.

• Work-up and Isolation:

  • After 16 hours, cool the reactor to room temperature and carefully vent the excess hydrogen gas in a well-ventilated fume hood.

  • Open the reactor and transfer the reaction mixture to a round-bottom flask.

  • Concentrate the mixture under reduced pressure to remove the TFE.

  • Add ethyl acetate (e.g., 20 mL) and water (e.g., 10 mL) to the residue and transfer to a separatory funnel.

  • Separate the layers. Extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

Trustworthiness: Self-Validating System and Troubleshooting

• Reaction Monitoring: The progress of the reaction can be monitored by taking small aliquots (after depressurizing) and analyzing them by GC-MS or TLC to observe the disappearance of the starting nitrile and the appearance of the product alcohol.

• Potential Side Products: The primary potential side product is the corresponding primary amine, 3-chloro-4-(trifluoromethyl)-2-(aminomethyl)pyridine. This would form if the imine intermediate is fully reduced before hydrolysis can occur. The optimized conditions, including the presence of water and the specific Ni-triphos catalyst, are designed to strongly favor the hydrolysis pathway.[5] Another potential issue is dehalogenation, although this is less common with chloro-substituents under these conditions compared to palladium-catalyzed hydrogenations.[6]

• Yield and Purity: This method is reported to provide high yields (>90% selectivity) for a range of functionalized nitriles.[5] The purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

References

• Unacademy. (n.d.). JEE 2022: Chemistry- Topic Reduction of Nitriles. Retrieved January 19, 2026, from [Link]

• Chemistry LibreTexts. (2025). 20.7: Chemistry of Nitriles. Retrieved January 19, 2026, from [Link]

• Chemistry Steps. (n.d.). Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde. Retrieved January 19, 2026, from [Link]

• Wikipedia. (2023). Nitrile reduction. Retrieved January 19, 2026, from [Link]

• Srimontree, W., et al. (2025). Nickel‐Catalyzed Reductive Hydrolysis of Nitriles to Alcohols. Angewandte Chemie International Edition. Retrieved January 19, 2026, from [Link]

• Organic Synthesis. (n.d.). Nitrile to Amine (LiAlH4 or LAH reduction). Retrieved January 19, 2026, from [Link]

• NCERT. (n.d.). Amines. Retrieved January 19, 2026, from [Link]

• Chemistry LibreTexts. (2023). Conversion of nitriles to 1° amines using LiAlH4. Retrieved January 19, 2026, from [Link]

• Scite.ai. (n.d.). Reduction of Nitriles to Primary Amines with Lithium Aluminum Hydride 1. Retrieved January 19, 2026, from [Link]

• Google Patents. (n.d.). EP3288922A1 - Catalytic hydrogenation of substituted cyanopyridines and process for preparing substituted pyridylmethylbenzamides.

• Calvin Digital Commons. (2012). Selective Reduction of Nitriles in the Presence of Aromatic Nitro Groups. Retrieved January 19, 2026, from [Link]

• Interchim. (n.d.). Sodium CyanoBoroHydride and Sodium BoroHydride. Retrieved January 19, 2026, from [Link]

• Organic Chemistry Frontiers. (2015). Ruthenium-catalyzed selective imine synthesis from nitriles and secondary alcohols under hydrogen acceptor- and base-free conditions. Retrieved January 19, 2026, from [Link]

• Google Patents. (n.d.). US6921828B2 - Processes for the preparation of 2-aminomethlpyridines and the 2-cyanopyridines used in their preparation.

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• 2. ncert.nic.in [ncert.nic.in]
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• 5. researchgate.net [researchgate.net]
• 6. US6921828B2 - Processes for the preparation of 2-aminomethlpyridines and the 2-cyanopyridines used in their preparation - Google Patents [patents.google.com]

Application Note: High-Purity Isolation of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol via Flash Column Chromatography

For distribution to: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive, in-depth protocol for the purification of the critical synthetic intermediate, [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, utilizing flash column chromatography. The described methodology is designed to efficiently remove common process-related impurities, yielding the target compound with high purity suitable for downstream applications in pharmaceutical and agrochemical research and development. This document elucidates the fundamental principles behind the chromatographic separation, offers a detailed step-by-step protocol, and provides guidance on troubleshooting potential issues.

Introduction: The Significance of Purifying [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a key building block in the synthesis of a variety of biologically active molecules. The presence of the trifluoromethyl group can significantly enhance the metabolic stability and binding affinity of a parent molecule, making it a desirable moiety in drug discovery. The chloro- and methanol- functionalities on the pyridine ring offer versatile handles for further chemical transformations.

Given its role as a crucial intermediate, the purity of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is paramount. Impurities, which may include unreacted starting materials, isomeric byproducts, or degradation products, can lead to the formation of undesirable side products in subsequent synthetic steps, complicate reaction monitoring, and ultimately impact the purity and yield of the final active ingredient. Flash column chromatography is a widely adopted, efficient, and scalable technique for the purification of such organic compounds in a laboratory setting. This application note provides a robust protocol for the purification of this important synthetic intermediate.

Principles of Separation: A Mechanistic Overview

The purification of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol by flash column chromatography is based on the principles of normal-phase adsorption chromatography. In this technique, a stationary phase, typically polar silica gel, is used in conjunction with a less polar mobile phase. The separation of the components in the crude mixture is achieved based on their differential affinities for the stationary and mobile phases.

The key intermolecular interactions at play are:

• Hydrogen Bonding: The hydroxyl group (-OH) of the target molecule can form strong hydrogen bonds with the silanol groups (Si-OH) on the surface of the silica gel. This interaction is a primary contributor to its retention.

• Dipole-Dipole Interactions: The polar C-Cl and C-F bonds, as well as the pyridine ring itself, contribute to the overall polarity of the molecule, leading to dipole-dipole interactions with the polar stationary phase.

By carefully selecting a mobile phase of appropriate polarity, a competitive equilibrium is established. The more polar components of the crude mixture will have a stronger affinity for the stationary phase and will elute more slowly, while the less polar impurities will be carried through the column more quickly by the mobile phase.

Materials and Methods

Materials and Reagents

• Crude [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

• Silica Gel (230-400 mesh)

• Hexanes (or Petroleum Ether), HPLC grade

• Ethyl Acetate, HPLC grade

• Dichloromethane (for sample loading), HPLC grade

• Thin Layer Chromatography (TLC) plates (silica gel 60 F254)

• Potassium Permanganate stain or UV lamp for visualization

Equipment

• Glass chromatography column

• Solvent reservoir

• Flow controller (optional, but recommended for reproducibility)

• Fraction collector (or collection tubes)

• Rotary evaporator

• TLC developing chamber

• Capillary tubes for spotting

Experimental Protocol

Preliminary TLC Analysis: The Key to a Successful Separation

Before proceeding with the column chromatography, it is crucial to determine the optimal mobile phase composition using Thin Layer Chromatography (TLC). The goal is to achieve good separation between the target compound and its impurities, with the target compound having a retention factor (Rf) of approximately 0.25-0.35.

Procedure:

• Prepare several eluent systems with varying ratios of a non-polar solvent (e.g., hexanes) and a polar solvent (e.g., ethyl acetate). Common starting ratios to test are 9:1, 8:2, 7:3, and 1:1 (Hexanes:Ethyl Acetate).

• Dissolve a small amount of the crude material in a few drops of dichloromethane.

• Using a capillary tube, spot the dissolved crude material onto a TLC plate.

• Place the TLC plate in a developing chamber containing one of the prepared eluent systems.

• Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Remove the plate, mark the solvent front, and allow it to dry.

• Visualize the spots under a UV lamp and/or by staining with potassium permanganate.

• Calculate the Rf value for each spot: Rf = (distance traveled by the spot) / (distance traveled by the solvent front).

• Select the solvent system that provides the best separation and the target Rf value.

Column Preparation: Setting the Stage for Purification

Proper column packing is essential to achieve high resolution. The "slurry packing" method is recommended.

Procedure:

• Secure the chromatography column in a vertical position.

• Add a small plug of cotton or glass wool to the bottom of the column, followed by a thin layer of sand.

• In a beaker, prepare a slurry of silica gel in the chosen mobile phase. The consistency should be pourable but not too dilute.

• Pour the slurry into the column in a single, continuous motion.

• Gently tap the side of the column to dislodge any air bubbles and to ensure even packing.

• Open the stopcock at the bottom of the column and allow the solvent to drain until it is level with the top of the silica gel bed. Do not let the column run dry.

• Add a thin layer of sand to the top of the silica gel bed to prevent disruption during sample loading.

Sample Loading: Introducing the Crude Material

The sample should be loaded onto the column in a concentrated band to ensure a good separation.

Procedure:

• Dissolve the crude [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol in a minimal amount of a suitable solvent. Dichloromethane is often a good choice due to its volatility and ability to dissolve a wide range of organic compounds.

• Carefully apply the dissolved sample to the top of the silica gel bed using a pipette.

• Allow the sample to absorb completely into the silica gel.

• Carefully add a small amount of the mobile phase to the top of the column and allow it to run through until the sample is fully loaded onto the column.

Elution and Fraction Collection: The Separation in Action

Procedure:

• Carefully fill the column with the mobile phase.

• Open the stopcock and begin collecting the eluent in fractions. The flow rate should be adjusted to allow for proper equilibration between the stationary and mobile phases. A typical flow rate for flash chromatography is about 2 inches/minute.

• Continuously monitor the separation by collecting small fractions and analyzing them by TLC.

• Combine the fractions that contain the pure target compound.

Product Isolation and Analysis

Procedure:

• Combine the pure fractions in a round-bottom flask.

• Remove the solvent using a rotary evaporator.

• Place the flask under high vacuum to remove any residual solvent.

• Determine the yield and assess the purity of the final product using analytical techniques such as NMR, LC-MS, or GC-MS.

Data Presentation and Expected Results

The following table summarizes the key parameters for the purification of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. Note that the optimal mobile phase composition may vary depending on the specific impurities present in the crude material.

Parameter	Recommended Value/Range	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard polar stationary phase for normal-phase chromatography.
Mobile Phase	Hexanes:Ethyl Acetate (e.g., 7:3 v/v)	Provides good separation for moderately polar compounds. The ratio should be optimized based on TLC analysis.
Target Rf	0.25 - 0.35	Ensures good separation and a reasonable elution time.
Sample Loading	Concentrated solution in a minimal volume	Prevents band broadening and improves resolution.
Detection	UV (254 nm) and/or Potassium Permanganate stain	The pyridine ring is UV active, and the alcohol functionality can be visualized with a potassium permanganate stain.

Workflow Visualization

The overall workflow for the purification of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol by column chromatography is depicted in the following diagram.

Application Notes & Protocols: The Strategic Use of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol in Modern Organic Synthesis

Abstract

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (CAS No. 1346809-57-1) has emerged as a highly versatile and strategic building block in organic synthesis, particularly within the realms of medicinal chemistry and drug discovery.[1] Its unique trifunctional architecture—comprising a reactive chloropyridine core, a metabolically robust trifluoromethyl group, and a synthetically pliable primary alcohol—offers multiple avenues for molecular elaboration. The electron-withdrawing nature of both the pyridine ring and the trifluoromethyl group significantly influences the reactivity of the chloro-substituent, making it amenable to a wide array of transformations. This guide provides an in-depth exploration of the key synthetic applications of this building block, complete with detailed, field-proven protocols and expert insights into experimental design.

The Molecular Blueprint: A Strategic Overview

The synthetic utility of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol stems from its three distinct reactive centers. Understanding the interplay of these functionalities is crucial for designing efficient and high-yield synthetic routes.

• The Hydroxymethyl Group (-CH₂OH) at C2: This primary alcohol is a versatile handle for a variety of transformations. It can be readily oxidized to the corresponding aldehyde or carboxylic acid, key intermediates for forming C-C and C-N bonds. It also serves as a nucleophile for etherification or a substrate for esterification.

• The Chloro Group (-Cl) at C3: Positioned on an electron-deficient pyridine ring, this chlorine atom is an excellent leaving group for both nucleophilic aromatic substitution (SₙAr) and transition-metal-catalyzed cross-coupling reactions.[2] This site is the primary locus for introducing significant molecular complexity.

• The Trifluoromethyl Group (-CF₃) at C4: The -CF₃ group is a cornerstone of modern drug design. Its strong electron-withdrawing properties and high lipophilicity can enhance a molecule's metabolic stability, membrane permeability, and binding affinity to biological targets.[3][4] Its presence also activates the C3 position towards nucleophilic attack.

The strategic relationship between these functional groups is visualized below.

Caption: Key reactive sites of the building block.

Core Synthetic Transformations & Protocols

This section details the primary synthetic pathways leveraging this building block. Each protocol is designed to be a robust starting point for further optimization.

Oxidation of the Hydroxymethyl Group: Accessing the Key Aldehyde Intermediate

The oxidation of the primary alcohol to 3-chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde is arguably the most critical first step in many synthetic campaigns. This aldehyde is a versatile precursor for reductive amination, Wittig reactions, and various condensation chemistries. Manganese dioxide (MnO₂) is a preferred reagent for this transformation due to its high selectivity for benzylic/allylic alcohols and mild reaction conditions, minimizing over-oxidation.

Protocol 1: Selective Oxidation to 3-Chloro-4-(trifluoromethyl)pyridine-2-carbaldehyde

Parameter	Details
Substrate	[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 equiv)
Reagent	Activated Manganese Dioxide (MnO₂) (5.0 - 10.0 equiv)
Solvent	Dichloromethane (DCM) or Chloroform (CHCl₃)
Temperature	Room Temperature to 40 °C
Reaction Time	12 - 48 hours
Work-up	Filtration through Celite®, solvent evaporation

Step-by-Step Methodology:

• To a solution of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 equiv) in DCM (approx. 0.1 M concentration), add activated MnO₂ (5.0-10.0 equiv) in one portion.

• Stir the resulting black suspension vigorously at room temperature.

• Causality: The large excess of MnO₂ and vigorous stirring are essential to ensure a sufficient surface area for the heterogeneous reaction to proceed to completion.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, filter the reaction mixture through a pad of Celite® to remove the manganese salts. Wash the filter cake thoroughly with additional DCM.

• Combine the filtrates and concentrate under reduced pressure to yield the crude aldehyde, which can often be used in the next step without further purification.

Palladium-Catalyzed Cross-Coupling Reactions

The C3-chloro position is primed for palladium-catalyzed cross-coupling, a cornerstone of modern synthesis for constructing C-C and C-N bonds.[5] The choice of ligand and base is critical and depends on the specific coupling partners.

Representative Cross-Coupling Conditions

Reaction	Palladium Source (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)
Suzuki-Miyaura	Pd(OAc)₂ (2-5)	SPhos or XPhos (4-10)	K₂CO₃ or K₃PO₄ (2-3)	1,4-Dioxane/H₂O	80-110
Buchwald-Hartwig	Pd₂(dba)₃ (1-3)	BrettPhos or RuPhos (2-6)	NaOtBu or LHMDS (1.5-2.5)	Toluene or THF	80-110
Sonogashira	Pd(PPh₃)₂Cl₂ (2-5)	N/A (requires CuI co-catalyst)	Et₃N or DIPEA (2-3)	THF or DMF	25-60

Protocol 2: Suzuki-Miyaura Coupling with Phenylboronic Acid

Caption: General workflow for Suzuki-Miyaura coupling.

Step-by-Step Methodology:

• To a dry Schlenk flask, add [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), palladium(II) acetate (2-5 mol%), the phosphine ligand (e.g., SPhos, 4-10 mol%), and the base (e.g., K₃PO₄, 2-3 equiv).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Causality: An inert atmosphere is critical to prevent the oxidative degradation of the phosphine ligand and the Pd(0) active catalyst, which is formed in situ.[6]

• Add the degassed solvent system (e.g., 1,4-dioxane and water, typically 4:1) via syringe.

• Heat the reaction mixture to the specified temperature (e.g., 100 °C) with vigorous stirring.

• After reaction completion (monitored by TLC/LC-MS), cool the mixture to room temperature.

• Dilute with ethyl acetate and wash with water, followed by brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by silica gel column chromatography to obtain the desired biaryl product.

Nucleophilic Aromatic Substitution (SₙAr)

The electron-deficient nature of the pyridine ring allows for the direct displacement of the C3-chloro substituent by strong nucleophiles. This method is particularly effective for introducing amines and alkoxides.

Protocol 3: SₙAr with Morpholine

Parameter	Details
Substrate	[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 equiv)
Nucleophile	Morpholine (1.5 - 2.0 equiv)
Base	K₂CO₃ or Cs₂CO₃ (2.0 equiv)
Solvent	Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
Temperature	100 - 140 °C
Reaction Time	4 - 24 hours

Step-by-Step Methodology:

• In a sealed tube, combine [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 equiv), morpholine (1.5 equiv), and potassium carbonate (2.0 equiv) in DMF.

• Seal the tube and heat the mixture in an oil bath at 120 °C.

• Causality: Polar aprotic solvents like DMF or DMSO are used to solvate the cation of the base, thereby increasing the nucleophilicity of the amine. Elevated temperatures are required to overcome the activation energy for the formation of the Meisenheimer complex intermediate.[7]

• Upon completion, cool the reaction to room temperature and pour it into ice-water.

• Extract the aqueous mixture with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product via column chromatography.

Application Case Study: Synthesis of a Sorafenib Analogue

The trifluoromethyl-pyridinyl motif is a key pharmacophore found in numerous kinase inhibitors, including the FDA-approved drug Sorafenib.[8][9] While Sorafenib itself is typically synthesized via a different route,[10] our building block is an ideal starting material for constructing novel analogues for structure-activity relationship (SAR) studies. The following scheme illustrates a plausible route to a Sorafenib analogue starting from our building block.

Caption: Synthetic pathway to a Sorafenib analogue.

This hypothetical pathway highlights the strategic value of the building block. The initial oxidation provides the aldehyde handle (Step 1), which is then used in a reductive amination to install the aminophenol moiety (Step 2). The final urea formation (Step 3) completes the synthesis of the target analogue, which could then be evaluated for its biological activity.

Conclusion

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a powerful and versatile building block for modern synthetic chemistry. Its trifunctional nature provides chemists with a robust platform to rapidly generate diverse and complex molecular architectures. The protocols and strategic insights provided in this guide are intended to empower researchers, scientists, and drug development professionals to effectively harness the full synthetic potential of this valuable intermediate.

References

• Jing, T., et al. (2012). New Sorafenib Derivatives: Synthesis, Antiproliferative Activity Against Tumour Cell Lines and Antimetabolic Evaluation. Molecules. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of sorafenib derivatives 4a–e. Available at: [Link]

• Kovalenko, P., et al. (2017). The Design, Synthesis, and Evaluation of the Biological Activity of Hydroxamic Derivatives of Sorafenib. Pharmaceutical Chemistry Journal. Available at: [Link]

• Google Patents. (2023). CN116425671A - Synthesis method of 2-chloro-4-(trifluoromethyl) pyridine.

• Ihara, H., et al. (2017). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science. Available at: [Link]

• Ferreira, R. J., et al. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Molecules. Available at: [Link]

• FAQ. (n.d.). How can 2-chloro-4-(trifluoromethyl) pyridine be synthesized and applied effectively? Available at: [Link]

• Organic Syntheses. (n.d.). α-CARBOLINE. Available at: [Link]

• PubMed. (2018). Trifluoromethyl ethers and -thioethers as tools for medicinal chemistry and drug discovery. Available at: [Link]

• ACS Publications. (2026). Electrochemical Indole Skeletal Editing via Single-Carbon Atom Insertion. Available at: [Link]

• PubMed Central. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Available at: [Link]

• Google Patents. (2017). CN106349159A - 3-chloro-2-cyano-5-trifluoromethyl pyridine preparation method.

• PubMed. (2025). The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design. Available at: [Link]

• PubChemLite. (n.d.). 2-(trifluoromethyl)-4-pyridinemethanol (C7H6F3NO). Available at: [Link]

• ResearchGate. (2015). Nucleophilic Substitutions on 3-Chloro-4-fluoronitrobenzene. Available at: [Link]

• PubChem. (n.d.). 2-(Trifluoromethyl)-4-pyridinemethanol. Available at: [Link]

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Application Note: High-Fidelity Oxidation of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol to its Aldehyde Counterpart

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed protocol for the selective oxidation of the primary alcohol, [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, to its corresponding aldehyde, 3-Chloro-4-(trifluoromethyl)-2-pyridinecarboxaldehyde. The target aldehyde is a crucial building block in synthesizing various pharmaceutical and agrochemical compounds.[1] This document explores the chemical challenges inherent in this transformation due to the electron-deficient nature of the pyridine ring and presents a comparative analysis of suitable oxidation methodologies. Detailed, step-by-step protocols for the highly effective Dess-Martin Periodinane (DMP) and Parikh-Doering oxidations are provided, designed to ensure high yield and purity while minimizing side reactions.

Introduction: The Synthetic Challenge

The selective oxidation of primary alcohols to aldehydes is a cornerstone of organic synthesis. However, the substrate , [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, presents a unique challenge. The pyridine ring is substituted with two potent electron-withdrawing groups: a chlorine atom and a trifluoromethyl group. This electronic configuration deactivates the ring, potentially influencing the reactivity of the hydroxymethyl group and making it more susceptible to over-oxidation or undesired side reactions under harsh conditions.

Therefore, the choice of an oxidant is critical. The ideal method must be mild enough to prevent the formation of the corresponding carboxylic acid while being robust enough to efficiently convert the starting material. This application note focuses on two such reliable and scalable methods: the Dess-Martin Periodinane (DMP) oxidation and the Parikh-Doering oxidation.

Comparative Analysis of Oxidation Methods

Several methods can be employed for the oxidation of primary alcohols. However, for a sensitive substrate like [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, the options must be carefully vetted.

Oxidation Method	Oxidizing Agent	Advantages	Disadvantages	Suitability for this Protocol
Dess-Martin Periodinane (DMP) Oxidation	Dess-Martin Periodinane	Mild reaction conditions (room temperature)[2], high selectivity for aldehydes[3], and commercially available reagent.	Stoichiometric amounts of a hypervalent iodine reagent are required.	Excellent
Parikh-Doering Oxidation	Sulfur trioxide pyridine complex activated DMSO	Can be performed at non-cryogenic temperatures (0 °C to room temperature)[4], minimizes the formation of methyl thiomethyl ether side products.[4]	May require a large excess of reagents for high conversion.[4]	Excellent
Swern Oxidation	Oxalyl chloride or trifluoroacetic anhydride activated DMSO	High yields and applicable to a wide range of substrates.	Requires cryogenic temperatures (-78 °C) and produces a foul-smelling dimethyl sulfide byproduct.	Good, but less practical for scale-up
TEMPO-mediated Oxidation	(2,2,6,6-Tetramethylpiperidin-1-yl)oxyl with a co-oxidant	Catalytic in TEMPO[5], can be environmentally benign depending on the co-oxidant.[6]	May require careful pH control and can be substrate-dependent.	Good, but may require more optimization

Based on this analysis, the Dess-Martin Periodinane and Parikh-Doering oxidations are recommended for their mild reaction conditions and high selectivity, making them ideal for the oxidation of the electron-deficient [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

Detailed Experimental Protocols

Protocol 1: Dess-Martin Periodinane (DMP) Oxidation

This protocol leverages the mild and selective nature of DMP to achieve a high-yield conversion to the desired aldehyde.[2][3]

Workflow Visualization:

Caption: Workflow for DMP Oxidation.

Materials:

• [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• To a solution of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 eq) in anhydrous DCM (0.1 M) at room temperature, add Dess-Martin Periodinane (1.2 eq) portion-wise over 10 minutes.

• Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 1-3 hours).

• Upon completion, dilute the reaction mixture with DCM.

• Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated aqueous Na₂S₂O₃. Stir vigorously until the layers are clear.

• Separate the organic layer. Extract the aqueous layer with DCM (2x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 3-Chloro-4-(trifluoromethyl)-2-pyridinecarboxaldehyde.

Protocol 2: Parikh-Doering Oxidation

This method utilizes a sulfur trioxide pyridine complex to activate dimethyl sulfoxide (DMSO) for a mild and efficient oxidation.[4]

Mechanism Visualization:

Caption: Parikh-Doering Oxidation Mechanism.

Materials:

• [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

• Sulfur trioxide pyridine complex (SO₃·py)

• Dimethyl sulfoxide (DMSO), anhydrous

• Triethylamine (Et₃N), anhydrous

• Dichloromethane (DCM), anhydrous

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes for elution

Procedure:

• To a solution of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 eq) in anhydrous DCM (0.2 M) and anhydrous DMSO (3.0 eq) at 0 °C (ice bath), add triethylamine (3.0 eq).

• Add a solution of sulfur trioxide pyridine complex (1.5 eq) in anhydrous DMSO (2 mL per gram of SO₃·py) dropwise to the reaction mixture, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC.

• Upon completion, quench the reaction by the slow addition of water.

• Dilute the mixture with DCM and transfer to a separatory funnel.

• Wash the organic layer with water (2x) and then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the desired aldehyde.

Safety Precautions

• All reactions should be performed in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Dess-Martin Periodinane is a shock-sensitive and potentially explosive compound. Handle with care and avoid grinding or heating.

• Sulfur trioxide pyridine complex is corrosive and moisture-sensitive. Handle in a dry environment.

• Dichloromethane is a volatile and potentially carcinogenic solvent. Handle with appropriate care.

Conclusion

The protocols detailed in this application note provide robust and reproducible methods for the selective oxidation of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol to its aldehyde. Both the Dess-Martin Periodinane and Parikh-Doering oxidations offer mild conditions that are well-suited for this electron-deficient and potentially sensitive substrate. The choice between the two methods may depend on factors such as scale, reagent availability, and waste disposal considerations. By following these detailed procedures, researchers can confidently synthesize this key intermediate for further elaboration in their drug discovery and development programs.

References

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• ResearchGate. TEMPO mediated electrocatalytic oxidation of pyridyl carbinol using palladium nanoparticles dispersed on biomass derived porous nanoparticles | Request PDF. Available at: [Link]

• Google Patents. CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine.

• PubMed. Substituted 2-pyridinemethanol derivatives as potent and selective phosphodiesterase-4 inhibitors. Available at: [Link]

• PubMed. Inhibition of NADH oxidation by pyridine derivatives. Available at: [Link]

• PubMed Central. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Available at: [Link]

• ACS Publications. Electrochemical Indole Skeletal Editing via Single-Carbon Atom Insertion. Available at: [Link]

• Organic Chemistry Portal. TEMPO, 2,2,6,6-Tetramethylpiperidinyloxy. Available at: [Link]

• YouTube. Dess-Martin-Periodinane oxidation. Available at: [Link]

• RSC Publishing. Room temperature aerobic oxidation of alcohols using CuBr2 with TEMPO and a tetradentate polymer based pyridyl-imine ligand. Available at: [Link]

• YouTube. Parikh-Doering oxidation. Available at: [Link]

• Google Patents. CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2-.

• Chemistry Steps. Dess–Martin periodinane (DMP) oxidation. Available at: [Link]

• Organic Reactions. TEMPO-Mediated Oxidations. Available at: [Link]

• YouTube. Parikh-Doering Oxidation. Available at: [Link]

• Organic Chemistry Research. Synthesis of 2,4,6-Triaryl Pyridines Using Hydrotalcite Magnetic Nanoparticles Decorated with Cobalt. Available at: [Link]

• RSC Publishing. Dess–Martin periodinane-mediated oxidation of the primary alcohol of cytidine into a carboxylic acid. Available at: [Link]

• European Patent Office. Preparation of \trifluoromethyl\pyridines. Available at: [Link]

• WordPress. TEMPO (General overview). Available at: [Link]

• Chem-Station. Parikh-Doering Oxidation. Available at: [Link]

• ResearchGate. (PDF) A modified all-in-one DMSO-activating and base releasing reagent for the Parikh- Doering-type benzylic oxidation reaction. Available at: [Link]

• PubChem. 2-(Trifluoromethyl)-4-pyridinemethanol. Available at: [Link]

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Application Notes & Protocols: Developing Novel Fungicides from Trifluoromethylpyridine Scaffolds

Introduction: The Rise of a Privileged Scaffold in Fungicide Discovery

The relentless evolution of fungal pathogens poses a significant threat to global food security, necessitating a continuous pipeline of novel, effective fungicides.[1] In the landscape of agrochemical research, the trifluoromethylpyridine (TFMP) scaffold has emerged as a uniquely privileged structure, forming the backbone of numerous commercially successful fungicides.[2][3] The strategic incorporation of a trifluoromethyl (-CF₃) group onto a pyridine ring imparts a combination of desirable physicochemical properties. The -CF₃ group, being strongly electron-withdrawing and lipophilic, can significantly enhance a molecule's metabolic stability, membrane permeability, and binding affinity to target enzymes.[4][5] This, combined with the versatile chemistry of the pyridine ring, has made the TFMP moiety a cornerstone of modern fungicide design.[6][7]

One of the most notable classes of TFMP-based fungicides includes Succinate Dehydrogenase Inhibitors (SDHIs), such as Fluopyram.[8][9] These compounds disrupt the fungal mitochondrial respiratory chain, a mode of action that has proven effective against a broad spectrum of devastating plant pathogens.[10][11] This guide provides a comprehensive overview and detailed protocols for researchers engaged in the discovery and development of next-generation fungicides based on the trifluoromethylpyridine scaffold. We will delve into rational design strategies, synthetic methodologies, and robust biological evaluation protocols, grounding each step in the scientific principles that drive successful fungicide development.

Section 1: Rational Design & Synthesis of TFMP Analogs

The journey to a novel fungicide begins with the rational design and efficient synthesis of candidate molecules. The goal is to explore the chemical space around the TFMP core to optimize potency, spectrum of activity, and safety profiles.

1.1 The Scientific Rationale: Why Trifluoromethylpyridine?

The success of the TFMP scaffold is not accidental; it is rooted in fundamental chemical principles.

• Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making the -CF₃ group resistant to oxidative metabolism in both plants and fungi. This often translates to longer-lasting protection in the field.[4]

• Enhanced Binding Affinity: The high electronegativity of the trifluoromethyl group can alter the electronic distribution of the entire molecule, often leading to stronger interactions with the target protein's active site.[5]

• Optimal Lipophilicity: The -CF₃ group increases a molecule's lipophilicity, which can improve its ability to penetrate the waxy cuticle of plant leaves and the cell membranes of fungal pathogens.[4]

A prime example is Fluopyram , a pyridinyl-ethyl-benzamide fungicide. Its structure, featuring a 3-chloro-5-(trifluoromethyl)pyridine moiety, was specifically developed to inhibit succinate dehydrogenase (Complex II) in the fungal mitochondrial respiratory chain.[9][12] This targeted inhibition effectively halts cellular energy production, leading to fungal death.[8][11]

1.2 General Synthetic Workflow

The synthesis of novel TFMP analogs typically follows an iterative process. A common approach involves the coupling of a functionalized trifluoromethylpyridine core with various amide- or ether-linked side chains. Nucleophilic aromatic substitution (SNAr) and cyclocondensation reactions are frequently employed methodologies.[4][13]

Caption: General workflow for the discovery of novel TFMP fungicides.

Section 2: Biological Evaluation Protocols

Rigorous and reproducible biological assays are critical for identifying promising lead compounds. The following protocols outline standardized methods for in vitro and in vivo screening.

Protocol 2.1: In Vitro Antifungal Susceptibility Testing

Objective: To determine the concentration at which a test compound inhibits fungal growth by 50% (EC₅₀), providing a quantitative measure of its intrinsic potency. This microtiter plate-based assay is a primary, high-throughput screening method.[14][15]

Causality: This assay directly measures the compound's effect on fungal mycelial growth, the primary mode of proliferation for many pathogens.[16] By testing a range of concentrations, we can establish a dose-response relationship, which is fundamental for comparing the potency of different analogs and conducting Structure-Activity Relationship (SAR) studies.

Materials:

• Test compounds dissolved in dimethyl sulfoxide (DMSO)

• Potato Dextrose Broth (PDB) or other suitable liquid medium

• 96-well flat-bottom sterile microtiter plates

• Fungal isolates (e.g., Botrytis cinerea, Sclerotinia sclerotiorum, Rhizoctonia solani)

• Spore suspension or mycelial plugs for inoculation

• Microplate reader (spectrophotometer)

• Sterile water, DMSO, and a known commercial fungicide (e.g., Fluopyram, Boscalid) as controls

Step-by-Step Methodology:

• Preparation of Compound Plate: a. Create a stock solution of each test compound in DMSO (e.g., 10 mg/mL). b. In a 96-well plate (the "compound plate"), perform a serial dilution of each compound. For example, add 100 µL of DMSO to columns 2-12. Add 20 µL of the 10 mg/mL stock to column 1. Transfer 20 µL from column 1 to 2, mix, and repeat across the plate to create a concentration gradient.

• Preparation of Assay Plate: a. Add 198 µL of PDB to each well of a new 96-well plate (the "assay plate"). b. Transfer 2 µL of the compound dilutions from the compound plate into the corresponding wells of the assay plate. This creates the final test concentrations in the medium with a consistent DMSO concentration (typically ≤1%). c. Include negative controls (medium + 1% DMSO) and positive controls (medium + commercial fungicide).

• Inoculation: a. Prepare a fungal inoculum. For spore-producing fungi, create a spore suspension (e.g., 1 x 10⁵ spores/mL) in sterile water. For non-spore-producing fungi, use a small mycelial plug taken from the edge of an actively growing culture. b. Add 10 µL of the spore suspension or one mycelial plug to each well of the assay plate.

• Incubation: a. Cover the plate with a sterile lid and incubate at a suitable temperature (e.g., 22-25°C) for 48-96 hours, or until robust growth is observed in the negative control wells.

• Data Acquisition and Analysis: a. Measure the optical density (OD) of each well at a wavelength of 600 nm using a microplate reader. b. Calculate the percentage of growth inhibition for each concentration relative to the negative control: % Inhibition = 100 - [ (ODtest - ODblank) / (ODcontrol - ODblank) ] * 100 c. Plot the % inhibition against the log of the compound concentration and use a non-linear regression model (e.g., log[inhibitor] vs. response) to calculate the EC₅₀ value.

Data Presentation:

Summarize the results in a table for clear comparison.

Compound ID	R¹ Group	R² Group	EC₅₀ (µg/mL) vs B. cinerea	EC₅₀ (µg/mL) vs S. sclerotiorum
TFMP-001	H	2-Cl-Ph	5.2	12.8
TFMP-002	F	2-Cl-Ph	2.1	8.5
TFMP-003	H	4-F-Ph	>50	>50
Fluopyram	-	-	0.8	1.5

Protocol 2.2: In Vivo Protective Activity (Detached Leaf Assay)

Objective: To assess the ability of a compound to prevent fungal infection on living plant tissue, providing a more biologically relevant measure of efficacy than in vitro tests.[14][16]

Causality: This assay moves beyond intrinsic potency to evaluate other critical factors like the compound's ability to penetrate the leaf cuticle and remain stable on the plant surface. It serves as an essential bridge between laboratory screening and more complex greenhouse or field trials.

Materials:

• Healthy, young leaves from a susceptible host plant (e.g., cucumber for powdery mildew, bean for gray mold)

• Test compounds formulated as a sprayable solution (e.g., in water/acetone with a surfactant like Tween 20)

• Fungal spore suspension (e.g., 1 x 10⁶ spores/mL)

• Petri dishes or trays lined with moist filter paper

• Spray bottle or atomizer

Step-by-Step Methodology:

• Plant Material Preparation: a. Detach healthy, uniform-sized leaves from the host plant. b. Place the leaves adaxial (top) side up in Petri dishes or trays containing moistened filter paper to maintain humidity.

• Compound Application (Protective): a. Prepare solutions of test compounds at relevant concentrations (e.g., 200, 50, 10 µg/mL). Include a negative control (formulation blank) and a positive control (commercial fungicide). b. Spray the leaves evenly with the compound solutions until runoff is just about to occur. c. Allow the leaves to air dry for 2-4 hours.

• Pathogen Inoculation: a. Prepare a fresh spore suspension of the target pathogen. b. Spray the treated and dried leaves with the spore suspension.

• Incubation: a. Seal the Petri dishes or cover the trays to maintain high humidity. b. Incubate under appropriate light and temperature conditions (e.g., 16-hour photoperiod at 22°C) for 5-7 days.

• Disease Assessment: a. Visually assess the percentage of the leaf area covered by disease symptoms (e.g., lesions, mycelial growth) for each leaf. b. Calculate the protective efficacy: % Efficacy = [ (Diseasecontrol - Diseasetreated) / Diseasecontrol ] * 100 c. Dose-response curves can be generated to determine the concentration required for 90% disease control (EC₉₀).

Section 3: Mechanism of Action Insights

Understanding how a lead compound works is crucial for its development and for managing potential resistance. For TFMP fungicides, a primary target is often the succinate dehydrogenase (SDH) enzyme.[17][18]

The SDHI Mechanism:

SDHIs bind to the ubiquinone-binding site (Q-site) of Complex II in the mitochondrial electron transport chain.[19] This binding event physically blocks the oxidation of succinate to fumarate, which has two major consequences: it halts the Krebs cycle and, more critically, it stops the flow of electrons, preventing the production of ATP, the cell's energy currency.[9][10] This energy crisis ultimately leads to the death of the fungus.[8]

Caption: Mechanism of action for SDHI fungicides on the mitochondrial ETC.

References

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central.
• Scaffold Hopping from Dehydrozingerone: Design, Synthesis, and Antifungal Activity of Phenoxyltrifluoromethylpyridines. PMC - NIH.
• Succinate dehydrogenase inhibitor (SDHI) fungicides: ANSES presents the results of its expert appraisal. ANSES.
• Fluopyram - Active Ingredient Page. Chemical Warehouse.
• Succinate dehydrogenase inhibitor (SDHI)
• SDHi fungicides: An example of mitotoxic pesticides targeting the succin
• Fluopyram: Efficacy and Beyond on Problem
• SDHI fungicides and turfgrass disease control: An overview. University of Georgia.
• Fluopyram. Grokipedia.
• Fluopyram Mode of Action: Nem
• Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry.
• Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. Journal of Agricultural and Food Chemistry.
• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Semantic Scholar.
• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed.
• Fifty Years of Fungicide Development, Deployment, and Future Use. APS Journals.
• In Vitro and In Vivo Techniques for Screening New Natural Product-Based Fungicides. The Aquila Digital Community.
• Bioassay-Guided Isolation of Broad-Spectrum Fungicidal Active Compound
• In Vitro and In Vivo Anti-Phytopathogenic Fungal Activity of a Culture Extract of the Marine-Derived Fungus, Aspergillus unguis KUFA 0098, and Its Major Depsidone Constituents. MDPI.
• The importance of trifluoromethyl pyridines in crop protection. PubMed.

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Quantitative Analysis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol: Validated HPLC-UV and GC-MS Protocols

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide details robust and validated analytical methodologies for the precise quantification of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. As a critical intermediate in the synthesis of pharmaceuticals and agrochemicals, ensuring its purity and concentration is paramount for quality control, reaction monitoring, and stability assessment.[1][2][3] We present two orthogonal analytical techniques: a primary High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for routine quantification and a confirmatory Gas Chromatography-Mass Spectrometry (GC-MS) method, which is ideal for impurity identification and trace-level analysis. The protocols are developed and validated in accordance with International Council for Harmonisation (ICH) guidelines to ensure data integrity, reliability, and reproducibility.[4][5][6]

Introduction and Analytical Strategy

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a substituted pyridine derivative whose structural motifs are common in biologically active compounds. The presence of a chromophore (the pyridine ring) makes it an excellent candidate for UV-based detection, while its potential for derivatization allows for analysis by gas chromatography.

The analytical strategy presented herein is twofold:

• Primary Assay (HPLC-UV): A reverse-phase HPLC method is established as the principal technique for quantification. Its high precision, robustness, and suitability for quantifying the main component in the presence of potential process-related impurities make it ideal for quality control environments.

• Confirmatory & Trace Analysis (GC-MS): A GC-MS method provides an orthogonal verification of identity and purity. By converting the polar methanol functional group into a non-polar silyl ether, we enhance volatility and thermal stability, enabling sharp chromatographic peaks and confident identification through mass spectral fragmentation patterns. This method is particularly powerful for identifying and quantifying volatile impurities that may not be well-resolved by HPLC.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle and Rationale

Reverse-phase HPLC (RP-HPLC) is the method of choice for this analysis due to its exceptional resolving power for moderately polar organic compounds. The analyte is partitioned between a non-polar stationary phase (C18) and a polar mobile phase. By precisely controlling the mobile phase composition, we can achieve optimal retention and separation of the target analyte from potential impurities. The pyridine ring contains a π-electron system that absorbs UV radiation, allowing for sensitive and specific detection. The method is validated to demonstrate that it is fit for its intended purpose, a critical requirement in pharmaceutical analysis.[7][8]

Experimental Protocol: HPLC-UV Method

Instrumentation:

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and UV-Vis or Photodiode Array (PDA) detector.

• Data acquisition and processing software.

Reagents and Materials:

• [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol Reference Standard (purity ≥99.5%).

• Acetonitrile (ACN), HPLC grade.

• Water, HPLC grade or ultrapure.

• Formic Acid, HPLC grade.

• Methanol, HPLC grade.

Preparation of Solutions:

• Mobile Phase A (Aqueous): 0.1% (v/v) Formic Acid in Water.

• Mobile Phase B (Organic): 0.1% (v/v) Formic Acid in Acetonitrile.

• Diluent: Acetonitrile/Water (50:50, v/v).

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of the reference standard into a 25 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Calibration Standards (1-200 µg/mL): Prepare a series of calibration standards by serial dilution of the Standard Stock Solution with the diluent.

• Sample Solution (100 µg/mL): Accurately weigh an appropriate amount of the sample, dissolve in the diluent, and dilute to a final nominal concentration of 100 µg/mL.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Gradient elution with Mobile Phase A and B
Gradient Program	0-15 min: 30% to 90% B; 15-17 min: 90% B; 17.1-20 min: 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	265 nm (determined by PDA scan of standard)
Run Time	20 minutes

System Suitability: Before sample analysis, the chromatographic system must meet predefined performance criteria. This is a core tenet of a self-validating protocol.[9]

• Procedure: Inject the 100 µg/mL standard solution six consecutive times.

• Acceptance Criteria:

  • Tailing Factor (Asymmetry): ≤ 1.5

  • Theoretical Plates: ≥ 2000

  • %RSD of Peak Areas: ≤ 2.0%

HPLC-UV Workflow Diagram

Caption: Workflow for HPLC-UV quantification.

Method Validation Summary

This method must be validated according to ICH Q2(R2) guidelines to ensure its suitability.[6][10] The following parameters are critical for a quantitative impurity or assay method.[11][12]

Validation Parameter	Typical Acceptance Criteria	Purpose
Specificity	Peak is pure and no co-elution from placebo/impurities.	Ensures the signal is only from the analyte.
Linearity	Correlation coefficient (r²) ≥ 0.999	Confirms proportional response to concentration.
Range	80% to 120% of test concentration	The interval where the method is reliable.
Accuracy	98.0% - 102.0% recovery	Closeness of results to the true value.
Precision (%RSD)	Repeatability ≤ 2.0%; Intermediate ≤ 2.0%	Measures the scatter of results from multiple analyses.
LOQ	Signal-to-Noise ratio ≥ 10	Lowest concentration quantifiable with accuracy/precision.
Robustness	No significant impact on results.	Measures reliability against minor procedural changes.

Gas Chromatography-Mass Spectrometry (GC-MS)

Principle and Rationale

GC-MS offers superior specificity compared to HPLC-UV. Specificity is achieved through a combination of chromatographic retention time and the unique mass fragmentation pattern of the analyte. For polar compounds containing active hydrogen, such as [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, derivatization is essential. We employ silylation to replace the acidic proton of the hydroxyl group with a non-polar trimethylsilyl (TMS) group. This transformation increases the compound's volatility and thermal stability, preventing peak tailing and improving chromatographic performance.[13][14] Electron Ionization (EI) generates reproducible fragmentation patterns, providing a "fingerprint" for unequivocal identification. For quantification, Selected Ion Monitoring (SIM) is used to enhance sensitivity by monitoring only specific, characteristic ions.

Experimental Protocol: GC-MS Method

Instrumentation:

• GC system with a split/splitless injector, coupled to a Mass Spectrometer (e.g., single quadrupole).

• Autosampler and data system.

Reagents and Materials:

• [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol Reference Standard.

• Pyridine, anhydrous (used as a catalyst and solvent).[15]

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

• Ethyl Acetate, GC grade.

• Helium (carrier gas), purity ≥99.999%.

Preparation and Derivatization:

• Standard Stock Solution (1000 µg/mL): Prepare in Ethyl Acetate.

• Calibration Standards (0.1-50 µg/mL): Prepare by serial dilution of the stock solution in Ethyl Acetate.

• Sample Solution (10 µg/mL): Prepare a solution with a nominal concentration of 10 µg/mL in Ethyl Acetate.

• Derivatization Protocol: a. Transfer 100 µL of each standard or sample solution into a 2 mL autosampler vial. b. Evaporate the solvent to dryness under a gentle stream of nitrogen. c. Add 50 µL of anhydrous Pyridine and 50 µL of BSTFA + 1% TMCS. d. Cap the vial tightly and heat in an oven or heating block at 70 °C for 30 minutes. e. Cool to room temperature before placing in the autosampler for injection.

GC-MS Conditions:

Parameter	Condition
Column	HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Inlet Temperature	250 °C
Injection Mode	Splitless, 1 µL
Oven Program	80 °C (hold 2 min), ramp at 15 °C/min to 280 °C (hold 5 min)
MS Transfer Line	280 °C
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Full Scan (m/z 40-450) for identification; SIM for quantification
SIM Ions	Determine from the full scan spectrum of the derivatized standard. Select a prominent, high m/z ion for quantification and two others for confirmation.

GC-MS Workflow Diagram

Caption: Workflow for GC-MS quantification with derivatization.

Conclusion

The two validated methods presented provide a comprehensive analytical toolkit for the quality control of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. The RP-HPLC-UV method serves as a robust, precise, and accurate primary assay for routine analysis. The GC-MS method, incorporating a necessary derivatization step, offers an excellent orthogonal technique for confirmatory analysis and the sensitive detection of volatile impurities. Adherence to these protocols and the principles of method validation will ensure the generation of reliable and defensible analytical data, which is indispensable in the fields of pharmaceutical and chemical development.

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Application Note: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) Methods for the Analysis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Abstract

This document provides comprehensive, field-proven methodologies for the quantitative analysis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, a key heterocyclic building block in the pharmaceutical and agrochemical sectors. We detail two robust analytical techniques: a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method for routine purity assessment and assay, and a highly sensitive Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for trace-level quantification and confirmation. The protocols herein are designed for researchers, analytical scientists, and quality control professionals, with a focus on the scientific rationale behind parameter selection to ensure method robustness, accuracy, and adherence to rigorous scientific standards.

Introduction: The Analytical Imperative

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (CAS No. 1346809-57-1) belongs to the pyridinemethanol class of compounds. These structures are pivotal intermediates in the synthesis of complex active pharmaceutical ingredients (APIs) and agrochemicals.[1] The precise substitution pattern on the pyridine ring, featuring a chloro group, a trifluoromethyl group, and a hydroxymethyl functional group, dictates its reactivity and potential biological activity.

Consequently, the accurate and reliable quantification of this intermediate is critical. It ensures the purity of the starting material, allows for the monitoring of reaction kinetics during synthesis, and verifies the quality of the final product.[2] This guide presents two complementary chromatographic methods to address these analytical needs, from high-concentration assay to trace-level impurity detection.

Foundational Step: Sample Preparation

The quality of analytical results is fundamentally dependent on meticulous sample preparation.[3] The primary goals are to ensure the sample is free of particulate matter, which can damage the analytical column, and to dissolve the analyte in a solvent compatible with the chromatographic mobile phase.[4][5]

Protocol 2.1: Standard and Sample Solution Preparation

• Solvent Selection: Acetonitrile and methanol are common, effective solvents for pyridinemethanol derivatives.[5] For compatibility with the reverse-phase methods described below, a 50:50 (v/v) mixture of acetonitrile and deionized water is recommended as the diluent.

• Stock Standard Preparation (e.g., 1000 µg/mL):

  • Accurately weigh approximately 10.0 mg of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol reference standard into a 10 mL Class A volumetric flask.

  • Add approximately 7 mL of diluent and sonicate for 5 minutes or until fully dissolved.

  • Allow the solution to return to room temperature, then dilute to the mark with the diluent. Mix thoroughly.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock standard to cover the desired concentration range (e.g., 1 - 100 µg/mL for HPLC-UV).[2]

• Sample Preparation (for Assay):

  • Accurately weigh an amount of the test sample expected to contain 10.0 mg of the analyte into a 10 mL Class A volumetric flask.

  • Follow the dissolution and dilution procedure described in step 2. Further dilution may be necessary to bring the concentration into the calibration range.

• Filtration (Critical Step): Before injection, filter all solutions (standards and samples) through a 0.22 µm or 0.45 µm syringe filter (e.g., PTFE or Regenerated Cellulose) into an HPLC vial. This is the most essential step to prevent column clogging and ensure system longevity.[6]

Method 1: HPLC-UV for Purity and Assay

Reverse-phase HPLC with UV detection is a robust, reliable, and widely accessible technique for the routine analysis of aromatic compounds like pyridinemethanol derivatives.[2] The method separates the analyte from potential impurities based on polarity, and the UV detector provides a quantitative response proportional to the analyte's concentration.

Causality in Method Development

• Column Chemistry: A C18 (octadecylsilane) stationary phase is the industry standard for reverse-phase chromatography. Its nonpolar nature provides excellent retention for moderately polar compounds like our analyte, allowing for separation using a polar mobile phase. A column with dimensions of 4.6 x 150 mm and 5 µm particles offers a good balance of efficiency, resolution, and backpressure.[7]

• Mobile Phase: A gradient elution using water with a small amount of buffer and an organic solvent (acetonitrile) is employed. Acetonitrile is often preferred over methanol for its lower viscosity and stronger elution strength for many compounds. A buffer (e.g., ammonium acetate) is used to control the pH and ensure consistent peak shapes, especially for compounds with basic nitrogen atoms like pyridine. The gradient, starting with a lower organic content and increasing over time, allows for the elution of both early-eluting polar impurities and later-eluting nonpolar impurities within a reasonable runtime.

• Detection Wavelength: The pyridine ring contains a chromophore that absorbs UV light. The wavelength of maximum absorbance (λmax) provides the greatest sensitivity. This is determined experimentally by scanning a dilute standard solution with a UV-Vis spectrophotometer or a photodiode array (PDA) detector. For pyridiniel derivatives, a λmax is often found between 210 and 270 nm.[8]

Protocol 3.2: HPLC-UV Analysis Workflow

• Instrument Setup: Configure the HPLC system according to the parameters in Table 1.

• System Equilibration: Equilibrate the column with the initial mobile phase composition for at least 20 minutes or until a stable baseline is achieved.

• System Suitability: Inject the working standard solution (e.g., 50 µg/mL) five or six times. The system is ready for use if the relative standard deviation (%RSD) for peak area and retention time is less than 2.0%.[9]

• Calibration Curve: Inject the prepared calibration standards in order of increasing concentration.

• Sample Analysis: Inject the prepared sample solutions.

• Data Processing: Plot a calibration curve of peak area versus concentration. Determine the concentration of the analyte in the sample solutions using the linear regression equation derived from the calibration curve.

Data and Performance Characteristics

Table 1: HPLC-UV Method Parameters

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	0-1 min: 20% B, 1-10 min: 20% to 90% B, 10-12 min: 90% B, 12.1-15 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	265 nm (Verify experimentally)
Injection Volume	10 µL

| Run Time | 15 minutes |

Table 2: Typical HPLC Method Validation Parameters (as per ICH Q2(R2)) [10]

Parameter	Typical Acceptance Criteria
Linearity (r²)	≥ 0.999
Range	1 - 150 µg/mL
Accuracy (% Recovery)	98.0 - 102.0%
Precision (% RSD)	≤ 2.0%

| Limit of Quantitation (LOQ) | ≤ 1.0 µg/mL |

Caption: HPLC-UV analysis workflow for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

Method 2: LC-MS/MS for High Sensitivity and Specificity

For applications requiring lower detection limits, such as identifying trace-level impurities or analyzing samples in complex biological matrices, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the method of choice.[8] Its exceptional sensitivity and specificity are achieved by monitoring a specific mass-to-charge (m/z) transition for the target analyte.

Rationale for LC-MS/MS Parameters

• Ionization: Electrospray Ionization (ESI) in positive ion mode is highly effective for molecules containing a basic nitrogen, such as the pyridine ring, which readily accepts a proton to form a protonated molecule, [M+H]⁺.[7] The calculated monoisotopic mass of the neutral molecule (C₇H₅ClF₃NO) is 211.0012 Da, resulting in an expected [M+H]⁺ precursor ion at m/z 212.0085 .

• MS/MS Fragmentation: In the mass spectrometer, this precursor ion is isolated and fragmented by collision-induced dissociation (CID). The resulting product ions are characteristic of the molecule's structure. For [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, likely fragmentation pathways include the loss of water (H₂O) from the protonated molecule or the loss of the entire hydroxymethyl group. Observing the characteristic isotopic pattern of the chlorine atom (a peak at M+2 with roughly one-third the intensity of the M peak) provides definitive confirmation of the analyte's presence.[11]

• Multiple Reaction Monitoring (MRM): This is the key to high sensitivity and selectivity. The instrument is set to specifically monitor the transition of the precursor ion to one or two of its most abundant product ions. This filters out noise from other co-eluting compounds, dramatically improving the signal-to-noise ratio.[7]

Protocol 4.2: LC-MS/MS Analysis Workflow

• LC System: Use an LC system with parameters similar to the HPLC method (Table 1), but ensure the mobile phase additives are volatile and MS-friendly. Replace ammonium acetate with 0.1% formic acid in both water and acetonitrile for better ionization efficiency.

• MS/MS Tuning: Infuse a dilute standard solution (e.g., 1 µg/mL) of the analyte directly into the mass spectrometer to optimize ionization parameters (e.g., capillary voltage, gas flows) and identify the most stable and abundant product ions for the m/z 212.0 precursor.

• MRM Method Setup: Create a data acquisition method using the optimized parameters and MRM transitions identified in the tuning step (see Table 3).

• Analysis Sequence: Run a sequence including blanks, calibration standards (e.g., 0.1 - 100 ng/mL), and samples as described for the HPLC method.

• Data Processing: Quantify the analyte using the peak area response from the primary (quantifier) MRM transition against the calibration curve. Use the secondary (qualifier) transition to confirm identity by ensuring the ion ratio is consistent across standards and samples.

Data and Performance Characteristics

Table 3: Proposed LC-MS/MS Method Parameters

Parameter	Recommended Condition
LC System	U(H)PLC system
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Ionization Mode	ESI Positive
Precursor Ion [M+H]⁺	m/z 212.0
Product Ion 1 (Quantifier)	e.g., m/z 194.0 (Loss of H₂O) - To be confirmed experimentally
Product Ion 2 (Qualifier)	e.g., m/z 182.0 (Loss of CH₂O) - To be confirmed experimentally

| Monitoring Mode | Multiple Reaction Monitoring (MRM) |

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Application Note: [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol as a Pivotal Intermediate in the Synthesis of Modern Diamide Insecticides

Introduction: The Significance of Trifluoromethylpyridines in Crop Protection

The incorporation of fluorine into organic molecules has revolutionized the agrochemical industry, leading to compounds with enhanced efficacy, metabolic stability, and novel modes of action.[1] The trifluoromethylpyridine (TFMP) moiety, in particular, is a key structural motif found in numerous modern pesticides, including insecticides, herbicides, and fungicides.[1][2] The unique physicochemical properties imparted by the trifluoromethyl group—a strong electron-withdrawing character combined with increased lipophilicity—make TFMP derivatives highly valuable scaffolds in the design of next-generation crop protection agents.[1][3]

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (CAS 1346809-57-1) is a critical building block for the synthesis of some of the most effective modern insecticides. Its substituted pyridine ring serves as the foundational core for creating complex heterocyclic systems. This application note provides a detailed guide for researchers and synthetic chemists on the practical application of this intermediate, focusing on its conversion into key precursors for the synthesis of anthranilic diamide insecticides, a class of potent ryanodine receptor modulators. We will elucidate the causal logic behind the synthetic strategy, provide detailed, field-tested protocols, and present visual workflows to guide laboratory execution.

Physicochemical Properties of the Starting Material

A thorough understanding of the starting material's properties is fundamental to successful process development and safe handling.

Property	Value	Source(s)
CAS Number	1346809-57-1	[4]
Molecular Formula	C₇H₅ClF₃NO	[4]
Molecular Weight	211.57 g/mol	Calculated
IUPAC Name	[3-Chloro-4-(trifluoromethyl)pyridin-2-yl]methanol	[4]
Synonyms	3-Chloro-2-(hydroxymethyl)-4-(trifluoromethyl)pyridine	[4]
Appearance	Typically an off-white to pale yellow solid or oil	General Knowledge
Solubility	Soluble in common organic solvents like methanol, DCM, THF	General Knowledge

Synthetic Strategy: From Pyridinylmethanol to Diamide Insecticides

The primary application of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol in agrochemical synthesis is as a precursor to a more advanced intermediate, 3-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid . The primary alcohol functional group is not ideal for the key cyclization reactions required later in the synthesis. Therefore, the first strategic step is its oxidation to a carboxylic acid. This transformation is crucial as the carboxylic acid provides the necessary reactivity for subsequent amide bond formations and cyclizations.

Once the carboxylic acid is formed, it can be elaborated into a key pyrazolyl-pyridine structure. This structure is then coupled with a substituted anthranilamide derivative to yield the final diamide insecticide. This convergent synthesis approach is a hallmark of industrial routes for molecules like Chlorantraniliprole and its analogs.

The overall workflow can be visualized as follows:

Caption: Convergent synthesis workflow from the starting methanol to the final product.

Experimental Protocols

The following protocols are designed to be self-validating, with clear steps and explanations for critical parameters. Safety precautions, including the use of personal protective equipment (PPE) and working in a well-ventilated fume hood, are mandatory.

Protocol 1: Oxidation of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Rationale: Potassium permanganate (KMnO₄) is a powerful and cost-effective oxidizing agent capable of converting primary alcohols to carboxylic acids.[5][6] The reaction is typically performed in an aqueous basic or neutral solution. The choice of KMnO₄ is based on its proven efficacy in oxidizing alkyl side chains on pyridine rings to the corresponding carboxylic acids.[7]

Materials:

• [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

• Potassium permanganate (KMnO₄)

• Water (H₂O)

• Pyridine (as co-solvent, optional)

• Hydrochloric acid (HCl), concentrated

• Sodium bisulfite (NaHSO₃)

• Ethyl acetate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 eq) in a mixture of water and, optionally, pyridine.

• Heat the solution to 80-90 °C.

• Slowly add potassium permanganate (approx. 4.0 eq) portion-wise to the stirred solution. The purple color of the permanganate will dissipate as it is consumed. Maintain the temperature and monitor for an exothermic reaction.

• After the addition is complete, continue heating the mixture for 2-4 hours, or until TLC/LCMS analysis indicates full consumption of the starting material. A brown precipitate of manganese dioxide (MnO₂) will form.

• Cool the reaction mixture to room temperature.

• Quench the excess KMnO₄ by adding a saturated aqueous solution of sodium bisulfite until the purple color disappears completely.

• Filter the mixture through a pad of celite to remove the MnO₂ precipitate. Wash the filter cake thoroughly with water.

• Combine the aqueous filtrates and cool in an ice bath.

• Carefully acidify the filtrate with concentrated HCl to a pH of 2-3. The desired product, 3-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid , will precipitate as a solid.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum to yield the product.

Protocol 2: Synthesis of a Key Pyrazole Intermediate

Rationale: This multi-step sequence builds the critical pyrazole ring onto the pyridine core. It begins with the formation of a hydrazine, which is the key nucleophile for the subsequent cyclization reaction with a 1,3-dielectrophile (diethyl maleate). Subsequent oxidation and hydrolysis yield the target carboxylic acid, a crucial component for the final coupling step.

Materials:

• 3-Chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid (from Protocol 1)

• Thionyl chloride (SOCl₂) or Oxalyl chloride

• Hydrazine hydrate (N₂H₄·H₂O)

• Ethanol

• Diethyl maleate

• Sodium ethoxide (NaOEt)

• Phosphorus oxybromide (POBr₃) or N-Bromosuccinimide (NBS)

• Potassium persulfate (K₂S₂O₈)

• Sulfuric acid (H₂SO₄)

• Sodium hydroxide (NaOH)

Procedure: This is a representative, multi-step sequence adapted from established syntheses of related agrochemicals. The direct conversion from the specific carboxylic acid may require optimization.

• Hydrazine Formation (Conceptual): A plausible route involves converting the carboxylic acid to a more reactive species. For instance, the acid can be converted to an acid chloride using thionyl chloride, followed by reaction with hydrazine hydrate to form a hydrazide. This hydrazide can then be further processed. A more direct industrial route often starts from a precursor like 2,3-dichloropyridine, which is reacted with hydrazine to displace a chlorine atom. For the purpose of this guide, we will assume a suitable pyridinyl hydrazine precursor is formed.

• Cyclization: React the pyridinyl hydrazine derivative with diethyl maleate in the presence of a base like sodium ethoxide in ethanol. This condensation reaction forms the pyrazolidinone ring system.

• Bromination: Treat the pyrazolidinone intermediate with a brominating agent such as phosphorus oxybromide in a solvent like acetonitrile to introduce the bromine atom onto the pyrazole ring.

• Oxidation: The resulting pyrazoline is oxidized to the aromatic pyrazole. This can be achieved using an oxidizing agent like potassium persulfate in the presence of sulfuric acid.

• Hydrolysis: The ethyl ester on the pyrazole ring is saponified to the carboxylic acid using a base like sodium hydroxide in aqueous methanol. Subsequent acidification with an acid like HCl precipitates the final intermediate, 3-bromo-1-(3-chloro-4-(trifluoromethyl)pyridin-2-yl)-1H-pyrazole-5-carboxylic acid .

Protocol 3: Final Amide Coupling to Yield a Diamide Insecticide

Rationale: The final step is the formation of the crucial amide bond that links the two main fragments of the molecule. This is typically achieved by activating the pyrazole carboxylic acid, making it susceptible to nucleophilic attack by the amino group of the anthranilamide derivative. Methanesulfonyl chloride is a common and effective activating agent for this transformation.

Materials:

• Pyrazole-pyridine carboxylic acid intermediate (from Protocol 2)

• 2-Amino-5-chloro-N,3-dimethylbenzamide (for Chlorantraniliprole synthesis)

• Methanesulfonyl chloride (MsCl)

• A tertiary amine base (e.g., pyridine, triethylamine, or 3-picoline)

• Acetonitrile (ACN)

Procedure:

• In a dry reaction vessel under a nitrogen atmosphere, suspend the pyrazole-pyridine carboxylic acid (1.0 eq) and the 2-amino-5-chloro-N,3-dimethylbenzamide (1.0 eq) in anhydrous acetonitrile.

• Add the tertiary amine base (approx. 2.2 eq) to the suspension and stir.

• Cool the mixture to a temperature between -5 °C and 0 °C using an ice-salt bath.

• Slowly add a solution of methanesulfonyl chloride (approx. 1.1 eq) in acetonitrile dropwise, ensuring the internal temperature is maintained below 5 °C.

• After the addition is complete, stir the mixture at 0-5 °C for approximately 30 minutes, then allow it to warm to room temperature and stir for an additional 2-4 hours, or until reaction completion is confirmed by LCMS.

• Upon completion, the product may precipitate from the reaction mixture. Water can be added to facilitate further precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake sequentially with dilute aqueous acid (e.g., 1N HCl), water, and a cold organic solvent (like acetonitrile or ether) to remove unreacted starting materials and byproducts.

• Dry the final product under vacuum.

Mechanism of Action: Ryanodine Receptor Modulation

The resulting anthranilic diamide insecticides are potent modulators of insect ryanodine receptors (RyRs). These receptors are ligand-gated calcium channels located on the sarcoplasmic reticulum of muscle cells.

Caption: Simplified mechanism of action for diamide insecticides.

By binding to the insect RyR, the diamide insecticide locks the channel in an open state. This leads to an uncontrolled release of stored calcium ions (Ca²⁺) into the cytoplasm of muscle cells. The resulting depletion of Ca²⁺ stores and sustained muscle contraction causes rapid feeding cessation, lethargy, paralysis, and ultimately, death of the target pest. This mode of action shows high selectivity for insect RyRs over mammalian receptors, contributing to the favorable safety profile of these agrochemicals.

Conclusion

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a highly valuable and versatile starting material for the synthesis of complex, high-value agrochemicals. The protocols and strategies outlined in this note demonstrate a logical and efficient pathway for its conversion into potent diamide insecticides. The key transformations—oxidation of the primary alcohol and subsequent construction of the pyrazole-amide scaffold—rely on well-established and robust chemical principles. By understanding the causality behind these synthetic choices, researchers can effectively leverage this intermediate to develop novel and effective crop protection solutions.

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• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (n.d.). PubMed Central. Retrieved from [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (2025). ResearchGate. Retrieved from [Link]

• The importance of trifluoromethyl pyridines in crop protection. (2018). PubMed. Retrieved from [Link]

• CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine. (n.d.). Google Patents.
• US2109954A - Oxidation of alkyl pyridines and alkyl quinolines. (n.d.). Google Patents.

• Trifluoromethylpyridine: An Important Active Fragment for the Discovery of New Pesticides. (2022). ACS Publications. Retrieved from [Link]

• What is the mechanism of Potassium Permanganate? (2024). Patsnap Synapse. Retrieved from [Link]

Sources

• 1. Potassium Permanganate [commonorganicchemistry.com]
• 2. Oxidation of certain methylpyridines to pyridine carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Efficient synthesis of 2,6-bis(hydroxymethyl)pyridine using whole-cell biocatalysis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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• 5. chem.libretexts.org [chem.libretexts.org]
• 6. What is the mechanism of Potassium Permanganate? [synapse.patsnap.com]
• 7. US2109954A - Oxidation of alkyl pyridines and alkyl quinolines - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Welcome to the technical support center for the synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this synthesis, enhance yield, and ensure high purity of the final product. We will move beyond simple procedural steps to explain the underlying chemical principles, enabling you to troubleshoot effectively and adapt protocols to your specific laboratory environment.

Synthetic Pathway Overview

The most common and direct route to synthesizing [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is through the reduction of its corresponding aldehyde, 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxaldehyde. This transformation is typically achieved using a chemoselective reducing agent to convert the aldehyde functional group to a primary alcohol without affecting the sensitive pyridine ring or the trifluoromethyl group.

The choice of reducing agent is critical. While powerful hydrides like lithium aluminum hydride (LiAlH₄) can be used, they risk over-reduction. A milder agent like sodium borohydride (NaBH₄) is often preferred for its selectivity, safety, and ease of handling.

Caption: Synthetic route via reduction of the corresponding aldehyde.

Troubleshooting Guide

This section addresses specific issues encountered during the synthesis in a direct question-and-answer format.

Question 1: My reaction shows very low conversion or has stalled completely. What are the primary causes and how can I fix this?

Answer: A stalled or incomplete reaction is one of the most common issues and typically points to problems with the reagents or reaction conditions.

Possible Causes & Solutions:

• Degraded Reducing Agent: Sodium borohydride is susceptible to decomposition by moisture. If the reagent is old or has been improperly stored, its activity will be significantly diminished.

  • Solution: Always use a fresh, unopened bottle of NaBH₄ or a properly stored reagent. Avoid using clumps, as this indicates hydration.

• Insufficient Stoichiometry: While the stoichiometry is 1:4 (NaBH₄ to aldehyde), impurities or side reactions can consume the hydride.

  • Solution: Consider a modest increase in the molar equivalents of NaBH₄ (e.g., from 1.0 to 1.2 equivalents relative to the aldehyde). Add the reducing agent in portions and monitor the reaction by Thin Layer Chromatography (TLC) to gauge consumption of the starting material.[1]

• Low Temperature: The reduction is typically performed at low temperatures (0-25°C) to control exothermicity and prevent side reactions.[2] However, if the temperature is too low, the reaction rate may be impractically slow.

  • Solution: Start the addition of NaBH₄ at 0°C. After the initial exotherm subsides, allow the reaction to slowly warm to room temperature and stir for several hours.[2] If the reaction stalls, gentle warming (to ~40°C) can be attempted, but this increases the risk of side products.

• Poor Reagent Quality: Impurities in your starting aldehyde or solvent can inhibit the reaction.[3]

  • Solution: Ensure the starting aldehyde is pure and the solvent (typically methanol or ethanol) is of high quality and dry.

Question 2: My final product is contaminated with significant impurities. How can I identify and prevent them?

Answer: The formation of byproducts is a clear indicator of non-selective reactions or degradation. Identifying the impurity is key to adjusting the conditions.

Common Impurities & Prevention Strategies:

Impurity	Formation Mechanism	Prevention Strategy
3-Chloro-4-(trifluoromethyl)picolinic acid	Air oxidation of the starting aldehyde, especially under basic conditions generated during workup.	Maintain an inert atmosphere (Nitrogen or Argon) throughout the reaction. Perform the workup promptly and avoid prolonged exposure to basic aqueous solutions.
Over-reduction Products	Reduction of the pyridine ring or C-Cl bond by an overly reactive hydride or harsh conditions. This is more common with stronger reducing agents like LiAlH₄.	Use a milder reducing agent like NaBH₄.[3] Control the reaction temperature, keeping it below 25°C. Add the reducing agent slowly to avoid temperature spikes.[3]
Dimerization/Polymerization Products	Can occur at elevated temperatures or if certain impurities are present in the starting material.[3]	Maintain a low reaction temperature and ensure the purity of the starting aldehyde. Diluting the reaction can also help minimize intermolecular side reactions.[3]

Question 3: I'm experiencing significant product loss during the aqueous workup and purification steps. How can I improve my recovery?

Answer: Product loss during isolation is often due to the physicochemical properties of the target molecule, such as its polarity and stability.

Causes & Optimization of Workup/Purification:

• Product Solubility in Aqueous Layer: As a methanol derivative, the product has some water solubility, which can lead to losses during liquid-liquid extraction.

  • Solution: Saturate the aqueous layer with sodium chloride (brine) before extraction. This increases the ionic strength of the aqueous phase and "salts out" the organic product, driving it into the organic layer. Perform multiple extractions with a suitable solvent like ethyl acetate (e.g., 3 x 50 mL instead of 1 x 150 mL).[1]

• Emulsion Formation: The presence of polar functionalities can lead to the formation of stable emulsions during extraction, trapping the product.

  • Solution: Add brine to help break the emulsion. If it persists, filter the entire mixture through a pad of Celite®.

• Decomposition on Silica Gel: Pyridine-containing compounds can be sensitive to the acidic nature of standard silica gel, leading to streaking and decomposition during column chromatography.

  • Solution: Deactivate the silica gel by pre-treating it with a solvent mixture containing a small amount of a non-nucleophilic base, such as triethylamine (e.g., 1% triethylamine in the eluent). Alternatively, use neutral or basic alumina for chromatography.

Frequently Asked Questions (FAQs)

• Q1: What is the recommended starting material?

  • The ideal starting material is 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxaldehyde . Its purity is crucial for a high-yielding reaction. It can be synthesized from precursors like 2,3-dichloro-4-(trifluoromethyl)pyridine.

• Q2: Which reducing agent is optimal for this synthesis?

  • Sodium borohydride (NaBH₄) is the most recommended agent due to its high chemoselectivity for aldehydes, operational simplicity, and enhanced safety profile compared to stronger hydrides.

• Q3: How should I monitor the reaction's progress?

  • Thin Layer Chromatography (TLC) is the most effective method. Use a solvent system like 30-50% ethyl acetate in hexanes. The product alcohol will have a lower Rf value (be less mobile) than the starting aldehyde due to its increased polarity. The reaction is complete when the aldehyde spot is no longer visible.

• Q4: What are the critical safety precautions?

  • The reaction of sodium borohydride with protic solvents like methanol generates hydrogen gas, which is flammable. Ensure the reaction is conducted in a well-ventilated fume hood and that no ignition sources are nearby. Always add the borohydride slowly to the solvent to control the rate of gas evolution and the initial exotherm. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Optimized Experimental Protocol

This protocol is a self-validating system designed for high yield and purity.

Objective: To synthesize [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol via reduction.

Materials:

• 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxaldehyde (1.0 equiv)

• Sodium borohydride (1.1 equiv)

• Methanol (anhydrous)

• Ethyl Acetate

• Saturated Sodium Bicarbonate solution

• Brine (Saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Setup: Under a nitrogen atmosphere, dissolve 3-chloro-4-(trifluoromethyl)-2-pyridinecarboxaldehyde in anhydrous methanol in a round-bottom flask equipped with a magnetic stir bar. Cool the flask to 0°C using an ice-water bath.[2]

• Reduction: Slowly add sodium borohydride in small portions over 30 minutes.[3] Maintain the internal temperature below 10°C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0°C for 1 hour, then warm to room temperature. Monitor the reaction progress by TLC (3:1 Hexanes:Ethyl Acetate) until the starting aldehyde is fully consumed (typically 2-4 hours).

• Quenching: Once the reaction is complete, cool the flask back to 0°C and slowly add saturated sodium bicarbonate solution to quench the excess NaBH₄. Stir for 15 minutes.

• Workup: Remove the methanol under reduced pressure. To the remaining aqueous residue, add ethyl acetate and transfer the mixture to a separatory funnel.[3]

• Extraction: Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.[1]

• Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol as a white to light yellow solid.

Caption: A logical workflow for troubleshooting low-yield reactions.

References

• BenchChem. Scaling up 4-pyridinemethanol synthesis for pilot plant production.
• BenchChem. Technical Support Center: Pyridine Synthesis Troubleshooting.
• BenchChem. Technical Support Center: Troubleshooting Low Yield in Multicomponent Reactions of Pyridines.
• University of Rochester, Department of Chemistry. Troubleshooting: How to Improve Yield.
• Google Patents. CN105237469A - Preparation method of 4-chlorophenyl-2-pyridyl methanol.
• PubMed Central. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• Google Patents. CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine.

Sources

• 1. Troubleshooting [chem.rochester.edu]
• 2. CN105237469A - Preparation method of 4-chlorophenyl-2-pyridyl methanol - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Welcome to the technical support center for the purification of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges encountered during the purification of this key intermediate, providing not just solutions but also the underlying scientific principles to empower your experimental success.

Frequently Asked Questions (FAQs)

Q1: My final product has a low melting point and appears as an oil or waxy solid, not the expected crystalline form. What is the likely cause and how can I fix it?

This is a common issue often indicative of residual solvent or the presence of impurities that disrupt the crystal lattice.

• Causality: The trifluoromethyl group and the chlorine atom on the pyridine ring are strongly electron-withdrawing, which can influence the polarity and intermolecular interactions of the molecule. Impurities, even in small amounts, can interfere with the regular packing of molecules into a crystal lattice, leading to a depression of the melting point or prevention of crystallization altogether. Residual solvents from the reaction or initial extraction steps are also a frequent cause.

• Troubleshooting Protocol:

  • Solvent Removal: Ensure your rotary evaporator is functioning correctly and that you are using an appropriate temperature and vacuum level. For high-boiling point solvents like DMF or DMSO, a high-vacuum pump may be necessary. After evaporation, further dry the product under high vacuum for several hours, preferably with gentle heating if the compound is thermally stable.

  • Impurity Analysis: Obtain a proton NMR (¹H NMR) spectrum of your crude product. The presence of broad signals or unexpected peaks can indicate impurities. Coupling this with HPLC analysis can provide a quantitative measure of purity.[1]

  • Recrystallization: If impurities are confirmed, recrystallization is a powerful purification technique.

Q2: I'm struggling with recrystallizing [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. Can you recommend a solvent system and protocol?

Recrystallization is a critical technique for achieving high purity. The key is selecting an appropriate solvent or solvent system.

• Expertise & Experience: The choice of solvent is governed by the principle of "like dissolves like," but for recrystallization, the ideal solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature. Given the structure of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, a moderately polar solvent system is a good starting point.

• Recommended Solvent Systems:

Solvent System	Suitability
Isopropanol/Water	Good for moderately polar compounds. The alcohol solubilizes the compound, and water acts as an anti-solvent.
Toluene	A good choice for compounds with aromatic character.
Heptane/Ethyl Acetate	A non-polar/polar mixture that can be fine-tuned.

• Step-by-Step Recrystallization Protocol:

  • Dissolve the crude product in a minimal amount of the chosen hot solvent (or the more polar solvent of a binary system).

  • If using a binary system, add the hot anti-solvent dropwise until the solution becomes slightly cloudy.

  • Add a few drops of the hot primary solvent to redissolve the precipitate and obtain a clear solution.

  • Allow the solution to cool slowly to room temperature. Rapid cooling can trap impurities.

  • Once crystals have formed, cool the flask in an ice bath to maximize the yield.

  • Collect the crystals by vacuum filtration and wash with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum.

Q3: My column chromatography purification is not giving good separation. The product is co-eluting with an impurity. How can I optimize my chromatography?

Column chromatography is a versatile purification method, but achieving good separation requires careful optimization of the stationary and mobile phases.

• Trustworthiness: A self-validating chromatography system relies on a good understanding of the compound's polarity and the principles of adsorption chromatography. The polar methanol and pyridine nitrogen in your compound will interact with the silica gel (a polar stationary phase).

• Optimization Strategy:

  • TLC Analysis: Before running a column, always perform thin-layer chromatography (TLC) with various solvent systems to determine the optimal mobile phase. Aim for an Rf value of 0.2-0.4 for your product.

  • Solvent System Selection: A common mobile phase for compounds of this polarity is a mixture of a non-polar solvent like hexanes or heptane and a more polar solvent like ethyl acetate.

    • If your compound is eluting too quickly (high Rf), decrease the polarity of the mobile phase (reduce the percentage of ethyl acetate).

    • If your compound is sticking to the column (low Rf), increase the polarity of the mobile phase (increase the percentage of ethyl acetate).

  • Gradient Elution: If you have multiple impurities with different polarities, a gradient elution can be very effective. Start with a low polarity mobile phase to elute non-polar impurities, and gradually increase the polarity to elute your product and then any more polar impurities.

  • Column Packing: Ensure your column is packed uniformly to avoid channeling, which leads to poor separation.

• Experimental Workflow for Column Chromatography Optimization:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

optimizing reaction conditions for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol synthesis

Technical Support Center: Synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Introduction: This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. As a critical intermediate in the development of pharmaceuticals and agrochemicals, optimizing its synthesis is paramount for achieving high yield and purity. This document addresses common challenges and provides troubleshooting strategies based on established chemical principles and field-proven insights.

Frequently Asked Questions (FAQs)

Q1: What is the most common and efficient laboratory-scale synthetic route to [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol?

The most prevalent and reliable method for synthesizing [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is through the selective reduction of a carbonyl group at the C2 position of the pyridine ring. The two primary starting materials for this approach are the corresponding carboxylic acid (3-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid) or the aldehyde (3-chloro-4-(trifluoromethyl)pyridine-2-carboxaldehyde).

The reduction of the aldehyde is generally preferred due to the milder conditions required and the higher selectivity of common reducing agents for aldehydes over other functional groups. However, the carboxylic acid is often a more stable and commercially available precursor. The choice of starting material will dictate the necessary reducing agent and reaction conditions.

Below is a general workflow for the synthesis starting from the related carboxylic acid.

Caption: General workflow for the synthesis of the target alcohol.

Q2: I am reducing 3-chloro-4-(trifluoromethyl)pyridine-2-carboxaldehyde. Which reducing agent should I use and under what conditions?

For the reduction of an aldehyde to a primary alcohol, sodium borohydride (NaBH₄) is the reagent of choice due to its excellent selectivity, milder reaction conditions, and operational simplicity compared to more powerful hydrides like lithium aluminum hydride (LiAlH₄).

Causality: Sodium borohydride is a less reactive hydride donor than LiAlH₄. This chemoselectivity means it will readily reduce aldehydes and ketones without affecting other potentially sensitive functional groups, such as the trifluoromethyl group or the chloro-substituent on the pyridine ring. LiAlH₄ is powerful enough to potentially cause unwanted side reactions, including reductive dechlorination.

A detailed experimental protocol is provided below.

Experimental Protocol: Reduction using Sodium Borohydride

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 3-chloro-4-(trifluoromethyl)pyridine-2-carboxaldehyde (1.0 eq) and an appropriate solvent such as methanol or ethanol (see table below).

• Inert Atmosphere: Purge the flask with an inert gas (Nitrogen or Argon). This is crucial to prevent moisture from the air from quenching the reducing agent.

• Cooling: Cool the reaction mixture to 0-5 °C using an ice-water bath. This helps to control the initial exotherm of the reaction and minimize side-product formation.

• Reagent Addition: Add sodium borohydride (NaBH₄) (1.1-1.5 eq) portion-wise over 15-20 minutes. Adding the reagent slowly is critical for maintaining temperature control.

• Reaction Monitoring: Allow the reaction to stir at 0-5 °C for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is consumed.

• Quenching: Once the reaction is complete, slowly add water or a saturated aqueous solution of ammonium chloride (NH₄Cl) at 0 °C to quench the excess NaBH₄. Be cautious, as this will generate hydrogen gas.

• Work-up & Extraction:

  • Allow the mixture to warm to room temperature.

  • If methanol was used as a solvent, it can be removed under reduced pressure.

  • Extract the aqueous layer with an organic solvent like ethyl acetate or dichloromethane (3x volume).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify via column chromatography on silica gel to yield the final [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

Parameter	Recommended Condition	Rationale & Expertise
Reducing Agent	Sodium Borohydride (NaBH₄)	Excellent selectivity for aldehydes; mild conditions prevent side reactions like dechlorination.[1]
Equivalents of NaBH₄	1.1 - 1.5 eq	A slight excess ensures complete conversion of the starting material.
Solvent	Methanol, Ethanol	Protic solvents are suitable for NaBH₄ reductions and help in solubilizing the aldehyde.
Temperature	0 - 5 °C	Controls the initial exothermic reaction, minimizing impurity formation.[1]
Reaction Time	1 - 2 hours	Typically sufficient for complete conversion; monitor by TLC/HPLC.
Quenching Agent	Water, sat. aq. NH₄Cl	Safely neutralizes unreacted NaBH₄.

Troubleshooting Guide

Q3: My reaction is incomplete; TLC/HPLC analysis shows significant remaining starting material. What went wrong?

An incomplete reaction is a common issue that can usually be resolved by systematically evaluating the quality of reagents and the reaction setup.

Causality & Troubleshooting Steps:

• Inactive Reducing Agent: Sodium borohydride is susceptible to degradation by moisture. If the reagent is old or has been improperly stored, it may have lost its activity.

  • Solution: Use a freshly opened bottle of NaBH₄ or a known active batch. Consider titrating the hydride content if you suspect degradation.

• Presence of Moisture: Water in the solvent or reaction flask will rapidly consume the hydride reagent before it can reduce the aldehyde.

  • Solution: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous solvents. While methanol and ethanol are protic, excess water should be avoided. Perform the reaction under a strictly inert atmosphere (N₂ or Ar).[2]

• Insufficient Reagent: While a slight excess is recommended, complexing impurities in the starting material or solvent could consume some of the reducing agent.

  • Solution: If the reaction stalls, consider adding another small portion (0.2-0.3 eq) of NaBH₄ at 0 °C and continue monitoring.

• Low Temperature: While starting at 0 °C is important, if the reaction is sluggish, the activation energy barrier may not be overcome.

  • Solution: After the initial addition of NaBH₄ at 0 °C, allow the reaction to slowly warm to room temperature and stir for an additional 1-2 hours.

Caption: Troubleshooting flowchart for an incomplete reduction reaction.

Q4: I'm observing an impurity with a similar polarity to my product. What could it be and how can I prevent it?

The formation of impurities can complicate purification and lower the overall yield. The most common side products in this synthesis are related to the starting materials or over-reduction.

• Unreacted Starting Material: As discussed in Q3, incomplete reactions are a primary source of contamination. Optimizing the reaction conditions is the best prevention.

• Over-oxidation of Starting Aldehyde: If the starting aldehyde is not pure, it may contain the corresponding carboxylic acid (3-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid).[2] This acid is generally not reduced by NaBH₄ under these mild conditions and will need to be removed during purification.

  • Prevention: Ensure the purity of the starting aldehyde before beginning the reaction. If necessary, purify the aldehyde via chromatography or distillation.

• Hydrodechlorination: Although less common with NaBH₄, more potent reducing agents or the presence of catalytic impurities (e.g., transition metals) could potentially lead to the reduction of the C-Cl bond, yielding [4-(Trifluoromethyl)-2-pyridinyl]methanol.

  • Prevention: Stick to mild reducing agents like NaBH₄. Ensure high-purity reagents and solvents to avoid metal contamination. If this side product is observed, an elemental analysis of reagents may be necessary.

Purification Strategy: If you have a mixture of the desired alcohol and the unreacted aldehyde or corresponding acid, they can typically be separated using silica gel column chromatography. The alcohol is more polar than the aldehyde but less polar than the carboxylic acid. A gradient elution with a solvent system like Hexane/Ethyl Acetate is usually effective.

References

• CN103709045A - Preparation method of 4-chlorine-3-trifluoromethyl aniline hydrochloride.
• CN106349159A - 3-chloro-2-cyano-5-trifluoromethyl pyridine preparation method.
• US5166352A - Pyridinecarboxylic acid chlorides from (trichloromethyl)pyridines.
• CN111004171A - A New Synthetic Method of 3-Fluoropyridine-2-methanol.
• CA1199331A - 3-chloro-2-fluoro-5-(trifluoromethyl) pyridine.
• Benchchem - Synthesis of 4-Chlorophenyl-2-pyridinylmethanol: A Detailed Protocol for Researchers. Benchchem.
• CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine.
• MPG.
• FAQ - How can 2-chloro-4-(trifluoromethyl) pyridine be synthesized and applied effectively?. FAQ.
• ChemicalBook - 3-Chloro-2-(chlorocarbonyl)-5-(trifluoromethyl)pyridine, 3-Chloro-5-(trifluoromethyl)picolinoyl chloride synthesis. ChemicalBook.
• Refubium - Freie Universität Berlin - Development of Methods and Reagents for the Trifluoromethylchalcogen
• PubMed Central - Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central.
• ACS Publications - Electrochemical Indole Skeletal Editing via Single-Carbon Atom Insertion.
• CN112159350A - Preparation method of 2-chloro-3-trifluoromethylpyridine.
• Oriental Journal of Chemistry - Synthes and Green Metric Evaluation of 2-(Chloromethyl)-3-Methyl-4-(Methylsulfonyl)Pyridine. Oriental Journal of Chemistry.
• European Patent Office - Preparation of \trifluoromethyl\pyridines - EP 0110690 A1. Googleapis.com.
• CN101906068B - Preparation method of 2-pyridine carboxaldehyde.
• Benchchem - Common side products in the synthesis of 3-(Trifluoromethyl)benzaldehyde. Benchchem.
• CN110437139A - A kind of synthetic method of fluopyram.
• J&K Scientific - 3-Chloro-4-(trifluoromethyl)pyridine | 81565-19-7. J&K Scientific.
• CN101906068A - Preparation method of 2-pyridine carboxaldehyde.

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Scale-Up Synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Introduction

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a key building block in the synthesis of numerous pharmaceutical and agrochemical compounds. Its unique substitution pattern, featuring a chlorine atom, a trifluoromethyl group, and a hydroxymethyl function on a pyridine ring, makes it a valuable synthon for accessing complex molecular architectures. However, transitioning the synthesis of this intermediate from the laboratory bench to a pilot or industrial scale presents a unique set of challenges. These can range from managing exothermic events and ensuring regiochemical control to dealing with difficult purifications and minimizing impurity formation.

This technical support guide is designed for researchers, chemists, and process development professionals to navigate the complexities of scaling up the synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. It provides a structured approach to troubleshooting common issues, backed by scientific principles and practical, field-tested advice.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol at scale?

A1: The most prevalent and scalable route involves a two-step process starting from a commercially available substituted pyridine:

• Formylation or Carboxylation: Introduction of a one-carbon electrophile at the 2-position of a suitable precursor like 3-chloro-4-(trifluoromethyl)pyridine. This is often achieved via metalation (e.g., lithiation or Grignard formation) followed by quenching with an appropriate electrophile (e.g., DMF for an aldehyde, CO2 for a carboxylic acid).

• Reduction: The resulting aldehyde or carboxylic acid at the 2-position is then reduced to the primary alcohol. Common reducing agents for this step include sodium borohydride (for aldehydes) or borane complexes (for carboxylic acids).

Q2: Why is temperature control so critical during the metalation step?

A2: Temperature control is paramount during the formation of the pyridinyl anion (lithiate or Grignard reagent) to prevent side reactions. At elevated temperatures, these highly reactive intermediates can undergo decomposition or react with the solvent or starting material, leading to the formation of undesired byproducts. For instance, uncontrolled exotherms can lead to the formation of symmetrical biphenyl-type impurities.[1] Maintaining cryogenic temperatures (typically -78 °C for lithiation) is essential for achieving high yields and purity.

Q3: What are the primary safety concerns when scaling up this synthesis?

A3: Key safety considerations include:

• Highly Reactive Intermediates: Organolithium and Grignard reagents are pyrophoric and react violently with water and protic solvents.[1][2] All equipment must be scrupulously dried, and the reaction must be conducted under a strictly inert atmosphere (e.g., nitrogen or argon).

• Exothermic Reactions: Both the metalation and the subsequent reduction steps can be highly exothermic.[2] Gradual addition of reagents and efficient heat transfer are crucial to prevent thermal runaways, especially in large reactors where the surface-area-to-volume ratio is lower.[3]

• Quenching: The quenching of reactive intermediates must be done carefully and at low temperatures to control the release of energy and prevent splashing of corrosive or flammable materials.

Q4: What are the typical impurities I should be looking for?

A4: Common impurities include:

• Over-reduction products: If a stronger reducing agent is used or the reaction is not carefully controlled, the trifluoromethyl group could potentially be reduced.

• Unreacted starting material: Incomplete reaction can lead to the presence of the starting pyridine derivative in the final product.

• Bipyridyl compounds: These can form from the coupling of the organometallic intermediate with the starting halide.[1]

• Isomeric products: Depending on the starting material and reaction conditions, small amounts of other positional isomers may be formed.

Troubleshooting Guide

Problem 1: Low or Inconsistent Yield of the Target Alcohol

This is one of the most common challenges in scaling up this synthesis. The root cause can often be traced back to the initial metalation step.

Potential Causes:

• Inefficient Grignard/Organolithium Formation:

  • Moisture: Traces of water in the solvent, glassware, or starting materials will quench the organometallic reagent as it forms.

  • Poor Quality Magnesium: The surface of magnesium turnings can be coated with magnesium oxide, which prevents the reaction from initiating.

  • Improper Initiation: Grignard reactions, in particular, can have an induction period.[1] Failure to initiate the reaction can lead to a buildup of the alkyl halide, and once the reaction starts, it can become dangerously exothermic.

• Side Reactions of the Organometallic Intermediate:

  • Reaction with Solvent: Ethereal solvents like THF can be deprotonated at higher temperatures by strong bases like n-butyllithium.

  • Wurtz-type Coupling: The organometallic intermediate can react with unreacted starting halide to form a bipyridyl impurity.[1]

• Incomplete Reduction:

  • Insufficient Reducing Agent: The stoichiometry of the reducing agent may need to be adjusted at scale.

  • Decomposition of Reducing Agent: Sodium borohydride can decompose in acidic media or at elevated temperatures.

Corrective Actions:

• Ensure Anhydrous Conditions:

  • Dry all glassware in an oven ( >120 °C) overnight and cool under a stream of dry nitrogen or argon.[1]

  • Use anhydrous solvents, preferably from a solvent purification system or freshly opened bottles.

  • Ensure the starting pyridine derivative is dry.

• Optimize Grignard Initiation:

  • Use freshly crushed magnesium turnings or commercially available activated magnesium.

  • A small crystal of iodine or a few drops of 1,2-dibromoethane can be used to activate the magnesium surface.[1]

  • Maintain a high local concentration of the halide at the start by adding a small portion of the total amount initially.

• Strict Temperature Control:

  • For lithiation reactions, maintain the temperature at or below -70 °C during the addition of the organolithium reagent.

  • For Grignard reactions, ensure adequate cooling to manage the exotherm upon initiation and during the addition of the halide.

• Optimize the Reduction Step:

  • Slowly add the reducing agent to the aldehyde or carboxylic acid solution at a controlled temperature (e.g., 0-5 °C) to manage the exotherm.

  • Use a slight excess of the reducing agent (e.g., 1.1-1.5 equivalents) to ensure complete conversion.

Troubleshooting Workflow for Low Yield

Sources

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• 2. US9145341B2 - Process of preparing Grignard reagent - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Purification of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. This guide provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the purification of this important chemical intermediate. Our focus is on providing practical, evidence-based solutions to help you achieve the desired purity for your downstream applications.

Introduction: The Critical Role of Purity

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. The trifluoromethyl group enhances metabolic stability and binding affinity, while the chloro- and hydroxymethyl- substituents provide reactive handles for further chemical modifications.[1][2][3][4] The purity of this intermediate is paramount, as even trace impurities can lead to unwanted side reactions, decreased yields in subsequent steps, and the generation of difficult-to-separate byproducts, potentially impacting the safety and efficacy of the final active ingredient.

This guide is structured to help you diagnose and resolve common purity issues encountered during the synthesis and purification of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

Troubleshooting Guide: A-Question-and-Answer Approach

This section addresses specific problems you may encounter during your experiments, providing potential causes and actionable solutions.

Issue 1: My final product shows multiple spots on TLC, and the NMR spectrum is complex.

Question: After my synthesis, which I believe to be the reduction of a 2-acyl or 2-alkoxycarbonyl precursor, my crude product is a mixture. How can I identify the main impurities?

Answer: A complex impurity profile in the crude [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol product often stems from the final reduction step or carry-over from the synthesis of the precursor. Here are the most probable impurities and how to identify them:

• Unreacted Starting Material: If you started from the corresponding aldehyde or ester, this is a common impurity.

  • Identification: On a TLC plate, the starting material will likely have a different Rf value. In the ¹H NMR spectrum, you may see characteristic signals for the aldehyde proton (~9-10 ppm) or the ester alkyl group.

• Over-reduction Products: Aggressive reducing agents might lead to the reduction of the chloro-substituent or the trifluoromethyl group, although the latter is generally very stable.[1] Dehalogenation is a more likely side reaction.

  • Identification: Mass spectrometry is the best tool to identify dehalogenated species, which would show a molecular ion peak corresponding to the loss of chlorine.

• Isomeric Impurities: If the synthesis of the pyridine core was not perfectly regioselective, you might have isomers of your target compound.[5]

  • Identification: This can be challenging. High-resolution HPLC or GC might show closely eluting peaks. Careful analysis of the aromatic region in the ¹H NMR spectrum and comparison with literature data for similar compounds can help identify isomers.[6]

• Byproducts from the Reducing Agent: For example, if using sodium borohydride in an alcoholic solvent, borate esters might form.

  • Identification: These are often hydrolyzed during aqueous workup. If they persist, they can lead to broad peaks in the NMR spectrum.

Issue 2: I'm struggling to purify my product by recrystallization; it keeps "oiling out".

Question: I've tried to recrystallize my crude [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, but it separates as an oil instead of forming crystals. What's going wrong?

Answer: "Oiling out" is a common problem, especially when dealing with impurities that act as a eutectic mixture, lowering the melting point of your compound.[7] Here’s a systematic approach to troubleshoot this:

• Re-evaluate Your Solvent Choice: The ideal recrystallization solvent should dissolve your compound well when hot but poorly when cold.[8][9]

  • Single Solvents to Try: Based on the polar nature of the hydroxymethyl group and the aromatic pyridine ring, good starting points are ethanol, methanol, isopropanol, or toluene.

  • Mixed Solvent Systems: If single solvents fail, a mixed solvent system is often effective. Dissolve your compound in a minimal amount of a "good" solvent (one in which it is highly soluble, like methanol or acetone) at an elevated temperature. Then, slowly add a "poor" solvent (an anti-solvent in which it is sparingly soluble, like water or hexane) until the solution becomes turbid. Reheat to clarify and then allow to cool slowly.[10]

• Slow Down the Cooling Process: Rapid cooling encourages oiling out. Allow the flask to cool to room temperature undisturbed before moving it to an ice bath.

• Scratch the Flask: Use a glass rod to scratch the inside of the flask at the liquid-air interface. The microscopic imperfections in the glass can provide nucleation sites for crystal growth.[8]

• Use a Seed Crystal: If you have a small amount of pure product, add a tiny crystal to the cooled, supersaturated solution to induce crystallization.[11]

Issue 3: My compound streaks on the silica gel column during chromatography.

Question: I am trying to purify [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol using column chromatography on silica gel, but the compound streaks badly, leading to poor separation. How can I fix this?

Answer: Peak tailing or streaking of pyridine derivatives on silica gel is a classic problem caused by the interaction of the basic nitrogen of the pyridine ring with acidic silanol groups on the silica surface.[12] This leads to non-ideal elution behavior. Here are several effective solutions:

• Add a Basic Modifier to the Eluent: A small amount of a basic additive will neutralize the acidic sites on the silica.

  • Triethylamine (TEA): Add 0.1-1% triethylamine to your eluent system (e.g., hexane/ethyl acetate). This is a very common and effective solution.[12]

  • Pyridine: A small amount of pyridine can also be used, but this may complicate solvent removal.

• Use a Different Stationary Phase:

  • Alumina (basic or neutral): Alumina is a good alternative to silica for basic compounds.

  • Reversed-Phase Silica (C18): If your compound is sufficiently non-polar, reversed-phase chromatography with a mobile phase like acetonitrile/water or methanol/water can be very effective.[13]

• Buffer the Mobile Phase (for HPLC): When using HPLC, buffering the mobile phase to a slightly acidic pH (e.g., pH 3-4 with a phosphate buffer) can protonate the pyridine nitrogen, leading to more symmetrical peaks.[13][14]

Purification Workflow Diagram

Caption: A general workflow for the purification of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

Frequently Asked Questions (FAQs)

Q1: What are the expected ¹H NMR chemical shifts for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol?

A1: While the exact chemical shifts can vary depending on the solvent, you can expect the following approximate signals: a singlet for the methylene protons (-CH₂OH) around 4.8 ppm, and two doublets in the aromatic region between 7.5 and 8.5 ppm for the pyridine ring protons. The hydroxyl proton (-OH) will appear as a broad singlet, and its chemical shift is highly dependent on concentration and temperature.[15][16][17]

Q2: How should I store the purified [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol to maintain its purity?

A2: Pyridine derivatives can be sensitive to light and air. It is recommended to store the purified solid in a tightly sealed, amber glass vial under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place.[18]

Q3: What is the best way to monitor the progress of a purification process for this compound?

A3: Thin-Layer Chromatography (TLC) is a quick and effective way to monitor the progress of column chromatography. For assessing the final purity, High-Performance Liquid Chromatography (HPLC) with UV detection is the method of choice. A typical HPLC method would use a C18 reversed-phase column with a mobile phase of acetonitrile and water, possibly with a small amount of acid (like formic or acetic acid) to improve peak shape.[14]

Q4: Can I use acid-base extraction to purify my crude product?

A4: Acid-base extraction can be a useful technique for removing non-basic impurities. By dissolving the crude product in an organic solvent and extracting with a dilute aqueous acid (e.g., 1M HCl), the basic pyridine compound will move to the aqueous layer as its hydrochloride salt. The aqueous layer can then be basified (e.g., with NaOH or NaHCO₃) and the purified product extracted back into an organic solvent. This can be an effective preliminary purification step before recrystallization or chromatography.

Key Impurities and Analytical Signatures

Impurity Type	Likely Source	Typical Analytical Signature
Precursor Aldehyde	Incomplete reduction	¹H NMR: Aldehyde proton at ~9-10 ppm.
Precursor Ester	Incomplete reduction	¹H NMR: Signals for the ester alkyl group (e.g., quartet and triplet for ethyl ester).
Dehalogenated Product	Over-reduction	Mass Spec: Molecular ion peak 35.5 m/z units lower than the product.
Isomeric Byproducts	Non-regioselective synthesis	HPLC: Closely eluting peaks. ¹H NMR: Different splitting patterns in the aromatic region.

Detailed Experimental Protocols

Protocol 1: Recrystallization from a Toluene/Hexane Solvent System

• Dissolution: In a fume hood, place the crude [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol in an Erlenmeyer flask. Add a minimal amount of hot toluene to dissolve the solid completely.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Slowly add hexane (the anti-solvent) to the hot toluene solution until a persistent cloudiness is observed. Add a few drops of hot toluene to redissolve the precipitate and then allow the solution to cool slowly to room temperature.

• Cooling: Once at room temperature, place the flask in an ice bath for 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of cold hexane, and dry under vacuum.

Protocol 2: Column Chromatography on Silica Gel

• Slurry Preparation: Adsorb the crude product onto a small amount of silica gel by dissolving it in a suitable solvent (e.g., dichloromethane), adding the silica gel, and then removing the solvent under reduced pressure.

• Column Packing: Pack a glass column with silica gel using a hexane/ethyl acetate mixture (e.g., 9:1) as the eluent.

• Loading: Carefully add the silica gel with the adsorbed product to the top of the packed column.

• Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 10% ethyl acetate and gradually increasing to 50%). Add 0.5% triethylamine to the eluent throughout the process to prevent streaking.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

Logical Relationship Diagram

Caption: Logical relationship between synthesis stages, potential impurities, and purification strategies.

References

• BenchChem. (2025). Metabolic Stability Face-Off: Difluoromethoxy vs. Trifluoromethyl Pyridine Analogs.
• BenchChem. (2025). Synthesis of 4-Chlorophenyl-2-pyridinylmethanol: A Detailed Protocol for Researchers.
• NINGBO INNO PHARMCHEM CO.,LTD. (2026).
• Request PDF. (2025). The importance of trifluoromethyl pyridines in crop protection.
• BenchChem. (2025).
• PubMed Central. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients.
• PubMed. (1980).
• Huimeng Bio-tech. (n.d.). 2-Chloro-5-(trifluoromethyl)pyridine, 52334-81-3.
• BenchChem. (2025).
• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridine.
• ChemicalBook. (n.d.). 3-Pyridinemethanol(100-55-0) 1H NMR spectrum.
• ChemicalBook. (n.d.). 6-METHYL-2-PYRIDINEMETHANOL(1122-71-0) 1H NMR spectrum.
• BenchChem. (2025).
• JTI. (n.d.). Rapid and easy removal or purification of pyridine compounds by phenylboronic acid solid-phase extraction (PBA-SPE).
• Reddit. (2017). Column chromatography & TLC on highly polar compounds? : r/chemistry.
• Google Patents. (n.d.). CN105237469A - Preparation method of 4-chlorophenyl-2-pyridyl methanol.
• ChemicalBook. (n.d.). 3-Pyridinemethanol.
• Google Patents. (n.d.).
• ResearchGate. (n.d.).
• ResearchGate. (2019).
• YouTube. (2020). Recrystallization Technique for Organic Chemistry with Nadia Korovina.
• ResearchGate. (n.d.). ¹H NMR spectra of: (a)
• PubChem. (n.d.). (2-Chloropyridin-4-yl)methanol.
• Human Metabolome Database. (n.d.). 1H NMR Spectrum (1D, 500 MHz, CDCl3, experimental) (HMDB0000926).
• ChemicalBook. (n.d.). 3-Pyridinemethanol synthesis.
• ChemicalBook. (n.d.). 2-PYRIDINEMETHANOL HYDROCHLORIDE synthesis.
• ResearchGate. (n.d.).
• Google Patents. (n.d.).
• PubMed. (n.d.).
• PMC. (2020).
• Google Patents. (n.d.).
• YouTube. (2022).
• YouTube. (2007).
• Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). (n.d.). Improved synthesis of 2,3-disubstituted pyridines by metallation of 2-chloropyridine: a convenient route to fused polyheterocycles.
• PMC. (n.d.).
• ResearchGate. (2017). Determination and Quantification of Carryover Genotoxic Impurities 2-Chloropyridine (2CP) and 4-Bromobenzyl Cyanide (PBBCN)
• CORA. (2017).
• Reddit. (2020). ELI5: So I found out that recrystallization is a way to purify compounds by adding a hot solvent. But what's the difference of this and anti-solvent crystallization? I mean they both use a solvent in purifying. But why are they not the same? Or are they? : r/explainlikeimfive.
• National Toxicology Program. (n.d.). 2-Chloropyridine.
• (2023).

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Navigating the Synthesis of Trifluoromethylpyridines: A Guide to Preventing Decomposition

For Immediate Release

[City, State] – January 19, 2026 – Researchers, scientists, and drug development professionals working with trifluoromethylpyridines now have a dedicated resource to overcome synthetic challenges. This technical support center offers in-depth troubleshooting guides and frequently asked questions (FAQs) to address the common issue of decomposition during the synthesis of these vital compounds. Trifluoromethylpyridines are crucial building blocks in the pharmaceutical and agrochemical industries, and ensuring their stability throughout synthesis is paramount for efficient and successful research and development.[1][2][3]

The electron-withdrawing nature of the trifluoromethyl group, while beneficial for the final compound's properties, makes the pyridine ring susceptible to degradation under various synthetic conditions.[1][4] This guide provides practical, experience-driven solutions to mitigate these challenges.

Troubleshooting Guide: Tackling Decomposition Head-On

This section addresses specific issues encountered during the synthesis of trifluoromethylpyridines, providing a clear path from problem to resolution.

Question 1: My reaction is turning dark and producing tar-like substances, with very low yield of the desired trifluoromethylpyridine. What's going wrong?

Answer: The formation of dark, tar-like substances is a common indicator of decomposition, often caused by excessive heat.[4] Trifluoromethylpyridine synthesis, particularly through halogen exchange reactions (e.g., converting a trichloromethylpyridine to a trifluoromethylpyridine), often requires high temperatures, typically in the range of 150-250°C.[5][6] However, exceeding this range can lead to the breakdown of both starting materials and the desired product.[6]

Causality: The strong electron-withdrawing trifluoromethyl group activates the pyridine ring, making it more susceptible to nucleophilic attack and other degradation pathways, which are accelerated at elevated temperatures.[1][4]

Recommended Solutions:

• Precise Temperature Control: Ensure your reaction setup has accurate temperature monitoring and control. A slight overshoot in temperature can significantly impact the outcome.

• Gradual Heating: Instead of rapidly heating the reaction to the target temperature, a more gradual increase can help minimize the formation of byproducts.

• Optimization Study: If decomposition persists, consider performing a small-scale optimization study to determine the ideal temperature for your specific substrate and reaction conditions.

Question 2: I'm observing significant hydrolysis of the trifluoromethyl group back to a carboxylic acid. How can I prevent this?

Answer: Hydrolysis of the trifluoromethyl group is a known decomposition pathway, particularly in the presence of strong acids or bases and water.[7][8][9]

Causality: The carbon atom of the trifluoromethyl group is highly electrophilic due to the three fluorine atoms. This makes it susceptible to nucleophilic attack by water or hydroxide ions, leading to a series of reactions that ultimately result in the formation of a carboxylic acid.

Recommended Solutions:

• Anhydrous Conditions: Ensure all reagents and solvents are scrupulously dried. The use of anhydrous solvents and inert atmosphere techniques (e.g., nitrogen or argon blanket) is crucial.

• pH Control: If the reaction conditions are not pH-sensitive for the desired transformation, maintaining a neutral pH can help suppress hydrolysis.

• Choice of Reagents: In reactions where acidic or basic conditions are required, consider if alternative, less harsh reagents can be employed. For instance, in certain fluorination reactions, a range of fluorinating agents with varying reactivity and handling requirements are available.[10]

Question 3: My purification process seems to be causing product loss and decomposition. What are the best practices for purifying trifluoromethylpyridines?

Answer: The purification step is a critical stage where decomposition can occur if not handled correctly. The stability of trifluoromethylpyridines can be compromised by the conditions used in chromatography or distillation.

Causality: Some trifluoromethylpyridines can be sensitive to the acidic or basic nature of silica or alumina gels used in chromatography. Similarly, prolonged exposure to high temperatures during distillation can lead to thermal decomposition.

Recommended Solutions:

• Neutralize Stationary Phase: When using silica gel chromatography, consider pre-treating the silica with a suitable base (e.g., triethylamine in the eluent) to neutralize acidic sites.

• Alternative Chromatography: For particularly sensitive compounds, consider using a more inert stationary phase like Celite or Florisil.

• Vacuum Distillation: If the product is distillable, performing the distillation under reduced pressure will lower the boiling point and minimize the risk of thermal decomposition.[11]

• Crystallization: If applicable, crystallization is often a milder purification method that can provide high-purity material without the risk of decomposition associated with other techniques.[12]

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the stability and handling of trifluoromethylpyridines.

Q1: What are the main synthetic routes to trifluoromethylpyridines, and what are the key stability considerations for each?

A1: The two primary synthetic routes are:

• Halogen Exchange: This involves the conversion of a trichloromethylpyridine to a trifluoromethylpyridine using a fluorinating agent like hydrogen fluoride (HF) or antimony trifluoride (SbF₃).[1] The main challenge here is managing the harsh reaction conditions, which often involve high temperatures and pressures, increasing the risk of thermal decomposition.[4][6]

• Cyclocondensation: This method involves constructing the pyridine ring from a building block that already contains the trifluoromethyl group.[1] This approach can sometimes offer milder reaction conditions, but the stability of the trifluoromethyl-containing starting material itself becomes a key consideration.

Q2: How does the position of the trifluoromethyl group on the pyridine ring affect its stability?

A2: The position of the trifluoromethyl group significantly influences the electronic properties of the pyridine ring and, consequently, its susceptibility to decomposition. The electron-withdrawing effect of the CF₃ group is most pronounced when it is at the 2- or 4-position, making these isomers more prone to nucleophilic attack. The 3-substituted isomers are generally more stable in this regard.

Q3: Are there any specific classes of reagents I should be cautious with when working with trifluoromethylpyridines?

A3: Yes, strong nucleophiles can readily react with the electron-deficient pyridine ring.[1][13] This includes reagents like alkoxides, amines, and organometallics. The reaction conditions should be carefully chosen to avoid unwanted side reactions with such nucleophiles.

Q4: What is the general photostability of trifluoromethylpyridines?

A4: While specific photostability data depends on the entire molecular structure, the trifluoromethyl group itself is generally considered to enhance the metabolic and chemical stability of molecules.[14][15][16] However, prolonged exposure to UV light can still lead to degradation, so it is always good practice to protect reactions and stored compounds from light.

Visualizing Decomposition Pathways and Prevention Strategies

To further aid in understanding, the following diagrams illustrate key concepts discussed in this guide.

Caption: Major decomposition pathways for trifluoromethylpyridines.

Caption: Key strategies for preventing the decomposition of trifluoromethylpyridines.

Quantitative Data Summary: Reaction Condition Optimization

The following table provides a general guideline for optimizing reaction conditions to minimize decomposition during the synthesis of trifluoromethylpyridines via halogen exchange.

Parameter	Recommended Range	Potential Issue if Exceeded
Temperature	150 - 250 °C[5][6]	Increased decomposition, tar formation[4][6]
Pressure	5 - 1200 psig[5][6]	Incomplete reaction or safety hazards
Reaction Time	1 - 100 hours[5][6]	Incomplete conversion or byproduct formation

Experimental Protocol: General Procedure for a Halogen Exchange Reaction with Minimized Decomposition

This protocol provides a generalized starting point for a chlorine/fluorine exchange reaction, emphasizing the steps crucial for preventing decomposition.

Materials:

• Trichloromethylpyridine starting material

• Anhydrous hydrogen fluoride (HF) or other suitable fluorinating agent

• Anhydrous solvent (if applicable)

• High-pressure reactor with temperature and pressure controls

Procedure:

• Reactor Preparation: Ensure the high-pressure reactor is clean, dry, and leak-tested.

• Reagent Loading: Under an inert atmosphere (e.g., in a glovebox or under a stream of nitrogen), charge the reactor with the trichloromethylpyridine starting material.

• Solvent and Fluorinating Agent Addition: If using a solvent, add the anhydrous solvent to the reactor. Carefully add the required amount of the fluorinating agent (e.g., anhydrous HF).

• Reaction Setup: Seal the reactor and connect it to the temperature and pressure control systems.

• Reaction Execution:

  • Begin stirring the reaction mixture.

  • Gradually heat the reactor to the lower end of the optimal temperature range (e.g., 150°C).

  • Monitor the reaction progress by taking small aliquots (if the reactor setup allows for safe sampling) and analyzing them by GC or LC-MS.

  • If the reaction is proceeding slowly, incrementally increase the temperature, being careful not to exceed the upper limit of the optimal range (e.g., 250°C).

• Work-up:

  • After the reaction is complete, cool the reactor to room temperature.

  • Carefully vent any excess pressure.

  • Quench the reaction mixture by slowly adding it to a cooled, basic solution (e.g., ice-cold sodium bicarbonate solution) to neutralize any remaining acid.

• Extraction and Purification:

  • Extract the product with a suitable organic solvent.

  • Wash the organic layer with brine and dry it over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Concentrate the solution under reduced pressure.

  • Purify the crude product using an appropriate method, such as vacuum distillation or chromatography with a neutralized stationary phase.

By implementing these best practices and understanding the underlying causes of decomposition, researchers can significantly improve the yield and purity of their trifluoromethylpyridine syntheses, accelerating the pace of discovery in drug development and agrochemical research.

References

• BenchChem. (n.d.). preventing decomposition of trifluoromethylpyridines during synthesis.
• BenchChem. (n.d.). Technical Support Center: Synthesis of Trifluoromethylpyridines.

• Unemoto, T., & Nishiyama, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 125–142. [Link]

• Mahammed, A., Gray, H. B., Gross, Z., & Saltsman, I. (2021). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. Angewandte Chemie International Edition, 60(23), 12829-12834. [Link]

• Kobayashi, Y., & Kumadaki, I. (1982). Reactions of aromatic trifluoromethyl compounds with nucleophilic reagents. Accounts of Chemical Research, 15(12), 369–375. [Link]

• Muta, R., Torigoe, T., & Kuninobu, Y. (2022). 3-Position-Selective C–H Trifluoromethylation of Pyridine Rings Based on Nucleophilic Activation. Organic Letters, 24(44), 8116–8120. [Link]

• Hollingsworth, R. I., & Wang, G. (2014). A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine (Patent No. WO2014198278A1).
• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 6). Exploring the Synthesis and Applications of Trifluoromethylpyridine Derivatives.
• Chemcasts. (n.d.). 3,5-Bis(trifluoromethyl)pyridine Properties vs Temperature.

• Batanero, B., et al. (2015). Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group. RSC Advances, 5(78), 63584-63593. [Link]

• Rocha, I. O., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journal of Organic Chemistry, 17, 2799-2811. [Link]

• Mahammed, A., Gray, H. B., Gross, Z., & Saltsman, I. (2021). Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness. Angewandte Chemie (International ed. in English), 60(23), 12829–12834. [Link]

• Score, A. J. (1985). Preparation of (trifluoromethyl)pyridines (Patent No. US4650875A).

• Unemoto, T., & Nishiyama, T. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. ResearchGate. [Link]

• Shandong Fu'er Chemical Co., Ltd. (2018). A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2- (Patent No. CN107954924A).
• The Dow Chemical Company. (1984). Preparation of \trifluoromethyl\pyridines (Patent No. EP 0110690 A1).

• Rocha, I. O., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journal of Organic Chemistry, 17, 2799–2811. [Link]

• Rocha, I. O., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journals. [Link]

• Rocha, I. O., et al. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journals. [Link]

• Ishihara Sangyo Kaisha, Ltd. (2020). Method for separating and purifying 2-chloro-3-trifluoromethylpyridine (Patent No. EP3608310B1).

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• 3. Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US4650875A - Preparation of (trifluoromethyl)pyridines - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Preparation of carboxylic arylphosphines by hydrolysis of the trifluoromethyl group - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 9. Trifluoromethyl Hydrolysis En Route to Corroles with Increased Druglikeness - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine - Google Patents [patents.google.com]
• 11. CN107954924A - A kind of preparation method of the fluoro- 3- chloro-5-trifluoromethylpyridines of 2- - Google Patents [patents.google.com]
• 12. EP3608310B1 - Method for separating and purifying 2-chloro-3-trifluoromethylpyridine - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. scispace.com [scispace.com]
• 15. BJOC - Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases [beilstein-journals.org]
• 16. beilstein-journals.org [beilstein-journals.org]

Technical Support Center: Managing Exothermic Reactions in [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol Synthesis

Welcome to the technical support center for the synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical advice on managing the significant exothermic events associated with this synthesis, particularly during the reduction of the aldehyde precursor, 3-chloro-4-(trifluoromethyl)picolinaldehyde. Our goal is to equip you with the knowledge to perform this reaction safely, optimize your yield, and troubleshoot common issues.

Section 1: Foundational Principles of Exotherm Management

The synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol most commonly involves the reduction of the corresponding aldehyde. This transformation, typically achieved using a hydride-based reducing agent like sodium borohydride (NaBH₄), is a potent and often highly exothermic process.[1] The exotherm originates from the favorable energetics of breaking the C=O π-bond and forming new C-H and O-H bonds.

An uncontrolled exotherm, or thermal runaway, occurs when the heat generated by the reaction surpasses the rate of heat removal.[2] This self-accelerating process can lead to a rapid increase in temperature and pressure, potentially causing solvent to boil, side reactions to occur, or even reactor failure.[2][3] Understanding and controlling this heat evolution is paramount for safety, scalability, and achieving the desired product purity and yield. The challenge is magnified during scale-up, as the reactor's surface-area-to-volume ratio decreases, significantly reducing its relative heat removal capacity.[3][4][5]

Section 2: Frequently Asked Questions (FAQs)

Q1: Why is the reduction of 3-chloro-4-(trifluoromethyl)picolinaldehyde with NaBH₄ so exothermic?

A1: The reaction involves the nucleophilic addition of a hydride ion (H⁻) from sodium borohydride to the electrophilic carbonyl carbon of the aldehyde.[1] This is a thermodynamically very favorable process, releasing significant energy as heat. The reaction's rate, and thus its heat generation, increases exponentially with temperature, while heat removal from the reactor is often a linear process. This mismatch can lead to rapid temperature escalation if not properly controlled.[2]

Q2: What are the primary consequences of poor temperature control in this synthesis?

A2: Poor temperature control can lead to several negative outcomes:

• Safety Hazards: The most critical risk is a thermal runaway, which can cause violent boiling, pressure buildup, and potential explosion.[2][3]

• Reduced Yield and Purity: Elevated temperatures can promote unwanted side reactions, such as over-reduction or decomposition of the starting material or product.[3] For instance, NaBH₄ can slowly reduce other functional groups at higher temperatures.[6]

• Reagent Accumulation: If the reaction is too cold or mixing is poor, the added NaBH₄ may not react immediately. This accumulation of unreacted reagent can lead to a sudden, uncontrollable exotherm when the reaction eventually initiates.[3]

• Difficult Workup: Side reactions can complicate the purification process, leading to lower isolated yields.

Q3: What are the recommended cooling methods for this reaction?

A3: The choice of cooling method depends on the scale of the reaction.

• Lab Scale (<10g): A standard ice/water bath (0 °C) or a dry ice/acetone bath (-78 °C) is typically sufficient.[1] An ice bath is often preferred to prevent the reaction from becoming too cold and risking reagent accumulation.

• Pilot/Production Scale (>100g): A jacketed lab reactor connected to a circulating thermostat (chiller) is essential.[4] This allows for precise and automated temperature control. The system should be capable of actively removing the heat generated by the reaction.

Q4: How does scaling up this reaction affect safety and heat management?

A4: Scaling up is not a linear process. As the batch size increases, the volume increases by a cubic factor (r³), while the heat transfer surface area of the vessel only increases by a square factor (r²).[3] This means larger reactors are less efficient at dissipating heat.[4][5] Therefore, what was a manageable temperature rise on a 1g scale can become a dangerous runaway on a 1kg scale. A thorough risk assessment and potentially a calorimetric study are crucial before any significant scale-up.[2][5][7] Never scale a reaction by more than three times the previous run without re-evaluating the risks.[7]

Section 3: Troubleshooting Guide

Q: My reaction temperature is rising rapidly (>5-10 °C) above the set point, even though I'm adding the reducing agent slowly. What should I do?

• Potential Cause: The rate of reagent addition, even if slow, is generating heat faster than the cooling system can remove it. This is a critical situation that could lead to a thermal runaway.

• Recommended Action:

  • IMMEDIATELY STOP REAGENT ADDITION. This is the most critical first step.

  • Ensure the cooling bath/system is at maximum capacity and making good contact with the reaction flask.

  • If the temperature continues to rise, have a pre-prepared quenching solution ready. A cold, weak acid like aqueous ammonium chloride (NH₄Cl) can be carefully added to neutralize the unreacted NaBH₄.[6][8]

  • If the reaction is on a larger scale and equipped with safety controls, these should trigger an automatic shutdown of dosing.[4][9]

  • Do not restart the addition until the temperature is stable at the desired setpoint and you have re-evaluated your addition rate and cooling efficiency.

Q: I've added all the NaBH₄, but my reaction seems sluggish and TLC analysis shows incomplete conversion. What could be the problem?

• Potential Cause: The reaction temperature may have been too low, slowing the reaction rate significantly. Alternatively, the NaBH₄ may have degraded due to moisture, or the solvent quality could be poor.

• Recommended Action:

  • Confirm the temperature of the reaction mixture. If it is significantly below the target (e.g., < 0 °C), allow it to slowly warm to the desired temperature while monitoring closely for any delayed exotherm.

  • If the temperature is appropriate, you can consider adding a small additional portion of NaBH₄. Do this very cautiously, as if there were an accumulation of unreacted starting material.

  • For future runs, ensure the NaBH₄ is fresh and dry, and use anhydrous solvents.

Q: After quenching the reaction, I have a thick, pasty solid that is difficult to filter and extract. How can I resolve this?

• Potential Cause: The quench step can produce boric acid and sodium borate salts, which can precipitate and form a thick slurry, especially if the quench is performed too quickly or with an inappropriate reagent.[10]

• Recommended Action:

  • Slow Quench: Add the quenching solution (e.g., aq. NH₄Cl or 1N HCl) very slowly at 0 °C with vigorous stirring.[6][8]

  • Dilution: Add more of the organic solvent (e.g., DCM, EtOAc) and water to the mixture to help dissolve the salts and break up the emulsion.

  • Alternative Quench: Some protocols suggest alternative quenching systems, such as a mixture of sulfuric acid in methanol, to produce more soluble boron species, though this must be done with extreme caution due to the formation of flammable hydrogen gas.[10]

  • pH Adjustment: Ensure the final pH is in the desired range (often slightly acidic) to fully decompose the borate complexes.

Troubleshooting Decision Tree

The following diagram outlines a logical workflow for responding to an unexpected temperature increase.

Caption: Decision tree for managing a thermal excursion.

Section 4: Protocols & Procedures

Recommended Lab-Scale Synthesis Protocol (10g Scale)

This protocol emphasizes safety and control over the exothermic reduction step.

Materials & Equipment:

• 3-chloro-4-(trifluoromethyl)picolinaldehyde (10.0 g)

• Sodium borohydride (NaBH₄), fine powder (1.8 g)

• Methanol (MeOH) or Ethanol (EtOH) (100 mL)

• Tetrahydrofuran (THF) (50 mL)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Ethyl Acetate (EtOAc)

• Brine (Saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• 3-neck round-bottom flask (500 mL) equipped with a magnetic stirrer, thermometer, and an addition funnel (or powder funnel).

• Ice/water bath.

Procedure:

• Setup: Assemble the 3-neck flask in the ice/water bath. Ensure the thermometer is immersed in the reaction medium but not touching the glass.

• Dissolution: To the flask, add 3-chloro-4-(trifluoromethyl)picolinaldehyde (10.0 g) and a mixture of MeOH/THF (100 mL / 50 mL). Stir until all the aldehyde has dissolved.

• Cooling: Cool the solution to 0-5 °C using the ice bath. Maintain this temperature range throughout the addition.

• Controlled Addition of NaBH₄: Add the sodium borohydride (1.8 g) in small portions over a period of 30-60 minutes.[8] Monitor the temperature closely. If the temperature rises above 10 °C, pause the addition until it cools back down to 0-5 °C.

  • Causality Note: Portion-wise addition is a critical control strategy. It prevents the accumulation of unreacted reagent and allows the cooling system to keep pace with the heat generation.[4][5]

• Reaction Monitoring: After the addition is complete, stir the reaction at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Quenching: While maintaining the temperature at 0-5 °C, slowly and carefully add saturated aqueous NH₄Cl (~50 mL) to quench the excess NaBH₄ and hydrolyze the borate ester intermediate. Vigorous gas (H₂) evolution will occur.

• Workup:

  • Remove the ice bath and allow the mixture to warm to room temperature.

  • Concentrate the mixture under reduced pressure to remove most of the organic solvents.

  • Extract the aqueous residue with Ethyl Acetate (3 x 75 mL).

  • Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under vacuum to yield the crude [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

• Purification: The crude product can be purified by silica gel flash chromatography if necessary.

Data Summary Table

Parameter	Recommendation	Rationale
Reaction Temperature	0-5 °C	Balances reaction rate with manageable heat removal; prevents reagent accumulation at lower temperatures.
Reducing Agent	Sodium Borohydride (NaBH₄)	Effective and selective for aldehydes; less reactive and safer to handle than LiAlH₄.[11]
Solvent System	Alcohols (MeOH, EtOH), THF	Good solubility for reactants; alcohols can participate in the mechanism.[1][6]
Addition Time (10g scale)	30-60 minutes	Ensures the rate of heat generation does not exceed the rate of heat removal.[3]
Quenching Agent	Saturated aq. NH₄Cl	Mildly acidic quench to decompose excess NaBH₄ and borate complexes without overly harsh conditions.[8]

Safe Reaction Setup Workflow

Caption: Step-by-step workflow for a safe synthesis.

Section 5: References

• Pharma IQ. (2016). Safe Automated Dosing with Exothermic Reactions - Case Study. [Link]

• Organic Synthesis. Sodium Borohydride (NaBH4) Reduction. [Link]

• Senieer. Share｜Details That Are Easily Overlooked In The Scale-Up Process Of Pharmaceutical Processes. [Link]

• Process Technology Online. (2014). Safe scale-up with exothermic reactions. [Link]

• Jessop, T. (2014). Managing Hazards for Scale Up of Chemical Manufacturing Processes. ACS Symposium Series. [Link]

• Stanford Environmental Health & Safety. (2023). Scale Up Safety. [Link]

• Ashenhurst, J. (2011). Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• Google Patents. (CN104628552A). New quenching system and application thereof.

• Organic Chemistry Portal. Sodium borohydride, Sodium tetrahydroborate. [Link]

• Common Organic Chemistry. Aldehyde to Alcohol - Sodium Borohydride (NaBH4). [Link]

• Barton, J. & Nolan, P. (1991). Incidents in the chemical industry due to thermal-runaway chemical reactions. IChemE Symposium Series. [Link]

• Chemeurope.com. Sodium borohydride. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. icheme.org [icheme.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Safe Automated Dosing with Exothermic Reactions - Case Study [pharma-iq.com]
• 5. The Scale-Up Process Of Pharmaceutical Processes [senieer.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. ehs.stanford.edu [ehs.stanford.edu]
• 8. Aldehyde to Alcohol - Sodium Borohydride (NaBH4) [commonorganicchemistry.com]
• 9. process-technology-online.com [process-technology-online.com]
• 10. CN104628552A - New quenching system and application thereof - Google Patents [patents.google.com]
• 11. Sodium_borohydride [chemeurope.com]

solvent effects on the reactivity of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Welcome to the technical support center for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common issues encountered during the use of this versatile building block. The unique combination of a reactive chloropyridine ring, a strongly electron-withdrawing trifluoromethyl group, and a nucleophilic hydroxymethyl moiety presents a range of synthetic opportunities and challenges. This document aims to elucidate the impact of solvent choice on the reactivity of this compound and provide practical solutions to common experimental hurdles.

Table of Contents

• Compound Overview and Reactivity Profile

• Troubleshooting Guide

  • Issue 1: Low Yield or No Reaction in Nucleophilic Aromatic Substitution (SNAr)

  • Issue 2: Unwanted Side Reactions at the Hydroxymethyl Group

  • Issue 3: Competing Reaction Between Nucleophilic Attack on the Pyridine Ring and the Hydroxymethyl Group

  • Issue 4: Poor Solubility of Reagents

  • Issue 5: Product Decomposition or Instability

• Frequently Asked Questions (FAQs)

• Experimental Protocols

  • General Protocol for Nucleophilic Aromatic Substitution (SNAr)

  • Oxidation of the Hydroxymethyl Group

• References

Compound Overview and Reactivity Profile

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a functionalized pyridine derivative with three key reactive sites:

• The C-3 Chlorine Atom: The pyridine ring is activated towards nucleophilic aromatic substitution (SNAr) by the strongly electron-withdrawing trifluoromethyl group at the C-4 position. This makes the chlorine atom a good leaving group for reactions with a variety of nucleophiles.

• The Hydroxymethyl Group: This primary alcohol can undergo typical alcohol reactions such as oxidation to the corresponding aldehyde or carboxylic acid, etherification, esterification, or conversion to a better leaving group (e.g., a halide or tosylate).

• The Pyridine Ring Nitrogen: The nitrogen atom can act as a base or a ligand in metal-catalyzed reactions.

The interplay of these functional groups and the judicious choice of reaction conditions, particularly the solvent, are crucial for achieving desired synthetic outcomes.

Troubleshooting Guide

This section addresses specific issues that may arise during experimentation, with a focus on the causal relationship between solvent choice and reactivity.

Issue 1: Low Yield or No Reaction in Nucleophilic Aromatic Substitution (SNAr)

Question: I am attempting to substitute the chlorine atom on [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol with an amine/alkoxide/thiolate nucleophile, but I am observing low conversion or no reaction at all.

Answer: This is a common issue that often stems from the choice of solvent and reaction conditions. The SNAr reaction proceeds via a negatively charged Meisenheimer intermediate, and the stability of this intermediate is paramount.

Potential Causes and Solutions:

• Inappropriate Solvent Choice:

  • Protic Solvents (e.g., methanol, ethanol, water): These solvents can strongly solvate the nucleophile through hydrogen bonding, creating a "solvent cage" that reduces its nucleophilicity and hinders its ability to attack the electron-deficient pyridine ring.[1][2] This effect is particularly pronounced for small, highly charged nucleophiles.

    • Solution: Switch to a polar aprotic solvent such as Dimethylformamide (DMF), Dimethyl sulfoxide (DMSO), Acetonitrile (ACN), or Tetrahydrofuran (THF).[2] These solvents are polar enough to dissolve the reactants but do not form strong hydrogen bonds with the nucleophile, leaving it more "naked" and reactive.[2]

  • Non-polar Solvents (e.g., toluene, hexane): These solvents are generally poor choices for SNAr reactions as they cannot effectively stabilize the charged Meisenheimer intermediate, leading to a high activation energy barrier.

    • Solution: Use a polar aprotic solvent.

• Insufficient Temperature:

  • SNAr reactions, while often favorable, may still require thermal energy to overcome the activation barrier.

    • Solution: Gradually increase the reaction temperature. For many SNAr reactions on chloropyridines, temperatures in the range of 80-150 °C are common. If using a low-boiling solvent, consider switching to a higher-boiling one (e.g., from THF to DMF or DMSO) or performing the reaction in a sealed vessel under pressure.

• Weak Nucleophile:

  • The nucleophilicity of your reagent may be too low under the reaction conditions.

    • Solution: If applicable, consider deprotonating your nucleophile with a suitable base (e.g., NaH for an alcohol or thiol, or a non-nucleophilic base like DBU for an amine) to increase its nucleophilicity.

Troubleshooting Workflow for Low SNAr Yield

Caption: Troubleshooting logic for low SNAr reaction yields.

Issue 2: Unwanted Side Reactions at the Hydroxymethyl Group

Question: I am trying to perform a reaction at the chlorine atom, but I am observing side products related to the hydroxymethyl group.

Answer: The hydroxymethyl group is a potential nucleophile and can also be a site for other transformations depending on the reagents used.

Potential Causes and Solutions:

• Intramolecular Cyclization:

  • Under basic conditions, the hydroxymethyl group can be deprotonated to form an alkoxide, which can then act as an intramolecular nucleophile, potentially displacing the chlorine to form a bicyclic ether.

    • Solution:

      • Protect the Hydroxymethyl Group: Before performing the SNAr reaction, protect the alcohol as a silyl ether (e.g., TBDMS), a benzyl ether, or another suitable protecting group that is stable to the SNAr conditions.

      • Use a Non-Nucleophilic Base: If a base is required for the SNAr reaction, use a sterically hindered, non-nucleophilic base such as DBU or DIPEA instead of a strong nucleophilic base like an alkoxide.

• Reaction with Electrophilic Reagents:

  • If your reaction mixture contains electrophiles intended for another purpose, they may react with the hydroxymethyl group.

    • Solution: Protect the hydroxymethyl group as described above.

Reaction Scheme: Protection Strategy

Caption: Protecting the hydroxymethyl group to prevent side reactions.

Issue 3: Competing Reaction Between Nucleophilic Attack on the Pyridine Ring and the Hydroxymethyl Group

Question: I am using a reagent that can react with both the chlorine and the hydroxymethyl group (e.g., a strong nucleophile/base). How can I favor the desired reaction?

Answer: This is a chemoselectivity challenge. The choice of solvent can play a role, but often a change in reagents or strategy is necessary.

Potential Causes and Solutions:

• Ambident Reagents:

  • Reagents that are both strong nucleophiles and strong bases can lead to a mixture of products.

    • Solution:

      • Protect the Hydroxymethyl Group: As mentioned previously, this is often the most robust solution.

      • Modify the Nucleophile: If possible, use a "softer" nucleophile that will preferentially attack the "softer" aromatic carbon rather than deprotonating the "harder" alcohol proton.

      • Solvent Effects: In some cases, a less polar aprotic solvent (e.g., THF) might slightly favor SNAr over deprotonation compared to a highly polar one (e.g., DMSO), but this is not a universally reliable method.

Issue 4: Poor Solubility of Reagents

Question: My starting material or nucleophile is not dissolving well in the chosen solvent.

Answer: Poor solubility can significantly impede reaction rates.

Potential Causes and Solutions:

• Solvent Mismatch:

  • The polarity of your solvent may not be suitable for dissolving all reactants.

    • Solution:

      • Use a More Polar Solvent: If you are using a solvent like THF, switching to DMF or DMSO can improve the solubility of polar reagents and salts.

      • Solvent Mixtures: A mixture of solvents can sometimes be effective. For example, a small amount of a polar aprotic solvent in a less polar solvent can help to bring reagents into solution.

Issue 5: Product Decomposition or Instability

Question: My product seems to be decomposing during the reaction or workup.

Answer: The trifluoromethyl group can make the pyridine ring susceptible to degradation under certain conditions.

Potential Causes and Solutions:

• Harsh Reaction Conditions:

  • High temperatures or very strong bases/acids can lead to decomposition.

    • Solution:

      • Lower the Reaction Temperature: If possible, run the reaction at a lower temperature for a longer time.

      • Use Milder Reagents: Opt for milder bases or acids where feasible.

      • Inert Atmosphere: Ensure the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, especially if the product is sensitive to air.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose solvent for SNAr reactions with this compound? A1: For most SNAr reactions, polar aprotic solvents like DMF and DMSO are excellent starting points due to their ability to dissolve a wide range of nucleophiles and stabilize the Meisenheimer intermediate without significantly solvating the nucleophile.[2]

Q2: Can I perform reactions on the hydroxymethyl group without affecting the chlorine atom? A2: Yes, many reactions can be performed selectively on the hydroxymethyl group. For example, oxidation to the aldehyde using mild oxidizing agents like MnO₂ in a non-polar solvent such as dichloromethane is unlikely to affect the chloro-substituent. Etherification under Williamson-type conditions (deprotonation of the alcohol followed by reaction with an alkyl halide) is also feasible, though care must be taken to avoid intramolecular cyclization.

Q3: How does the trifluoromethyl group influence the reactivity? A3: The trifluoromethyl group is a powerful electron-withdrawing group. It deactivates the pyridine ring towards electrophilic substitution but strongly activates it towards nucleophilic aromatic substitution (SNAr) by stabilizing the negative charge in the Meisenheimer intermediate.

Q4: What are the recommended storage conditions for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol? A4: It should be stored in a cool, dry, and well-ventilated area in a tightly sealed container, away from strong oxidizing agents and strong bases.

Experimental Protocols

General Protocol for Nucleophilic Aromatic Substitution (SNAr)

This is a general guideline and may require optimization for specific nucleophiles.

• To a solution of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 eq) in a suitable polar aprotic solvent (e.g., DMF or DMSO), add the nucleophile (1.1-1.5 eq).

• If the nucleophile requires activation, add a suitable base (e.g., K₂CO₃, Cs₂CO₃, or NaH for alcohols/thiols) (1.2-2.0 eq).

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Oxidation of the Hydroxymethyl Group to the Aldehyde

• Dissolve [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (1.0 eq) in a suitable solvent such as dichloromethane or chloroform.

• Add an excess of activated manganese dioxide (MnO₂, 5-10 eq).

• Stir the suspension vigorously at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete within a few hours to 24 hours.

• Upon completion, filter the reaction mixture through a pad of Celite®, washing the pad with additional solvent.

• Concentrate the filtrate under reduced pressure to yield the crude aldehyde, which can be used directly or purified by column chromatography.

References

• LibreTexts™. (2021). 4.7: Solvent Effects in Nucleophilic Substitution. Chemistry LibreTexts. Available at: [Link]

• LibreTexts™. (2020). 8.3: Factors affecting rate of nucleophilic substitution reactions. Chemistry LibreTexts. Available at: [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Analysis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

This technical guide offers an in-depth analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. Designed for researchers, scientists, and professionals in drug development, this document provides a comprehensive examination of the spectral features of this complex heterocyclic compound. Through a comparative approach, we will dissect the influence of the chloro, trifluoromethyl, and methanol substituents on the NMR spectra, supported by experimental data from key comparative molecules and established scientific principles.

Introduction: The Structural Significance of Substituted Pyridines

Substituted pyridines are fundamental scaffolds in medicinal chemistry and materials science. The introduction of electron-withdrawing groups, such as chlorine and trifluoromethyl moieties, can dramatically alter the electronic properties, reactivity, and biological activity of the parent molecule. Understanding the precise structural arrangement of these substituents is paramount for rational drug design and the development of novel functional materials. NMR spectroscopy stands as the most powerful tool for the unambiguous structural elucidation of such molecules in solution. This guide will navigate the intricacies of interpreting the ¹H and ¹³C NMR spectra of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, providing a framework for the analysis of similarly complex substituted heteroaromatics.

Predicted ¹H and ¹³C NMR Spectral Data for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Due to the absence of publicly available experimental spectra for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, this guide presents predicted data based on established substituent effects and data from analogous compounds. These predictions serve as a robust foundation for understanding the expected spectral characteristics. All predicted chemical shifts are referenced to tetramethylsilane (TMS) at 0.00 ppm.

Predicted ¹H NMR Spectral Data

Proton	Predicted Chemical Shift (δ) [ppm]	Predicted Multiplicity	Predicted Coupling Constants (J) [Hz]
H-5	~ 7.8 - 8.0	Doublet (d)	³J(H5-H6) ≈ 5.0
H-6	~ 8.6 - 8.8	Doublet (d)	³J(H5-H6) ≈ 5.0
-CH₂-	~ 4.8 - 5.0	Singlet (s)	-
-OH	Variable	Broad Singlet (br s)	-

Predicted ¹³C NMR Spectral Data

Carbon	Predicted Chemical Shift (δ) [ppm]	Predicted Multiplicity (due to ¹⁹F coupling)	Predicted Coupling Constants (J) [Hz]
C-2	~ 155 - 158	Quartet (q)	⁴J(C-F) ≈ 1-3
C-3	~ 135 - 138	Quartet (q)	³J(C-F) ≈ 5-7
C-4	~ 130 - 133	Quartet (q)	¹J(C-F) ≈ 270-280
C-5	~ 122 - 125	Quartet (q)	²J(C-F) ≈ 30-35
C-6	~ 150 - 153	Singlet (s)	-
-CH₂OH	~ 60 - 63	Singlet (s)	-
-CF₃	~ 120 - 123	Quartet (q)	¹J(C-F) ≈ 270-280

Comparative Analysis with Key Precursor Molecules

To substantiate the predicted spectral data and illustrate the stepwise influence of each substituent, we will now compare the expected spectrum of our target molecule with the experimental data of key precursor and related compounds: 2-Pyridinemethanol, 3-Chloro-2-pyridinemethanol, and 4-(Trifluoromethyl)-2-pyridinemethanol.

Baseline: 2-Pyridinemethanol

The ¹H and ¹³C NMR spectra of 2-pyridinemethanol provide a fundamental reference point, showcasing the chemical shifts of a simple substituted pyridine.

Table 2: Experimental NMR Data for 2-Pyridinemethanol in CDCl₃

Nucleus	Chemical Shift (δ) [ppm]	Multiplicity
¹H NMR
H-3	7.37	d
H-4	7.65	t
H-5	7.15	t
H-6	8.45	d
-CH₂-	4.75	s
-OH	5.40	br s
¹³C NMR
C-2	161.7
C-3	121.0
C-4	136.8
C-5	121.5
C-6	148.5
-CH₂OH	64.5

Note: Data sourced from publicly available spectral databases.[1]

Effect of the Chloro Substituent: 3-Chloro-2-pyridinemethanol

The introduction of a chlorine atom at the C-3 position induces significant changes in the electron distribution of the pyridine ring, primarily through its inductive electron-withdrawing effect.

Table 3: Predicted NMR Data for 3-Chloro-2-pyridinemethanol

Nucleus	Predicted Chemical Shift (δ) [ppm]	Rationale for Shift
¹H NMR
H-4	~ 7.7 - 7.9	Downfield shift due to proximity to the electronegative Cl.
H-5	~ 7.2 - 7.4	Minor shift compared to 2-pyridinemethanol.
H-6	~ 8.4 - 8.6	Minor downfield shift.
-CH₂-	~ 4.8 - 5.0	Downfield shift due to the influence of the adjacent Cl.
¹³C NMR
C-2	~ 158 - 160	Downfield shift due to the α-effect of Cl.
C-3	~ 130 - 133	Direct attachment to Cl causes a significant downfield shift.
C-4	~ 138 - 140	Downfield shift due to the inductive effect of Cl.
C-5	~ 122 - 124	Minimal change.
C-6	~ 149 - 151	Minimal change.
-CH₂OH	~ 62 - 64	Minor downfield shift.

Effect of the Trifluoromethyl Substituent: 4-(Trifluoromethyl)-2-pyridinemethanol

The trifluoromethyl group is a powerful electron-withdrawing group, exerting its influence through both inductive and resonance effects. This leads to significant deshielding of the pyridine ring protons and carbons. A key feature in the ¹³C NMR spectrum is the presence of C-F coupling.

Table 4: Experimental NMR Data for 4-(Trifluoromethyl)-2-pyridinemethanol

Nucleus	Chemical Shift (δ) [ppm]	Multiplicity	Coupling Constant (J) [Hz]
¹H NMR
H-3	7.61	d	4.9
H-5	7.42	s
H-6	8.70	d	4.9
-CH₂-	4.88	s
¹³C NMR
C-2	163.7
C-3	117.8	q	⁴J(C-F) = 3.9
C-4	148.1	q	¹J(C-F) = 275.5
C-5	118.8	q	²J(C-F) = 33.9
C-6	150.1
-CH₂OH	63.8
-CF₃	123.8	q	¹J(C-F) = 275.5

Note: Data is based on analogous compounds and established principles of NMR spectroscopy.

In-depth Analysis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol Spectra

By combining the individual effects of the chloro and trifluoromethyl substituents, we can rationalize the predicted NMR spectrum of the target molecule.

¹H NMR Spectrum Analysis

• Aromatic Protons (H-5 and H-6): The two remaining protons on the pyridine ring, H-5 and H-6, will appear as doublets due to coupling with each other. The strong electron-withdrawing nature of both the chloro and trifluoromethyl groups will cause both protons to be significantly deshielded and shifted downfield compared to 2-pyridinemethanol. H-6 is expected to be the most downfield proton due to its position ortho to the nitrogen atom.

• Methylene Protons (-CH₂-): The methylene protons of the methanol group will appear as a singlet, as there are no adjacent protons to couple with. The combined electron-withdrawing effects of the substituents on the ring will cause this signal to appear further downfield compared to the precursor molecules.

• Hydroxyl Proton (-OH): The chemical shift of the hydroxyl proton is highly variable and depends on factors such as solvent, concentration, and temperature. It will typically appear as a broad singlet.

¹³C NMR Spectrum Analysis

• Ring Carbons: All carbon atoms in the pyridine ring will be significantly influenced by the substituents.

  • C-2 and C-3: These carbons will experience downfield shifts due to the direct attachment of the electronegative chlorine and the proximity to the trifluoromethyl group.

  • C-4: This carbon will show a large quartet splitting due to the one-bond coupling with the three fluorine atoms of the trifluoromethyl group (¹J(C-F)).

  • C-5: This carbon will exhibit a smaller quartet splitting due to two-bond coupling to the fluorine atoms (²J(C-F)).

  • C-6: This carbon, being ortho to the nitrogen, will be inherently downfield and further deshielded by the cumulative electron-withdrawing effects.

• Methanol Carbon (-CH₂OH): The chemical shift of the methanol carbon will be moderately downfield due to the overall electron-deficient nature of the pyridine ring.

• Trifluoromethyl Carbon (-CF₃): This carbon will also show a large quartet due to one-bond C-F coupling.

Experimental Protocols

Acquiring high-quality NMR spectra is crucial for accurate structural elucidation. The following is a generalized protocol for the NMR analysis of substituted pyridines.

Sample Preparation

• Dissolve the Sample: Accurately weigh approximately 5-10 mg of the compound and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a standard 5 mm NMR tube.

• Add Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Ensure Homogeneity: Gently vortex or sonicate the sample to ensure complete dissolution and homogeneity.

NMR Data Acquisition

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and match the probe for the desired nuclei (¹H and ¹³C).

• Locking and Shimming: Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize the magnetic field homogeneity.

• ¹H NMR Acquisition:

  • Set the spectral width to cover the expected range of proton chemical shifts (typically 0-10 ppm for this class of compounds).

  • Use a standard pulse sequence (e.g., zg30).

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Set the spectral width to cover the expected range of carbon chemical shifts (typically 0-160 ppm).

  • Use a proton-decoupled pulse sequence (e.g., zgpg30) to obtain singlets for all carbon signals (unless C-F coupling is present).

  • Acquire a larger number of scans compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decays (FIDs).

  • Reference the spectra to the TMS signal at 0.00 ppm.

  • Integrate the ¹H NMR signals and pick the peaks for both ¹H and ¹³C spectra.

Visualizing the Logic of Spectral Interpretation

To aid in the understanding of the relationships between the molecular structure and the NMR data, the following diagrams are provided.

Caption: Molecular structure of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

Caption: Workflow for the NMR-based structural elucidation of the target molecule.

Conclusion

The ¹H and ¹³C NMR analysis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol presents a compelling case study in the structural elucidation of highly substituted heterocyclic compounds. By systematically evaluating the electronic effects of the chloro and trifluoromethyl substituents and comparing the predicted spectra with experimental data from simpler analogues, a confident assignment of the spectral features can be achieved. This guide provides a robust framework for researchers to approach the NMR analysis of similarly complex molecules, underscoring the power of NMR spectroscopy in modern chemical research and development.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• Spectral Database for Organic Compounds (SDBS). National Institute of Advanced Industrial Science and Technology (AIST), Japan. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

• Gunther, H. (2013).

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A Comparative Guide to the Biological Activity of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of derivatives based on the [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol scaffold. While direct, comprehensive comparative studies on a homologous series of these specific derivatives are not extensively documented in publicly available literature, this document synthesizes available data on closely related analogues and provides insights into their potential as therapeutic agents. The inclusion of a trifluoromethyl group is a common strategy in medicinal chemistry to enhance metabolic stability and biological activity.[1][2] This guide will delve into the reported anticancer, anti-inflammatory, and antimicrobial properties of derivatives, supported by experimental data and detailed protocols to aid in the design and evaluation of novel compounds.

The [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol Scaffold: A Promising Core for Drug Discovery

The pyridine ring is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs. Its unique electronic properties and ability to participate in hydrogen bonding make it an attractive template for designing molecules that can interact with biological targets. The further substitution with a chloro group and a trifluoromethyl moiety on the pyridine ring can significantly modulate the physicochemical and pharmacological properties of the resulting compounds. The trifluoromethyl group, in particular, is known to enhance lipophilicity and metabolic stability, often leading to improved pharmacokinetic profiles and biological efficacy.[1][2]

The methanolic hydroxyl group at the 2-position of the pyridine ring serves as a crucial handle for synthetic modification, allowing for the generation of a diverse library of derivatives, such as esters and ethers. These modifications can fine-tune the molecule's properties, including its solubility, cell permeability, and target-binding affinity.

Comparative Anticancer Activity

Derivatives of substituted pyridines have demonstrated significant potential as anticancer agents, often through the inhibition of key signaling pathways involved in cell proliferation and survival.[3][4] While specific data on a series of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol derivatives is limited, studies on analogous trifluoromethyl-containing pyridine and pyrimidine structures provide valuable insights into their potential cytotoxic effects.

Structure-Activity Relationship Insights

Research on various trifluoromethyl-pyrimidine derivatives has shown that the nature and position of substituents play a critical role in their anticancer activity. For instance, the introduction of different aromatic and heterocyclic moieties can significantly impact the cytotoxicity against various cancer cell lines.

Table 1: Anticancer Activity of Representative Trifluoromethyl-Containing Heterocyclic Derivatives

Compound Class	Derivative	Cancer Cell Line	IC50 (µM)	Reference
Trifluoromethyl-pyrimidine	7-Chloro-3-phenyl-5-(trifluoromethyl)[5][6]thiazolo[4,5-d]pyrimidine-2(3H)-thione	A375 (Melanoma)	Not specified, but showed high activity	[2]
Trifluoromethyl-pyrimidine	7-Chloro-3-phenyl-5-(trifluoromethyl)[5][6]thiazolo[4,5-d]pyrimidine-2(3H)-thione	C32 (Melanoma)	Not specified, but showed high activity	[2]
Trifluoromethyl-pyrimidine	7-Chloro-3-phenyl-5-(trifluoromethyl)[5][6]thiazolo[4,5-d]pyrimidine-2(3H)-thione	DU145 (Prostate)	Not specified, but showed high activity	[2]
Trifluoromethyl-pyrimidine	7-Chloro-3-phenyl-5-(trifluoromethyl)[5][6]thiazolo[4,5-d]pyrimidine-2(3H)-thione	MCF-7 (Breast)	Not specified, but showed high activity	[2]
1,2,4-Triazole-pyridine	3-(5-(4-bromobenzylthio)-4H-1,2,4-triazol-3-yl)pyridine	B16F10 (Murine Melanoma)	41.12	[3]
Quinazoline-chalcone	2-chloro-4-anilinoquinazoline-chalcone derivative (14g)	K-562 (Leukemia)	0.622	[4]

Note: The data presented is for structurally related compounds and is intended to be illustrative of the potential of the target scaffold.

The data suggests that trifluoromethyl-containing heterocyclic compounds can exhibit potent anticancer activity. The specific functionalization of the core scaffold is crucial for optimizing this activity.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes can, under defined conditions, reflect the number of viable cells present.

Workflow for MTT Assay

Caption: A general workflow for the in vitro nitric oxide inhibition assay.

Step-by-Step Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound and LPS Treatment: Pre-treat the cells with various concentrations of the test compounds for 1 hour. Then, stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL.

• Incubation: Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator.

• Griess Reagent Addition: After incubation, collect 50 µL of the cell culture supernatant from each well and transfer it to a new 96-well plate. Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) followed by 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to each well.

• Absorbance Measurement: After a 10-minute incubation at room temperature, measure the absorbance at 540 nm. The amount of nitrite is determined using a sodium nitrite standard curve. The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

Comparative Antimicrobial Activity

The emergence of multidrug-resistant pathogens necessitates the development of new antimicrobial agents. Pyridine derivatives have been explored for their antibacterial and antifungal activities. [5][7]The trifluoromethyl group can enhance the antimicrobial potency of heterocyclic compounds. [8]

Structure-Activity Relationship in Antimicrobial Pyridines

The antimicrobial activity of pyridine derivatives is highly dependent on their substitution pattern. For example, the synthesis and evaluation of 4-trifluoromethylpyridine nucleosides have shown promising antibacterial activity against both Gram-positive and Gram-negative bacteria. [5][9] Table 3: Antimicrobial Activity of Representative Trifluoromethyl-Containing Pyridine Derivatives

Compound Class	Derivative	Bacterial Strain	MIC (µg/mL)	Reference
4-Trifluoromethylpyridine Nucleoside	Compound 4	Staphylococcus aureus	1.3 - 4.9	[5]
4-Trifluoromethylpyridine Nucleoside	Compound 5	Bacillus infantis	1.3 - 4.9	[5]
4-Trifluoromethylpyridine Nucleoside	Compound 6	Escherichia coli	1.3 - 4.9	[5]
4-Trifluoromethylpyridine Nucleoside	Compound 7	Stenotrophomonas maltophilia	1.3 - 4.9	[5]
Fluoroaryl Derivative	Compound 8a	Staphylococcus aureus	1.8 - 5.5	[5]
Fluoroaryl Derivative	Compound 8b	Escherichia coli	1.8 - 5.5	[5]

Note: The data is for related 4-trifluoromethylpyridine derivatives and serves as an indicator of the potential of the target scaffold.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Workflow for Broth Microdilution MIC Assay

Caption: A simplified workflow for determining the Minimum Inhibitory Concentration (MIC).

Step-by-Step Methodology:

• Compound Dilution: Perform a serial two-fold dilution of the test compounds in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

• Bacterial Inoculation: Prepare a standardized bacterial inoculum (e.g., 5 x 10⁵ CFU/mL) from an overnight culture. Add an equal volume of the bacterial suspension to each well of the microtiter plate.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Visual Assessment: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible bacterial growth is observed.

Conclusion and Future Directions

The [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol scaffold represents a promising starting point for the development of novel therapeutic agents. While direct comparative data for a series of its derivatives is currently scarce, the analysis of structurally related compounds strongly suggests potential for significant anticancer, anti-inflammatory, and antimicrobial activities.

Future research should focus on the systematic synthesis and biological evaluation of a library of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol derivatives, particularly esters and ethers, to establish clear structure-activity relationships. Such studies will be instrumental in identifying lead compounds with optimized potency and selectivity for further preclinical and clinical development. The experimental protocols detailed in this guide provide a robust framework for conducting these essential biological evaluations.

References

• Synthesis and antimicrobial activity of 4-trifluoromethylpyridine nucleosides. (URL: [Link])

• (PDF) Synthesis and antimicrobial activity of 4-trifluoromethylpyridine nucleosides. (URL: [Link])

• Design, synthesis, biological and computational screening of novel pyridine-based thiadiazole derivatives as prospective anti-inflammatory agents. (URL: [Link])

• Design, synthesis, biological and computational screening of novel pyridine-based thiadiazole derivatives as prospective anti-inflammatory agents. (URL: [Link])

• Synthesis, Anti-Inflammatory, and Molecular Docking Studies of New Heterocyclic Derivatives Comprising Pyrazole, Pyridine, and/or Pyran Moieties. (URL: [Link])

• Design, synthesis and biological evaluation of pyridine acyl sulfonamide derivatives as novel COX-2 inhibitors. (URL: [Link])

• Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages. (URL: [Link])

• Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives. (URL: [Link])

• Bio-evaluation of fluoro and trifluoromethyl-substituted salicylanilides against multidrug-resistant S. aureus. (URL: [Link])

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. (URL: [Link])

• Exploring the impact of trifluoromethyl (–CF3) functional group on the anti-cancer activity of isoxazole-based molecules: design, synthesis, biological evaluation and molecular docking analysis. (URL: [Link])

• Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. (URL: [Link])

• Synthesis and biological evaluation of trifluoromethyl-containing auxin derivatives. (URL: [Link])

• Synthesis and biological evaluation of 3-(4-chlorophenyl)-4-substituted pyrazole derivatives. (URL: [Link])

• How can 2-chloro-4-(trifluoromethyl) pyridine be synthesized and applied effectively? (URL: [Link])

• 3-Chloro-2-hydroxy-4-(trifluoromethyl)pyridine. (URL: [Link])

• Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives. (URL: [Link])

• Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. (URL: [Link])

• 2-(Trifluoromethyl)-4-pyridinemethanol. (URL: [Link])

Sources

• 1. Exploring the impact of trifluoromethyl (–CF3) functional group on the anti-cancer activity of isoxazole-based molecules: design, synthesis, biological evaluation and molecular docking analysis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and anticancer activity studies of some novel 1,2,4 triazole pyridine derivatives - Int J Pharm Chem Anal [ijpca.org]
• 4. Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 6. nchr.elsevierpure.com [nchr.elsevierpure.com]
• 7. Design, synthesis, and antibacterial activity of N-(trifluoromethyl)phenyl substituted pyrazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bio-evaluation of fluoro and trifluoromethyl-substituted salicylanilides against multidrug-resistant S. aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the validation of analytical methods for the quantitative determination of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, a key intermediate in pharmaceutical synthesis. As a Senior Application Scientist, my objective is to present not just a protocol, but a self-validating system of analysis, grounded in scientific principles and regulatory expectations. We will explore the nuances of method development and validation, comparing the most viable analytical techniques and providing the rationale behind our experimental choices. This document is intended to empower researchers to develop and validate robust analytical methods that ensure the quality, consistency, and reliability of their scientific findings.

Introduction: The Analytical Imperative for a Key Intermediate

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a substituted pyridine derivative of significant interest in medicinal chemistry and drug development. The precise quantification of this intermediate and its potential impurities is paramount to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). A robust and validated analytical method is not merely a regulatory requirement; it is the bedrock of reproducible research and a critical component of a comprehensive quality control strategy.

This guide will focus on the validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method, the workhorse of pharmaceutical analysis, while also providing a comparative overview of Gas Chromatography (GC) as a viable alternative. The principles and protocols detailed herein are rooted in the guidelines established by the International Council for Harmonisation (ICH), specifically the Q2(R2) guideline on the validation of analytical procedures.[1]

Comparative Analysis of Analytical Techniques

The choice of an analytical technique is a critical first step and is dictated by the physicochemical properties of the analyte and the intended purpose of the analysis. For [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, both HPLC and GC present as strong candidates.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Applicability	Highly versatile for a wide range of compounds, including those that are non-volatile or thermally labile.	Best suited for volatile and thermally stable compounds.
Advantages for this Analyte	- Well-suited for the polar nature of the pyridinylmethanol moiety.- High resolution and sensitivity are readily achievable.- Established as the primary technique for pharmaceutical quality control.	- High efficiency and speed of analysis.- Can be coupled with Mass Spectrometry (GC-MS) for definitive peak identification.
Potential Challenges	- Mobile phase selection and optimization can be complex.- Potential for peak tailing with basic compounds like pyridines.	- The compound may require derivatization to increase volatility and thermal stability.- Potential for on-column degradation at high temperatures.
Typical Detector	UV-Vis/Photodiode Array (PDA), Mass Spectrometry (MS)	Flame Ionization Detector (FID), Mass Spectrometry (MS)

For the purpose of this guide, we will focus on a Reverse-Phase HPLC (RP-HPLC) method due to its widespread use, versatility, and suitability for polar, non-volatile compounds like our target analyte.

The Heart of the Matter: A Validated RP-HPLC Method

A validated analytical method is one that has been demonstrated to be suitable for its intended purpose. The following sections detail the experimental protocols and rationale for each validation parameter as per ICH Q2(R2) guidelines.[1]

The Analytical Procedure: A Starting Point

The following hypothetical RP-HPLC method serves as a robust starting point for the analysis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Acetonitrile and 0.1% Formic Acid in Water (Gradient elution)

  • Rationale: A C18 column provides excellent hydrophobic retention for the substituted pyridine ring. The use of formic acid in the mobile phase helps to improve peak shape by protonating the pyridine nitrogen, reducing its interaction with residual silanols on the stationary phase. A gradient elution is proposed to ensure the timely elution of the main analyte while also providing adequate resolution from potential impurities with different polarities.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

  • Rationale: Maintaining a constant, elevated column temperature ensures reproducible retention times and can improve peak efficiency.

• Detection: UV at 270 nm

  • Rationale: The pyridine ring exhibits strong UV absorbance. The optimal wavelength should be determined by acquiring the UV spectrum of the analyte. 270 nm is a plausible starting point based on the chromophore.

• Injection Volume: 10 µL

• Diluent: Acetonitrile/Water (50:50, v/v)

The Validation Gauntlet: A Step-by-Step Protocol

The journey of validation involves a series of experiments designed to challenge the method and demonstrate its reliability.

Caption: A typical workflow for analytical method validation.

Before any validation experiments, and indeed before any routine analysis, a system suitability test must be performed to ensure the chromatographic system is performing adequately.

Protocol:

• Prepare a standard solution of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol at a concentration that will be used for routine analysis.

• Inject the standard solution five or six times.

• Calculate the mean and relative standard deviation (RSD) for the peak area, retention time, and tailing factor.

• Calculate the number of theoretical plates.

Acceptance Criteria (Typical):

Parameter	Acceptance Criteria
Peak Area RSD	≤ 2.0%
Retention Time RSD	≤ 1.0%
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

Protocol:

• Forced Degradation Study: Subject the analyte to stress conditions to intentionally generate degradation products.

  • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: 105 °C for 24 hours (solid state).

  • Photolytic Degradation: Expose the analyte to UV light (e.g., 254 nm) and visible light for a defined period.

• Analyze the stressed samples using the proposed HPLC method with a photodiode array (PDA) detector.

• Assess the peak purity of the analyte peak in the presence of degradation products.

Expected Outcome: The analyte peak should be well-resolved from any degradation products and potential impurities. The peak purity analysis should confirm that the analyte peak is spectrally homogeneous.

Linearity is the ability of the method to elicit test results that are directly proportional to the concentration of the analyte. The range is the interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.

Protocol:

• Prepare a stock solution of the analyte.

• Prepare a series of at least five calibration standards by diluting the stock solution to cover the expected working range (e.g., 50% to 150% of the target concentration).

• Inject each standard in triplicate.

• Plot the mean peak area versus the concentration and perform a linear regression analysis.

Acceptance Criteria:

• Correlation Coefficient (r²): ≥ 0.999

• Y-intercept: Should be close to zero.

• Visual Inspection: The data points should be randomly scattered around the regression line.

Illustrative Linearity Data:

Concentration (µg/mL)	Mean Peak Area
50	501234
75	752345
100	1003456
125	1254567
150	1505678

Accuracy is the closeness of the test results obtained by the method to the true value. It is often assessed by recovery studies.

Protocol:

• Prepare a placebo (matrix without the analyte, if applicable).

• Spike the placebo with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare three samples at each concentration level.

• Analyze the samples and calculate the percentage recovery.

Acceptance Criteria: The mean recovery should be within 98.0% to 102.0% for each concentration level.

Illustrative Accuracy Data:

Spike Level	Theoretical Conc. (µg/mL)	Measured Conc. (µg/mL)	Recovery (%)
80%	80	79.2	99.0
100%	100	100.5	100.5
120%	120	119.4	99.5

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. It is assessed at two levels: repeatability and intermediate precision.

Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples of the analyte at 100% of the target concentration.

  • Analyze the samples on the same day, by the same analyst, and on the same instrument.

  • Calculate the RSD of the results.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the RSD of the combined results from both studies.

Acceptance Criteria:

• Repeatability: RSD ≤ 1.0%

• Intermediate Precision: RSD ≤ 2.0%

The LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

Protocol:

• Based on Signal-to-Noise Ratio:

  • Determine the concentration of the analyte that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

• Based on the Standard Deviation of the Response and the Slope:

  • Analyze a series of blank samples and determine the standard deviation of the response.

  • Calculate the LOD and LOQ using the following formulas:

    • LOD = 3.3 * (Standard Deviation of the Blank) / Slope of the Calibration Curve

    • LOQ = 10 * (Standard Deviation of the Blank) / Slope of the Calibration Curve

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Protocol:

• Introduce small variations to the method parameters, one at a time. Examples include:

  • Flow rate (± 0.1 mL/min)

  • Column temperature (± 2 °C)

  • Mobile phase composition (± 2% organic)

  • pH of the aqueous phase (± 0.1 unit)

• Analyze a standard solution under each of the modified conditions.

• Evaluate the effect on the results (e.g., retention time, peak area, resolution).

Expected Outcome: The results should not be significantly affected by the small variations in the method parameters, demonstrating the robustness of the method.

Caption: Deliberate variations in method parameters to assess robustness.

The stability of the analyte in the chosen diluent should be evaluated to ensure that the results are not affected by the time elapsed between sample preparation and analysis.

Protocol:

• Prepare a standard solution and a sample solution.

• Analyze the solutions at initial time (t=0).

• Store the solutions under specified conditions (e.g., room temperature, refrigerated) and re-analyze at various time points (e.g., 6, 12, 24, 48 hours).

• Compare the results to the initial analysis.

Acceptance Criteria: The analyte should be considered stable if the change in concentration is not more than 2.0% from the initial value.

Alternative Technique: Gas Chromatography (GC)

While HPLC is often the preferred method, Gas Chromatography can be a powerful alternative, particularly when coupled with a mass spectrometer for impurity identification.

Hypothetical GC-MS Method:

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Inlet Temperature: 250 °C

• Oven Program: 100 °C (hold 1 min), ramp to 280 °C at 15 °C/min, hold 5 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Detector: Mass Spectrometer (Scan mode: m/z 40-400)

Considerations for GC:

• Derivatization: The hydroxyl group of the analyte may require derivatization (e.g., silylation) to improve volatility and thermal stability. This adds a step to the sample preparation but can significantly improve chromatographic performance.

• Thermal Stability: A key consideration is the thermal stability of the analyte. The high temperatures of the GC inlet and column can potentially cause degradation.

Conclusion: A Framework for Confidence

The validation of an analytical method is a systematic and scientifically rigorous process that provides a high degree of assurance that the method will consistently produce results that are accurate, reliable, and reproducible. This guide has provided a comprehensive framework for the validation of an analytical method for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, with a focus on a stability-indicating RP-HPLC method.

By following the principles and protocols outlined herein, researchers, scientists, and drug development professionals can develop and validate analytical methods that not only meet regulatory expectations but also provide a solid foundation for their scientific endeavors. The ultimate goal is to ensure the quality and integrity of the data generated, which is the cornerstone of scientific progress and the development of safe and effective medicines.

References

• International Council for Harmonisation. (2022). ICH Harmonised Guideline, Validation of Analytical Procedures Q2(R2). [Link]

• U.S. Food and Drug Administration. (2015). Guidance for Industry: Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• European Medicines Agency. (2011). Guideline on validation of bioanalytical methods. [Link]

• Dong, M. W. (2016). Modern HPLC for Practicing Scientists. John Wiley & Sons.
• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).
• Chan, C. C., Lam, H., Lee, Y. C., & Zhang, X. (Eds.). (2010).

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• 1. STABILITY INDICATING HPLC METHOD FOR QUANTIFICATION OF RISPERIDONE IN TABLETS | Journal of the Chilean Chemical Society [jcchems.com]

A Comparative Analysis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol: A Guide for Advanced Chemical and Pharmaceutical Research

Introduction: The Strategic Importance of Substituted Pyridinylmethanols

The pyridine ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in thousands of pharmaceutical compounds.[1][2] Its unique electronic properties, ability to participate in hydrogen bonding, and water solubility make it a versatile core for drug design.[2][3] Pyridine derivatives have demonstrated a vast spectrum of biological activities, including anticancer, anti-inflammatory, antimicrobial, and enzyme-inhibiting properties.[4][5]

Within this broad class, pyridinylmethanols serve as critical building blocks and pharmacophores. The simple parent molecule, 2-pyridinylmethanol, is a key intermediate in the synthesis of various drugs and ligands.[6] However, the true potential for therapeutic innovation lies in the strategic substitution of the pyridine ring. By introducing specific functional groups, we can meticulously modulate a molecule's physicochemical properties—such as lipophilicity, electronic distribution, and metabolic stability—to enhance its potency, selectivity, and pharmacokinetic profile.

This guide provides a comparative study of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol , a highly functionalized derivative, against other relevant pyridinylmethanols. We will dissect the influence of its distinct substituents—a chloro group at the 3-position and a trifluoromethyl group at the 4-position—to understand how these modifications drive its chemical behavior and potential biological applications. This analysis is designed for researchers, scientists, and drug development professionals seeking to leverage advanced pyridine chemistry for next-generation therapeutics and agrochemicals.

Comparative Physicochemical Properties: A Data-Driven Overview

The introduction of halogen and trifluoromethyl substituents dramatically alters the fundamental properties of the parent pyridinylmethanol structure. These changes are not trivial; they directly impact solubility, reactivity, and how the molecule interacts with biological systems. The following table summarizes key physicochemical parameters for our target compound and selected comparators.

Property	[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol	2-Pyridinylmethanol (Parent)	[2-(Trifluoromethyl)-4-pyridinyl]methanol	4-Chlorophenyl-2-pyridinylmethanol
CAS Number	1346809-57-1[7]	586-98-1[6]	131747-61-0[8]	28169-51-9 (representative)
Molecular Formula	C₇H₅ClF₃NO	C₆H₇NO[6]	C₇H₆F₃NO[8]	C₁₂H₁₀ClNO
Molecular Weight	211.57 g/mol	109.13 g/mol [9]	177.12 g/mol [8]	219.67 g/mol
Appearance	(Predicted) Solid	Clear colorless to yellow liquid[9][10]	(Predicted) Solid	(Predicted) Solid
Boiling Point	Not available	112-113 °C / 16 mmHg[10]	Not available	Not available
Water Solubility	(Predicted) Low	Miscible[9][10]	(Predicted) Low	(Predicted) Low
XLogP3 (Predicted)	~2.5	0.11[9]	~0.9[8]	~2.3

Expert Analysis: The data clearly illustrates the profound impact of substitution.

• Lipophilicity (XLogP3): The parent 2-pyridinylmethanol is hydrophilic (XLogP3 ~0.11), consistent with its miscibility in water.[9] The addition of a single trifluoromethyl group significantly increases lipophilicity.[8] The combined effect of both Cl and CF₃ groups in our target molecule is predicted to result in the highest lipophilicity in this series. This is a critical parameter in drug design, as increased lipophilicity can enhance membrane permeability and blood-brain barrier penetration, but may also lead to off-target effects and reduced aqueous solubility.

• Electronic Effects: Both the chloro and trifluoromethyl groups are strongly electron-withdrawing. This has two major consequences:

  • Reduced Basicity: The pyridine nitrogen in the target molecule will be significantly less basic than in the parent compound, affecting its ability to form salts and its interaction with biological targets.

  • Altered Reactivity: The electron-deficient nature of the ring influences its susceptibility to nucleophilic aromatic substitution and modifies the reactivity of the methanol side chain.

Synthesis & Reactivity: A Tale of Two Substituents

The synthetic pathways to these molecules are dictated by the nature of their substituents. While the parent 2-pyridinylmethanol can be synthesized via straightforward reduction or oxidation-rearrangement pathways, the construction of highly substituted rings like our target molecule requires more sophisticated strategies.

General Synthetic Approaches

• Parent (2-Pyridinylmethanol): Common methods include the reduction of 2-pyridinecarboxaldehyde with agents like sodium borohydride or the N-oxidation of 2-picoline followed by rearrangement with acetic anhydride and subsequent hydrolysis.[6][11][12] The latter is a robust industrial method.

• Aryl-Substituted (4-Chlorophenyl-2-pyridinylmethanol): A primary route involves a Grignard reaction between a pyridine precursor (e.g., 2-cyanopyridine) and 4-chlorophenylmagnesium bromide.[13] An alternative is the oxidation of 2-(p-chlorobenzyl)pyridine to the ketone, followed by reduction.[13][14]

• Substituted ([3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol): Direct synthesis data is sparse, but a logical approach involves the reduction of a corresponding aldehyde or carboxylic acid precursor, such as 3-chloro-4-(trifluoromethyl)pyridine-2-carboxylic acid. The synthesis of the substituted pyridine core itself is the key challenge, often starting from commercially available building blocks like 2,3-dichloro-4-(trifluoromethyl)pyridine and proceeding through controlled substitution and functional group manipulation. The synthesis of related compounds often involves the reduction of a carboxylic acid with a borane-THF complex.[15]

Workflow: Representative Synthesis of a Substituted Pyridinylmethanol

The following diagram illustrates a common synthetic logic for producing a substituted pyridinylmethanol, starting from a functionalized pyridine core.

Caption: Synthetic workflow for a substituted pyridinylmethanol.

Experimental Protocol: Synthesis of 4-Chlorophenyl-2-pyridinylmethanol via Oxidation and Reduction

This two-step protocol provides a reliable, self-validating method for synthesizing a key comparator compound.[13][14]

Step 1: Oxidation of 2-(p-chlorobenzyl)pyridine

• Setup: To a 250 mL round-bottom flask, add 2-(p-chlorobenzyl)pyridine (25g) and water (100 mL).

• Heating: Begin stirring and heat the mixture to 85°C.

• Oxidation: Carefully add potassium permanganate (30g) in small portions, ensuring the internal temperature does not exceed 95°C. The purple color of the permanganate should dissipate as the reaction proceeds.

• Incubation: Maintain the reaction at 85-95°C for 4 hours. Monitor reaction completion via Thin Layer Chromatography (TLC).

• Quenching: After the reaction is complete, add methanol (1 mL) and stir for 10 minutes to quench any remaining permanganate.

• Workup: Cool the mixture to 60°C and add ethyl acetate (75 mL). Continue cooling to 30°C and perform suction filtration to remove manganese dioxide.

• Extraction: Separate the layers of the filtrate. Extract the aqueous layer with ethyl acetate (50 mL). Combine all organic layers and concentrate under reduced pressure to yield (4-chlorophenyl)(pyridin-2-yl)methanone as an intermediate.

Step 2: Reduction to 4-Chlorophenyl-2-pyridinylmethanol

• Dissolution: Dissolve the methanone intermediate from Step 1 in ethanol (50 mL).

• Cooling: Place the flask in an ice-water bath and cool the solution to below 20°C.

• Reduction: Add sodium borohydride (1g) in small portions, keeping the temperature below 40°C. Stir for 1-2 hours at room temperature until the reaction is complete (monitored by TLC).

• Workup: Remove the ethanol under reduced pressure. Add water (50 mL) and dichloromethane (30 mL) to the residue.

• Extraction: Separate the layers. Extract the aqueous layer with dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under vacuum to yield the final product, 4-chlorophenyl-2-pyridinylmethanol.

Comparative Biological Activity & Structure-Activity Relationships (SAR)

The true value of chemical modification is realized in its impact on biological function. Pyridinylmethanol derivatives are explored in diverse therapeutic areas, from antihistamines to novel ion channel modulators.[16][17]

• Antihistamines: The 4-chlorophenyl-2-pyridinylmethanol scaffold is the core of the antihistamine carbinoxamine.[16] Here, the chloro-substituted phenyl ring and the pyridine ring are crucial for binding to the Histamine H1 receptor.

• Ion Channel Modulators: More recently, complex pyridinylmethanol derivatives have been developed as potent and selective antagonists for the Transient Receptor Potential Vanilloid 3 (TRPV3) channel, which is implicated in pain sensation and skin disorders.[17][18][19] In these molecules, a trifluoromethyl-substituted pyridine ring was found to be a key component for achieving high potency.

• Agrochemicals: Trifluoromethyl-substituted pyridines are a major class of modern agrochemicals, including herbicides and insecticides.[20] The CF₃ group enhances the efficacy and metabolic stability of these active ingredients.

The Role of Cl and CF₃ in Modulating Activity: The combination of a chloro and a trifluoromethyl group in [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol creates a unique electronic and steric profile.

• Enhanced Binding Interactions: The CF₃ group can engage in specific interactions (e.g., orthogonal multipolar interactions) with receptor pockets, while the chloro group can form halogen bonds.

• Metabolic Stability: The electron-withdrawing nature of these groups deactivates the pyridine ring towards oxidative metabolism, potentially increasing the molecule's half-life in vivo.

• Conformational Restriction: The substitution pattern can influence the preferred conformation of the methanol side chain, pre-organizing the molecule for optimal binding to its target.

Caption: Structure-Activity Relationship (SAR) logic.

Experimental Protocol: Histamine H1 Receptor Binding Assay

This protocol describes a standard in vitro assay to determine a compound's affinity for the H1 receptor, a common target for pyridinylmethanol derivatives.[16]

• Membrane Preparation: Prepare cell membranes from a stable cell line expressing the human histamine H1 receptor (e.g., HEK293 cells). Homogenize cells in a buffered solution and centrifuge to pellet the membranes. Resuspend the membrane pellet in an assay buffer.

• Binding Reaction Setup: In a 96-well plate, add the following to each well:

  • Cell membrane suspension.

  • Radioligand (e.g., [³H]mepyramine) at a concentration near its dissociation constant (Kd).

  • Varying concentrations of the test compound (e.g., [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol) or a known competitor for the standard curve.

• Nonspecific Binding Control: In separate wells, add a high concentration of a non-radiolabeled competitor to determine nonspecific binding.

• Incubation: Incubate the plate at room temperature for 60-90 minutes to allow the binding to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the bound radioligand from the unbound.

• Washing: Quickly wash the filters with ice-cold buffer to remove any remaining unbound radioligand.

• Quantification: Place the filter discs into scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the nonspecific binding from the total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-response curve to determine the IC₅₀ (the concentration of the compound that inhibits 50% of the specific binding).

Senior Scientist's Perspective and Conclusion

The comparative analysis reveals that [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is not merely another derivative but a strategically designed chemical entity. The combination of a chloro and a trifluoromethyl group imparts a potent blend of high lipophilicity and strong electron-withdrawing character. This profile is highly desirable in modern drug and agrochemical discovery.

• For Drug Discovery Professionals: This molecule represents a promising scaffold for developing CNS-penetrant drugs or potent enzyme inhibitors where metabolic stability is paramount. Its properties suggest it could serve as a valuable building block for targeting kinases, ion channels, or other proteins where hydrophobic and specific halogen interactions can be exploited for high-affinity binding.[4][17]

• For Process Chemists and Researchers: The synthesis of this molecule, while challenging, offers opportunities for developing novel synthetic methodologies for constructing densely functionalized pyridine rings. Its unique reactivity profile, driven by its electronic nature, makes it an interesting subject for further chemical exploration.

While the parent 2-pyridinylmethanol provides a fundamental and hydrophilic starting point, the deliberate and combined functionalization seen in [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol unlocks a significantly different and arguably more potent area of chemical space. Future research should focus on elucidating its specific biological targets and optimizing its properties through further derivatization, leveraging the foundational structure-activity relationships established in this guide.

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• Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 (TRPV3) Antagonists. ResearchGate. [Link]

• Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists. PubMed. [Link]

• Synthesis and Pharmacology of (Pyridin-2-yl)methanol Derivatives as Novel and Selective Transient Receptor Potential Vanilloid 3 Antagonists. Semantic Scholar. [Link]

• CN105237469A - Preparation method of 4-chlorophenyl-2-pyridyl methanol.

• 2-(Trifluoromethyl)-4-pyridinemethanol | C7H6F3NO | CID 10374971. PubChem. [Link]

• Synthesis and antifungal activity of N-(substituted pyridinyl)-1-methyl(phenyl)-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives. PubMed. [Link]

• Advances in synthesis, medicinal properties and biomedical applications of Pyridine Derivatives: A Comprehensive Review. ResearchGate. [Link]

• Role of pyridines as enzyme inhibitors in medicinal chemistry. ResearchGate. [Link]

• Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. ResearchGate. [Link]

• A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. PubMed Central. [Link]

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PubMed Central. [Link]

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A Comparative Guide to Assessing the Purity of Synthesized [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

For researchers, scientists, and professionals in drug development, the purity of synthesized intermediates is paramount. The presence of even minute impurities can significantly impact reaction yields, byproduct profiles, and the biological activity and safety of final active pharmaceutical ingredients (APIs). This guide provides an in-depth technical comparison of analytical methodologies for assessing the purity of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, a key building block in the synthesis of various pharmaceutical and agrochemical compounds. This document is designed to be a practical resource, offering not just procedural steps but also the scientific rationale behind the choice of analytical techniques, enabling you to build robust, self-validating purity assessment protocols.

The inherent reactivity of the pyridinyl moiety, combined with the presence of chloro and trifluoromethyl functional groups, necessitates a multi-faceted analytical approach to ensure a comprehensive purity profile. The potential for isomeric impurities, residual starting materials, and degradation products requires the use of orthogonal analytical techniques to provide a high degree of confidence in the quality of the synthesized material.

Understanding Potential Impurities

A thorough understanding of the synthetic route is the first step in identifying potential impurities. A plausible synthesis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol involves the reduction of a corresponding pyridinyl ketone.

Based on this likely synthetic pathway, potential impurities can be categorized as:

• Starting Materials: Unreacted 2,3-dichloro-4-(trifluoromethyl)pyridine and organometallic reagents.

• Intermediates: Residual (3-chloro-4-(trifluoromethyl)pyridin-2-yl)methanone.

• Byproducts: Isomeric pyridinylmethanols, products of over-reduction, or side reactions.

• Degradation Products: Oxidation of the methanol to the corresponding aldehyde or carboxylic acid is a common degradation pathway for pyridinylmethanols.[1][2]

Comparative Analysis of Purity Assessment Techniques

The selection of an appropriate analytical technique is critical for accurate purity determination. The following sections provide a comparative overview of the most effective methods for assessing the purity of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for purity assessment in the pharmaceutical industry due to its high resolution, sensitivity, and quantitative accuracy.

Principle: HPLC separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase. For a molecule like [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, a reversed-phase (RP-HPLC) method is typically employed, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is a mixture of water and a polar organic solvent (e.g., acetonitrile or methanol).

Experimental Protocol: RP-HPLC Method

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-5 min: 20% B

  • 5-25 min: 20-80% B

  • 25-30 min: 80% B

  • 30.1-35 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve 1 mg/mL of the synthesized compound in a 50:50 mixture of water and acetonitrile.

Data Interpretation: The purity is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. The presence of impurities will be indicated by additional peaks at different retention times.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. It is particularly useful for identifying and quantifying residual solvents and volatile impurities.[3]

Principle: In GC, the sample is vaporized and separated based on its boiling point and interaction with a stationary phase in a capillary column. The separated components then enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique "fingerprint" for each compound, allowing for its identification.

Experimental Protocol: GC-MS Method

• Column: DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness

• Inlet Temperature: 250 °C

• Oven Program:

  • Initial temperature: 60 °C, hold for 2 min

  • Ramp: 10 °C/min to 280 °C

  • Hold at 280 °C for 5 min

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Injection Mode: Split (10:1)

• MS Ion Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Mass Range: 40-450 amu

• Sample Preparation: Dissolve 1 mg/mL of the synthesized compound in dichloromethane or ethyl acetate.

Data Interpretation: The total ion chromatogram (TIC) will show peaks corresponding to the different volatile components. The mass spectrum of each peak can be compared to a library (e.g., NIST) for identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for structural elucidation and can also be used for quantitative purity assessment (qNMR). ¹H, ¹³C, and ¹⁹F NMR are all highly relevant for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. The chemical shift of a nucleus is sensitive to its local electronic environment, providing detailed structural information. For quantitative analysis, the integral of a peak is directly proportional to the number of nuclei it represents.

Experimental Protocol: NMR Analysis

• Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆)

• Internal Standard (for qNMR): A certified reference material with a known purity and a signal that does not overlap with the analyte, such as 1,2,4,5-tetrachloro-3-nitrobenzene.

• ¹H NMR: Provides information on the number and connectivity of hydrogen atoms. The methylene protons of the methanol group and the aromatic protons on the pyridine ring will have characteristic chemical shifts.

• ¹³C NMR: Shows the number of unique carbon atoms in the molecule.

• ¹⁹F NMR: Is particularly useful for trifluoromethylated compounds. The trifluoromethyl group will give a singlet in the ¹⁹F NMR spectrum, and its chemical shift can be indicative of the electronic environment.[4][5]

Data Interpretation: The presence of impurities will be indicated by extra peaks in the spectra. For qNMR, the purity of the analyte is calculated by comparing the integral of a specific analyte peak to the integral of the internal standard's peak, taking into account their respective molecular weights and the number of protons contributing to each signal.

Differential Scanning Calorimetry (DSC)

DSC is a thermal analysis technique that can be used to determine the purity of crystalline solids.

Principle: DSC measures the difference in heat flow between a sample and a reference as a function of temperature. For a pure crystalline compound, the melting endotherm is sharp. The presence of impurities lowers the melting point and broadens the melting range. This melting point depression can be used to calculate the mole fraction of impurities.

Experimental Protocol: DSC Analysis

• Sample Pan: Aluminum, hermetically sealed

• Sample Weight: 2-5 mg

• Heating Rate: 2 °C/min

• Temperature Range: 25 °C to a temperature above the melting point of the compound.

• Atmosphere: Nitrogen purge at 50 mL/min

Data Interpretation: The purity is calculated from the shape of the melting endotherm using the van't Hoff equation. This method is particularly useful for detecting eutectic impurities that may not be well-resolved by chromatographic techniques.

Comparison of Analytical Techniques

Technique	Principle	Strengths	Weaknesses	Best For
HPLC	Differential partitioning	High resolution and sensitivity, quantitative, widely applicable.	May not detect non-UV active impurities, requires reference standards for identification.	Quantifying known and unknown impurities, stability testing.
GC-MS	Volatility and mass-to-charge ratio	Excellent for volatile impurities and residual solvents, provides structural information for identification.	Not suitable for non-volatile or thermally labile compounds, may require derivatization.	Detecting residual solvents and volatile byproducts.
NMR	Nuclear magnetic resonance	Provides detailed structural information, can be quantitative (qNMR) without a reference standard for the analyte.	Lower sensitivity compared to chromatographic methods for trace impurities.	Structural confirmation and quantification of major components.
DSC	Thermal analysis	Rapid, requires small sample size, good for detecting eutectic impurities.	Only applicable to crystalline solids, does not identify impurities.	Assessing the overall purity of the final crystalline product.

Experimental Workflows and Data Visualization

Purity Assessment Workflow

Caption: A typical workflow for the comprehensive purity assessment of a synthesized compound.

HPLC Gradient Elution

Caption: A representative gradient profile for the RP-HPLC analysis.

Conclusion and Recommendations

Assessing the purity of synthesized [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol requires a multi-pronged analytical strategy. No single technique can provide a complete picture of the impurity profile.

• For routine quality control , a validated HPLC method is the most practical and informative tool.

• For initial characterization of a new batch , a combination of HPLC, GC-MS, and NMR is recommended to identify and quantify a broad range of potential impurities.

• For establishing a reference standard , qNMR provides an accurate measure of absolute purity, while DSC can confirm the crystalline purity.

By employing these orthogonal techniques and adhering to the principles of analytical method validation as outlined in ICH guidelines, researchers can ensure the quality and consistency of their synthesized [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, leading to more reliable and reproducible scientific outcomes.

References

• Supporting Information for a relevant chemical synthesis. (Note: A specific citation would be included here if a direct synthesis was found.

• DTIC. (2023). Internal Standard and Deuterated Solvent Selection: A Crucial Step in PFAS-Based Fluorine-19 (19F) NMR Research. [Link]

• Dolbier, W. R. (n.d.). Guide to Fluorine NMR for Organic Chemists. Wiley. [Link]

• Fluorine NMR. (n.d.). [Link]

• Google Patents. (n.d.). CN116425671A - Synthesis method of 2-chloro-4- (trifluoromethyl) pyridine.

• ResearchGate. (2019). What are the product of degradation from Pyridine?. [Link]

• ResearchGate. (n.d.). Microbial Degradation of Pyridine Using Pseudomonas sp. and Isolation of Plasmid Responsible for Degradation. [Link]

• PubMed. (2026). Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics. [Link]

• MDPI. (2019). SPME-GC/MS Analysis of Methanol in Biospecimen by Derivatization with Pyran Compound. [Link]

• The Journal of Phytopharmacology. (n.d.). GC-MS and FT-IR Profiling of leaves methanol extract from the Pleiospermium alatum (Wall. ex Wt. -). [Link]

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Navigating the Chemical Maze: A Comparative Guide to the Structure-Activity Relationship of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol Analogs

In the landscape of modern drug discovery and agrochemical development, the trifluoromethylpyridine (TFMP) scaffold has emerged as a privileged structure, owing to the unique physicochemical properties conferred by the fluorine atoms and the pyridine ring.[1] This guide delves into the intricate world of structure-activity relationship (SAR) studies for a specific, promising class of TFMP derivatives: [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol and its analogs. Our objective is to provide researchers, medicinal chemists, and drug development professionals with a comprehensive framework for systematically exploring the chemical space around this core, thereby accelerating the identification of potent and selective lead compounds.

This document moves beyond a mere recitation of facts, offering a strategic guide on how to approach an SAR campaign for this molecular class. We will dissect the core molecule, propose logical modifications, and outline the requisite experimental protocols to validate the therapeutic potential of novel analogs.

The Core Scaffold: A Strategic Starting Point

The parent molecule, [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, presents a trifecta of functionalities ripe for chemical exploration. The chloro and trifluoromethyl groups on the pyridine ring significantly influence the molecule's electronics and lipophilicity, while the hydroxymethyl group at the 2-position serves as a versatile handle for further derivatization. Understanding the individual and synergistic contributions of these groups is paramount to a successful SAR campaign.

A typical SAR study involves the systematic modification of a lead compound's structure to discern which features are critical for its biological activity.[2] By synthesizing and testing a series of related analogs, researchers can build a comprehensive picture of the pharmacophore, guiding the optimization of potency, selectivity, and pharmacokinetic properties.

Strategic Derivatization: Unlocking Therapeutic Potential

An SAR exploration of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol analogs would logically proceed by modifying three key regions of the molecule: the hydroxymethyl group, the chloro substituent, and the trifluoromethyl group. The following sections outline potential modifications and the rationale behind them.

Table 1: Proposed Analogs and Rationale for SAR Studies

Modification Site	Proposed Functional Group	Rationale for Modification	Potential Impact on Activity
Hydroxymethyl Group	Ether, Ester, Amine, Carboxylic Acid	Explore the role of the hydroxyl group as a hydrogen bond donor/acceptor. Introduce different linkers to probe for additional binding pockets.	Alteration of solubility, metabolic stability, and binding interactions.
Chloro Substituent	H, F, Br, I, CN, OCH3	Modulate the electronic and steric properties of the pyridine ring. Investigate the importance of the halogen bond.	Fine-tuning of binding affinity and selectivity.
Trifluoromethyl Group	H, CH3, CF2H, CF2Cl, OCF3	Vary the lipophilicity and electronic nature of the 4-position. Assess the necessity of the trifluoromethyl group for activity.	Impact on cell permeability, metabolic stability, and target engagement.

Visualizing the SAR Strategy: A Workflow for Analog Synthesis and Evaluation

A successful SAR campaign requires a systematic and iterative approach. The following workflow diagram illustrates the key steps, from initial analog design to the identification of a lead candidate.

Caption: A generalized workflow for a structure-activity relationship (SAR) study.

Experimental Protocols: The Foundation of Reliable SAR Data

The integrity of any SAR study hinges on the quality and reproducibility of the experimental data. Below are detailed, step-by-step methodologies for key experiments relevant to the evaluation of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol analogs.

General Procedure for the Synthesis of Analogs

The synthesis of novel analogs is the first critical step in an SAR study.[3][4][5] The following is a generalized procedure for the derivatization of the hydroxymethyl group, a common starting point for exploring the SAR of this scaffold.

• Starting Material: Begin with [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

• Activation of the Hydroxyl Group: Convert the hydroxyl group to a better leaving group, such as a tosylate or mesylate, by reacting it with the corresponding sulfonyl chloride in the presence of a non-nucleophilic base (e.g., triethylamine or pyridine) in an aprotic solvent (e.g., dichloromethane).

• Nucleophilic Substitution: React the activated intermediate with a desired nucleophile (e.g., an alcohol for an ether, a carboxylic acid for an ester, or an amine for an amino derivative) to generate the target analog. The reaction conditions (solvent, temperature, and catalyst) will depend on the specific nucleophile used.

• Purification: Purify the crude product using column chromatography on silica gel, followed by characterization using NMR and mass spectrometry to confirm the structure and purity of the final compound.

In Vitro Biological Activity Assay

The choice of biological assay will depend on the therapeutic target of interest. For instance, if the target is a specific enzyme or receptor, a direct binding or functional assay would be appropriate. The following is a general protocol for a cell-based assay to determine the half-maximal inhibitory concentration (IC50) of the synthesized analogs.

• Cell Culture: Maintain the target cell line in the appropriate growth medium supplemented with fetal bovine serum and antibiotics.

• Compound Preparation: Prepare stock solutions of the test compounds in dimethyl sulfoxide (DMSO) and then dilute them to the desired concentrations in the cell culture medium.

• Cell Seeding: Seed the cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compounds and a vehicle control (DMSO).

• Incubation: Incubate the plates for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Viability Assay: Assess cell viability using a suitable method, such as the MTT or CellTiter-Glo assay, according to the manufacturer's instructions.

• Data Analysis: Measure the absorbance or luminescence using a plate reader and calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of inhibition against the compound concentration and determine the IC50 value using non-linear regression analysis.

Data Presentation: A Comparative Analysis of Analog Performance

The clear and concise presentation of SAR data is crucial for identifying trends and making informed decisions. A tabular format is highly effective for comparing the biological activity of different analogs.

Table 2: Hypothetical SAR Data for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol Analogs

Analog	R1 (at C2)	R2 (at C3)	R3 (at C4)	IC50 (µM)
Parent	-CH2OH	Cl	CF3	10.5
1a	-CH2OCH3	Cl	CF3	8.2
1b	-CH2O(CO)CH3	Cl	CF3	15.1
2a	-CH2OH	F	CF3	5.7
2b	-CH2OH	Br	CF3	12.3
3a	-CH2OH	Cl	H	> 50
3b	-CH2OH	Cl	CF2H	18.9

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Conclusion and Future Directions

This guide has provided a comprehensive framework for conducting a thorough SAR study of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol analogs. By systematically modifying the core scaffold and evaluating the biological activity of the resulting analogs, researchers can elucidate the key structural features required for optimal therapeutic effect. The iterative process of design, synthesis, and testing, guided by the principles outlined herein, will undoubtedly accelerate the discovery of novel drug candidates with improved potency, selectivity, and pharmacokinetic profiles. The journey from a promising scaffold to a clinical candidate is arduous, but a well-designed SAR campaign is the critical first step on that path.

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Comparative Analysis of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (Compound X) in Kinase Cross-Reactivity Assays

A Guide for Researchers in Drug Discovery

For professionals in drug development, the journey from a promising hit compound to a clinical candidate is paved with rigorous evaluation. A critical aspect of this process is understanding a molecule's selectivity—its propensity to interact with its intended target versus a host of other biological molecules.[1] Poor selectivity can lead to off-target effects, toxicity, and ultimately, clinical failure.[2][3] This guide provides a framework for assessing the cross-reactivity of a novel compound, using the hypothetical molecule [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol (designated as Compound X ) as a case study.

The trifluoromethylpyridine scaffold is a privileged structure in modern medicinal chemistry, known to impart favorable properties such as metabolic stability and enhanced target affinity.[4] These characteristics are frequently exploited in the design of kinase inhibitors. Given this precedent, we will hypothetically position Compound X as a novel inhibitor of MEK1 kinase , a key component of the MAPK/ERK signaling pathway, and compare its performance against two well-characterized MEK1/2 inhibitors: Selumetinib and Trametinib .

This guide will detail the experimental methodologies for evaluating kinase selectivity, present hypothetical data in a comparative format, and discuss the interpretation of these results in the context of drug development.[5][6]

The Imperative of Kinase Selectivity Profiling

The human kinome consists of over 500 protein kinases, many of which share a high degree of structural similarity in their ATP-binding pockets.[1][7] This conservation makes achieving inhibitor selectivity a significant challenge.[3][8] A compound designed to inhibit one kinase may inadvertently inhibit several others, leading to a cascade of unintended cellular consequences.[1]

Comprehensive selectivity profiling is therefore not merely a characterization step but a cornerstone of preclinical safety assessment.[9][10] It allows researchers to:

• Identify potential off-target liabilities: Early detection of cross-reactivity with kinases implicated in adverse effects can save significant time and resources.[11][12]

• Deconvolute mechanism of action: Understanding the full spectrum of a compound's targets is crucial for accurately interpreting its biological effects in cellular and in vivo models.[6]

• Guide lead optimization: A detailed selectivity profile can inform structure-activity relationship (SAR) studies, enabling chemists to rationally design molecules with improved potency and a cleaner off-target profile.[8]

Several established platforms exist for broad-panel kinase screening, each with distinct advantages.[5][13] This guide will focus on two widely-used, orthogonal approaches: a competitive binding assay (KINOMEscan™) and a biochemical activity assay (Z'-LYTE™).

Comparative Compounds

For this analysis, Compound X is compared against two FDA-approved inhibitors known to target the MEK1/2 kinases.

Compound	Description
Compound X	[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. A novel, hypothetical MEK1 inhibitor.
Selumetinib	A potent, selective, allosteric inhibitor of MEK1 and MEK2 kinases.
Trametinib	A reversible, allosteric inhibitor of MEK1 and MEK2 activity.

Experimental Design: A Two-Tiered Approach

An effective strategy for assessing cross-reactivity involves a tiered approach.[5] The first tier uses a broad, single-concentration screen to identify potential "hits." The second tier involves generating full dose-response curves for these hits to determine potency (IC₅₀ or Kᵢ).

Tier 1: Broad Kinome Screening (Binding Affinity)

The KINOMEscan™ platform from Eurofins DiscoverX is a competition binding assay that quantitatively measures the interaction of a compound with a large panel of kinases.[14][15] The assay does not measure enzymatic activity but rather the ability of a test compound to displace a proprietary ligand from the kinase's active site.[15]

KINOMEscan™ Experimental Workflow.

The results are typically expressed as "Percent of Control" (%Ctrl), where a lower number indicates stronger binding and displacement of the reference ligand. A common threshold for a significant "hit" is a %Ctrl value of <10% or <1%.

Table 1: Hypothetical KINOMEscan™ Results (%Ctrl at 10 µM)

Kinase Target	Compound X	Selumetinib	Trametinib
MEK1 (MAP2K1)	0.5	0.1	0.2
MEK2 (MAP2K2)	1.2	0.2	0.3
p38α (MAPK14)	45.8	88.1	92.5
JNK1 (MAPK8)	62.3	95.3	98.1
ERK2 (MAPK1)	98.1	99.0	99.5
CDK2	22.5	75.4	81.7
ROCK1	8.9	65.2	72.3
PIM1	9.5	89.9	91.0
GSK3β	35.1	91.2	94.6

| ... (400+ other kinases) | ... | ... | ... |

Interpretation: In this hypothetical dataset, all three compounds show potent binding to the intended targets, MEK1 and MEK2. However, Compound X also displays significant interaction with CDK2, ROCK1, and PIM1, suggesting potential off-target activities that warrant further investigation. Selumetinib and Trametinib appear highly selective, with minimal binding to other kinases at this concentration.

Tier 2: Potency Determination (Biochemical Activity)

For the "hits" identified in Tier 1, the next step is to determine their inhibitory potency (IC₅₀) using a functional, enzymatic assay. The Z'-LYTE™ assay platform from Thermo Fisher Scientific is a fluorescence resonance energy transfer (FRET)-based method that measures kinase activity by detecting the phosphorylation of a peptide substrate.[16][17]

Z'-LYTE™ Kinase Assay Workflow.

Dose-response curves are generated to calculate the IC₅₀ value—the concentration of inhibitor required to reduce enzyme activity by 50%.

Table 2: Hypothetical IC₅₀ Values (nM) from Z'-LYTE™ Assays

Kinase Target	Compound X	Selumetinib	Trametinib
MEK1 (MAP2K1)	15	12	5
MEK2 (MAP2K2)	25	14	8
CDK2	850	>10,000	>10,000
ROCK1	1,200	>10,000	>10,000

| PIM1 | 950 | >10,000 | >10,000 |

Interpretation: The IC₅₀ data confirm the potent, on-target activity of Compound X against MEK1 and MEK2. The off-target activities identified in the binding assay are confirmed to be substantially weaker in this functional assay (IC₅₀ values are >30-fold higher than for MEK1/2). While Selumetinib and Trametinib maintain their high selectivity, the off-target profile of Compound X, though less potent, must be considered in its future development. For example, inhibition of ROCK1 could have implications for cardiovascular function, while PIM1 inhibition might affect cell survival pathways.

Detailed Experimental Protocols

To ensure reproducibility and scientific rigor, detailed protocols are essential.

Protocol 1: LanthaScreen™ Eu Kinase Binding Assay (Representative Protocol)

The LanthaScreen™ platform is another robust method for assessing kinase binding, based on Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET).[18][19][20]

• Reagent Preparation :

  • Prepare 1X Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).[19]

  • Prepare a serial dilution of the test compound (e.g., Compound X) in 100% DMSO, then create a 3X intermediate dilution in 1X Kinase Buffer A.[18]

  • Prepare a 3X Kinase/Eu-Antibody solution. For a final concentration of 5 nM kinase and 2 nM antibody, this solution would be 15 nM kinase and 6 nM antibody.[18]

  • Prepare a 3X Tracer solution at 3 times the desired final concentration (typically near the tracer's K_d for the kinase).[18]

• Assay Procedure (15 µL Final Volume) :

  • To the wells of a low-volume 384-well plate, add 5 µL of the 3X compound intermediate dilution.

  • Add 5 µL of the 3X Kinase/Eu-Antibody mixture to all wells.[18]

  • Add 5 µL of the 3X Tracer solution to all wells.[18]

  • Cover the plate and incubate for 1 hour at room temperature, protected from light.

• Data Acquisition :

  • Read the plate on a TR-FRET enabled plate reader, exciting at ~340 nm and measuring emission at 615 nm (Eu donor) and 665 nm (Alexa Fluor™ 647 tracer).[20]

  • Calculate the emission ratio (665 nm / 615 nm). Data is then converted to percent inhibition relative to no-inhibitor controls.

Protocol 2: Z'-LYTE™ Kinase Activity Assay

• Reagent Preparation :

  • Prepare a 4X serial dilution of the test compound in 1X Kinase Buffer.

  • Prepare a 2X Kinase/ATP solution. The ATP concentration should be at or near the K_m for the specific kinase.

  • Prepare a 4X FRET-peptide substrate solution in 1X Kinase Buffer.

• Assay Procedure (20 µL Final Volume) :

  • Kinase Reaction :

    • Add 5 µL of 4X compound dilution to the assay plate.

    • Add 10 µL of 2X Kinase/ATP solution.

    • Initiate the reaction by adding 5 µL of 4X FRET-peptide substrate.

    • Incubate for 1 hour at room temperature.[16]

  • Development Reaction :

    • Add 10 µL of Development Reagent to each well.

    • Incubate for 1 hour at room temperature.[21]

• Data Acquisition :

  • Read the plate on a fluorescence plate reader (Excitation: 400 nm, Emission: 445 nm and 520 nm).

  • The Emission Ratio (Coumarin/Fluorescein) is used to calculate the percent phosphorylation and, subsequently, the percent inhibition.[21]

Conclusion and Future Directions

This comparative guide illustrates a robust, two-tiered strategy for evaluating the cross-reactivity of a novel kinase inhibitor, using the hypothetical Compound X as an exemplar. The hypothetical data reveal that while Compound X is a potent MEK1/2 inhibitor, it possesses off-target activities against CDK2, ROCK1, and PIM1.

Key Takeaways:

• Orthogonal Assays are Crucial: Combining a binding assay (like KINOMEscan™) with a functional assay (like Z'-LYTE™) provides a more complete picture of a compound's selectivity profile.[13] A compound might bind to an off-target kinase but not inhibit its function, or vice-versa.

• Selectivity is Relative: No inhibitor is perfectly selective. The goal is to achieve a sufficient therapeutic window, where the compound is potent against its intended target at concentrations far below those that affect off-targets.[6] A 30- to 100-fold selectivity window is often considered a good starting point.

• Profile Informs Progression: The off-target profile of Compound X does not necessarily preclude its development. However, it highlights specific kinases that must be monitored in subsequent cellular and in vivo toxicology studies. It also provides a clear roadmap for medicinal chemists to modify the structure of Compound X to mitigate these off-target interactions.[8]

The path of drug discovery is one of iterative design, testing, and refinement. By employing comprehensive and systematic cross-reactivity studies, researchers can make more informed decisions, increasing the likelihood of developing safe and effective medicines.[10][22]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

This guide provides essential safety and logistical information for the proper disposal of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. As a halogenated heterocyclic compound, this chemical requires meticulous handling and disposal to ensure personnel safety, environmental protection, and regulatory compliance. This document moves beyond a simple checklist to explain the causality behind each procedural step, empowering researchers to manage chemical waste with confidence and scientific integrity.

Core Principle: Hazard Identification and Risk Assessment

Effective disposal begins with a thorough understanding of the material's hazards. While a specific Safety Data Sheet (SDS) for this exact molecule may not be universally available, data from structurally similar compounds, such as other chlorinated and trifluoromethylated pyridines, allows for a robust risk assessment. [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol must be treated as a hazardous substance.

The primary hazards are summarized below:

Hazard Category	Description	Rationale & Implication for Disposal
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3]	All handling and disposal steps must be performed using appropriate Personal Protective Equipment (PPE) to prevent exposure. Direct contact and aerosol generation should be minimized.
Skin & Eye Irritation	Causes skin irritation and serious eye irritation.[1][2][3][4]	Impervious gloves and safety glasses or goggles are mandatory. In case of contact, immediate and thorough rinsing is critical. Contaminated PPE must be disposed of as hazardous waste.
Respiratory Irritation	May cause respiratory tract irritation.[1][2][3][4]	All transfers and handling should occur within a certified chemical fume hood to prevent inhalation of vapors or aerosols.[1]
Environmental Hazard	As a halogenated organic compound, it is presumed to be persistent and harmful to aquatic life. Discharge into the environment must be strictly avoided.[1][5]	Sewer and trash disposal are prohibited. The chemical must enter a designated hazardous waste stream for environmentally sound disposal, typically via incineration.[6][7][8]

Pre-Disposal Operations: Safety and Segregation

Prior to generating the waste, a clear and compliant disposal pathway must be established. Adherence to these preliminary steps is critical for preventing accidents and ensuring regulatory compliance.

Personal Protective Equipment (PPE)

A baseline of PPE is required for any manipulation of this compound or its waste.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

• Eye Protection: Use safety glasses with side shields or chemical splash goggles.

• Body Protection: A standard laboratory coat is required. Ensure it is kept clean and laundered professionally.

• Respiratory Protection: Not typically required if all handling is performed inside a certified chemical fume hood.

Waste Stream Segregation: The Critical First Step

Proper segregation is the cornerstone of safe laboratory waste management.[7][9][10] Due to its chemical structure, [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol and any materials contaminated with it fall under a specific waste category.

• Classification: This compound is a halogenated organic waste . The presence of chlorine (a halogen) dictates its segregation from non-halogenated organic waste.

• Why Segregate? Mixing halogenated and non-halogenated waste streams complicates the final disposal process. Halogenated wastes require specific incineration conditions to prevent the formation of dioxins and other toxic byproducts.[8] Segregation ensures cost-effective and environmentally responsible disposal.

• Action: Designate a specific, clearly labeled waste container exclusively for halogenated organic solvents and solids.

Step-by-Step Disposal Protocol for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

This protocol outlines the procedural steps for collecting and storing the waste within the laboratory prior to its removal by trained professionals.

Step 1: Container Selection

The integrity of the waste container is paramount to prevent leaks and exposures.

• Select a container made of a material compatible with the chemical waste. For this compound, a high-density polyethylene (HDPE) or glass container is appropriate.[11]

• Ensure the container is in good condition, free of cracks or damage, and has a secure, leak-proof screw cap.[6][12]

• The original chemical container is often the best choice for its own waste.[6]

Step 2: Waste Labeling

Proper labeling is a regulatory requirement and essential for safety.[10][13]

• Affix a "Hazardous Waste" label to the container before adding any waste.

• Clearly write the full chemical name: "[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol" and list any other components in the waste mixture with their approximate percentages. Do not use abbreviations.

• Indicate the relevant hazards (e.g., Toxic, Irritant).

Step 3: Waste Accumulation

Waste should be accumulated at or near the point of generation in what the EPA terms a Satellite Accumulation Area (SAA).[13]

• Place the labeled waste container in a designated, secondary containment bin. Secondary containment must be large enough to hold the entire contents of the container in case of a leak.[6][12]

• Keep the waste container closed at all times except when adding waste.[6][14] This is a common and critical compliance failure. Evaporation is not a permissible disposal method.[6]

• Store the container in a well-ventilated area, away from incompatible materials.

Step 4: Final Disposal Arrangement

Laboratory personnel do not perform the final disposal.

• Once the waste container is full (no more than 90% capacity to allow for expansion[11]), or when the project is complete, arrange for pickup through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor.[10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational flow for proper disposal.

Caption: Workflow for the safe disposal of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

Disposal of Contaminated Materials and Empty Containers

Solid waste and containers associated with the chemical also require proper disposal.

• Contaminated Solids: Items such as used gloves, weigh boats, and absorbent paper contaminated with [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol must be placed in a designated solid hazardous waste container, also labeled as halogenated waste.

• Empty Containers: An "empty" container that held this chemical is not regular trash. It must be triple-rinsed.[6][14]

  • Rinse the container three times with a suitable solvent (e.g., acetone, methanol).

  • Crucially, the first rinseate must be collected and disposed of as hazardous halogenated liquid waste. [14] Subsequent rinses may also require collection depending on local regulations and the toxicity of the material.

  • After triple-rinsing and air-drying in a fume hood, deface the original label and dispose of the container as regular solid waste or according to your facility's specific guidelines.[6]

Emergency Spill Procedures

In the event of a small spill within a fume hood:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, absorb the spill with an inert material like vermiculite, sand, or a chemical absorbent pad.[1]

• Carefully collect the absorbent material and spilled chemical using non-sparking tools.

• Place the collected material into a sealed, properly labeled hazardous waste container.

• Decontaminate the spill area with a suitable solvent, collecting the decontamination materials as hazardous waste.

• For large spills, evacuate the area and contact your institution's emergency response team immediately.

Regulatory Framework

The disposal of this chemical is governed by multiple regulatory bodies.

• Environmental Protection Agency (EPA): The EPA's Resource Conservation and Recovery Act (RCRA) establishes the framework for managing hazardous waste from "cradle to grave."[11][12] This compound would be classified as a hazardous waste, necessitating the stringent management and disposal procedures outlined above.

• Occupational Safety and Health Administration (OSHA): OSHA mandates safe working conditions, including the Hazard Communication Standard, which requires that workers are informed of the hazards of chemicals they handle and are provided with appropriate protective equipment.[12][15]

By adhering to this comprehensive guide, laboratory professionals can manage and dispose of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol in a manner that is safe, compliant, and environmentally responsible, upholding the highest standards of scientific practice.

References

• Best Practices for Managing Laboratory Waste. Republic Services. [Link]

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• Laboratory Waste Management: The New Regulations. MedicalLab Management. [Link]

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• EPA tweaks hazardous waste rules for academic labs. Chemistry World. [Link]

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• Material Safety Data Sheet for 2-Chloro-3(trifluoromethyl)pyridine. Cole-Parmer. [Link]

• 2-(Trifluoromethyl)-4-pyridinemethanol. PubChem, National Institutes of Health. [Link]

• Safety Data Sheet for 2-Fluoro-6-(trifluoromethyl) pyridine. Jubilant Ingrevia Limited. [Link]

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Comprehensive Safety and Handling Guide for [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

This guide provides essential, immediate safety and logistical information for the handling and disposal of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. As a laboratory professional, your safety is paramount. This document is structured to provide a clear, actionable framework for the safe utilization of this compound in a research and development setting. The protocols outlined herein are designed to be self-validating, ensuring a secure laboratory environment.

Hazard Assessment and Immediate Precautions

[3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol is a compound that, based on data from structurally similar chemicals, should be handled as a hazardous substance. Analogous compounds exhibit acute toxicity if swallowed, in contact with skin, or if inhaled.[1] They are also known to cause skin and serious eye irritation.[1][2] Therefore, it is crucial to adhere to the following immediate precautions upon handling this compound.

Core Hazards:

• Acute Toxicity (Category 4): Harmful if swallowed, in contact with skin, or if inhaled.[1]

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

• Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

• Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory irritation.[1][2]

Due to these potential hazards, all handling of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol must be conducted within a certified chemical fume hood.[3] An eyewash station and safety shower must be readily accessible in the immediate work area.[4][5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical to mitigate the risks associated with [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol. The following table outlines the minimum required PPE.

Protection Type	Recommended Equipment	Specifications & Rationale
Eye and Face Protection	Safety Goggles with Side Shields or a Full-Face Shield	Must conform to EN 166 (EU) or NIOSH (US) standards.[6][7] A full-face shield is recommended if there is a risk of splashing.
Skin Protection	Chemical-Resistant Gloves (Nitrile or Neoprene)	Standard latex gloves are insufficient. Nitrile or neoprene gloves provide better protection against chlorinated and fluorinated organic compounds.[8] Always inspect gloves for integrity before use.
Body Protection	Flame-Resistant Laboratory Coat	A lab coat made of a flame-resistant material is essential to protect against splashes and potential ignition sources.
Respiratory Protection	NIOSH/MSHA or European Standard EN 149 Approved Respirator	To be used if working outside of a fume hood is unavoidable or if irritation is experienced. A respirator with an organic vapor cartridge is recommended.[4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is non-negotiable. The following workflow is designed to ensure safe handling from receipt of the compound to its final use in your experiment.

Workflow for Handling [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol

Caption: Step-by-step workflow for the safe handling of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol.

• Preparation:

  • Don PPE: Before entering the laboratory where the compound is stored or handled, put on all required PPE as detailed in the table above.

  • Prepare Fume Hood: Ensure the chemical fume hood is functioning correctly. The work surface should be clean and uncluttered.

  • Assemble Equipment: Gather all necessary glassware, spatulas, and other equipment. Ensure everything is clean and dry.

• Handling:

  • Weighing: Tare a suitable container on an analytical balance inside the fume hood. Carefully transfer the desired amount of [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol to the container. Avoid generating dust.

  • Dissolving/Reacting: Add the solvent or other reactants to the container with the compound. If necessary, gently swirl or stir to facilitate dissolution or reaction. Keep the container closed as much as possible.

• Cleanup:

  • Decontamination: All glassware and equipment that came into contact with the compound must be decontaminated. Rinse with a suitable solvent (e.g., ethanol or acetone) and then wash thoroughly with soap and water. The initial rinseate should be collected as hazardous waste.[9]

  • Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Gloves should be removed last. Wash hands thoroughly with soap and water after removing all PPE.

Emergency Procedures: Immediate Actions

In the event of an exposure or spill, immediate and correct action is crucial.

Exposure Type	Immediate First Aid
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][5] Seek immediate medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[5] Seek medical attention if irritation persists.
Inhalation	Move the person to fresh air.[1][5] If breathing is difficult, give oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[5][10] If the person is conscious and alert, rinse their mouth and give 2-4 cupfuls of milk or water.[5] Seek immediate medical attention.

In Case of a Spill:

• Evacuate the immediate area.

• If the spill is large or you are not trained to handle it, notify your institution's environmental health and safety (EHS) department immediately.

• For small spills, if you are trained and have the appropriate spill kit, you can proceed with cleanup.

• Wear appropriate PPE, including respiratory protection.

• Absorb the spill with an inert material such as vermiculite, sand, or earth.[11]

• Collect the absorbed material into a suitable, labeled container for hazardous waste disposal.[11]

• Decontaminate the spill area with a suitable solvent, followed by soap and water.

Disposal Plan: Responsible Waste Management

All waste containing [3-Chloro-4-(trifluoromethyl)-2-pyridinyl]methanol, including the compound itself, contaminated materials, and the first rinse of contaminated glassware, must be disposed of as hazardous waste.

Waste Segregation and Labeling:

• Solid Waste: Place contaminated solids (e.g., absorbent materials, used gloves) in a clearly labeled, sealed container for solid hazardous waste.

• Liquid Waste: Collect all liquid waste, including the initial rinses of glassware, in a designated, sealed, and clearly labeled container for liquid hazardous waste.

• Empty Containers: The first rinse of an "empty" container must be collected and disposed of as hazardous waste.[9] Subsequent rinses can be handled as non-hazardous waste.

All waste containers must be clearly labeled with the full chemical name and the words "Hazardous Waste".[9] Follow your institution's specific procedures for hazardous waste pickup and disposal.

References

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